Tanerasertib

• CAS: 3034255-93-8

Core Science & Biosynthesis

Tanerasertib: A Deep Dive into the Mechanism of a Mutant-Selective AKT1 Inhibitor

A Technical Guide for Researchers and Drug Development Professionals

Introduction: Tanerasertib (formerly ALTA-2618) is a novel, orally bioavailable small molecule that has emerged as a potent and highly selective inhibitor of the E17K mutation in the AKT1 protein. The AKT1 E17K mutation is a known oncogenic driver in a variety of solid tumors, including breast and endometrial cancers. This technical guide provides a comprehensive overview of the mechanism of action of Tanerasertib, detailing its preclinical evaluation and the design of its first-in-human clinical trial.

Core Mechanism of Action: Allosteric and Covalent Inhibition of AKT1 E17K

Tanerasertib distinguishes itself through a dual mechanism of action. It is an allosteric inhibitor , meaning it binds to a site on the AKT1 E17K protein distinct from the ATP-binding pocket. This allosteric binding induces a conformational change in the protein that locks it in an inactive state. Furthermore, Tanerasertib is a covalent inhibitor , forming a permanent bond with the mutant AKT1 E17K protein. This irreversible binding contributes to its high potency and sustained target engagement.

This targeted approach provides remarkable selectivity for the mutant form of AKT1 over the wild-type (WT) protein, as well as over the related AKT2 isoform. This high degree of selectivity is crucial for minimizing off-target effects and improving the therapeutic index of the drug.

Quantitative Preclinical Data

The preclinical activity of Tanerasertib has been characterized by its potent inhibition of the AKT1 E17K mutation and its high selectivity.

Parameter	Value	Notes
IC50 (AKT1 E17K)	< 15 nM	Half-maximal inhibitory concentration against the target protein.[1][2]
EC50 (AKT1 E17K)	7 nM	Half-maximal effective concentration in cellular assays.[3][4][5]
Selectivity vs. WT AKT1	22-fold	Demonstrates significant selectivity for the mutant over the wild-type protein.[3][4][5]
Selectivity vs. WT AKT2	140-fold	Exhibits even greater selectivity against the AKT2 isoform.[3][4][5]

In Vivo Efficacy in Patient-Derived Xenograft (PDX) Models

Tanerasertib has demonstrated significant anti-tumor activity in preclinical patient-derived xenograft (PDX) models of human cancers harboring the AKT1 E17K mutation.

Tumor Type	Dosing	Outcome
HR+/HER2low Breast Cancer (PDX)	10 mg/kg/day (oral)	Induced tumor regressions.[3][4][5]
HR+/HER2low Breast Cancer (PDX)	30 mg/kg/day (oral)	Complete and sustained responses for 60 days without significant toxicity.[4]
Triple-Negative Breast Cancer (TNBC) (PDX)	10 mg/kg/day (oral)	Induced tumor regressions.[3][5]
Endometrial Cancer (PDX)	10 mg/kg/day (oral)	Induced tumor regressions.[3][4][5]

These studies highlight the potent in vivo anti-tumor activity of Tanerasertib at well-tolerated doses. The lack of significant body weight loss or hyperglycemia, common side effects of less selective AKT inhibitors, underscores the benefit of its mutant-selective mechanism.[4][6]

Signaling Pathway Inhibition

Tanerasertib exerts its anti-cancer effects by inhibiting the constitutively active PI3K/Akt/mTOR signaling pathway driven by the AKT1 E17K mutation. The E17K mutation leads to the recruitment of AKT1 to the cell membrane, resulting in its continuous activation and the subsequent phosphorylation of a cascade of downstream effector proteins that promote cell survival, proliferation, and growth.

Tanerasertib's inhibition of AKT1 E17K leads to the suppression of phosphorylation of key downstream targets, including PRAS40, GSK3β, and S6 ribosomal protein.[7] The inhibition of these downstream effectors ultimately blocks the oncogenic signaling cascade.

Figure 1. Simplified PI3K/Akt/mTOR signaling pathway and the inhibitory action of Tanerasertib on AKT1 E17K.

Experimental Protocols

While detailed, step-by-step experimental protocols for the preclinical evaluation of Tanerasertib are not publicly available, the following outlines the general methodologies employed based on standard practices in the field.

In Vitro Kinase Inhibition Assay (General Protocol)

• Objective: To determine the half-maximal inhibitory concentration (IC50) of Tanerasertib against the purified AKT1 E17K enzyme.

• Methodology: A typical kinase assay, such as an ADP-Glo™ Kinase Assay, would be utilized.

  • Recombinant active AKT1 E17K enzyme is incubated with a specific peptide substrate and ATP in a kinase buffer.

  • Serial dilutions of Tanerasertib are added to the reaction wells.

  • The reaction is allowed to proceed for a defined period at a controlled temperature.

  • The amount of ADP produced, which is proportional to the kinase activity, is measured using a luminescence-based detection reagent.

  • The IC50 value is calculated by plotting the percentage of kinase inhibition against the logarithm of the Tanerasertib concentration.

Cellular Proliferation Assay (General Protocol)

• Objective: To determine the half-maximal effective concentration (EC50) of Tanerasertib in inhibiting the proliferation of cancer cells harboring the AKT1 E17K mutation.

• Methodology: A cell viability assay, such as the MTT or CellTiter-Glo® Luminescent Cell Viability Assay, would be performed.

  • Cancer cell lines with the endogenous AKT1 E17K mutation are seeded in 96-well plates and allowed to adhere overnight.

  • The cells are then treated with a range of concentrations of Tanerasertib.

  • After a specified incubation period (e.g., 72 hours), a reagent that is converted into a detectable signal by metabolically active cells is added.

  • The signal (absorbance or luminescence) is measured using a plate reader.

  • The EC50 value is determined by plotting the percentage of cell viability against the logarithm of the Tanerasertib concentration.

Patient-Derived Xenograft (PDX) Model Study (General Protocol)

• Objective: To evaluate the in vivo anti-tumor efficacy of Tanerasertib in a clinically relevant animal model.

• Methodology:

  • Tumor fragments from patients with AKT1 E17K-mutant cancers are surgically implanted into immunocompromised mice.

  • Once the tumors reach a specified volume, the mice are randomized into vehicle control and treatment groups.

  • Tanerasertib is administered orally at various dose levels (e.g., 10 mg/kg, 30 mg/kg) on a daily schedule.

  • Tumor volume and body weight are measured regularly throughout the study.

  • At the end of the study, tumors may be excised for pharmacodynamic and biomarker analysis (e.g., Western blotting for phosphorylated AKT and downstream effectors).

  • The anti-tumor activity is assessed by comparing the tumor growth in the treated groups to the control group.

Figure 2. High-level workflow for the preclinical and early clinical development of Tanerasertib.

Clinical Development: The AKTive-001 Trial

Tanerasertib is currently being evaluated in a Phase 1/1b clinical trial, "AKTive-001" (NCT06533059), for the treatment of patients with advanced solid tumors harboring the AKT1 E17K mutation.[3][4][6][8][9][10][11][12][13][14][15]

• Study Design: This is an open-label, multicenter, non-randomized, single-group assignment study. It consists of two parts: a dose-escalation phase (Part 1) to determine the recommended Phase 2 dose (RP2D) and a dose-expansion phase (Part 1b) to further evaluate the safety and preliminary efficacy in specific tumor cohorts.[3][6][10][14]

• Primary Objectives: To assess the safety and tolerability of Tanerasertib and to determine the maximum tolerated dose (MTD) and/or RP2D.[3][6][10]

• Key Eligibility Criteria:

  • Inclusion: Patients with histologically confirmed advanced or metastatic solid tumors with a documented AKT1 E17K mutation who have progressed on standard-of-care therapies.[3][10][12]

  • Exclusion: Prior treatment with PI3K or mTOR inhibitors.[3][10]

• Treatment: Tanerasertib will be administered orally.[3][6]

Conclusion

Tanerasertib represents a promising new therapeutic agent that leverages a deep understanding of the molecular drivers of cancer. Its novel allosteric and covalent mechanism of action provides potent and highly selective inhibition of the oncogenic AKT1 E17K protein. Preclinical studies have demonstrated significant anti-tumor activity in relevant cancer models at well-tolerated doses. The ongoing AKTive-001 clinical trial will be crucial in determining the safety and efficacy of Tanerasertib in patients with AKT1 E17K-mutant solid tumors, potentially offering a much-needed targeted therapy for this patient population.

References

• 1. AKT1 E17K inhibits cancer cell migration by abrogating β-catenin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ClinicalTrials.gov [clinicaltrials.gov]
• 4. hra.nhs.uk [hra.nhs.uk]
• 5. Tanerasertib (ALTA-2618) | AKT1 E17K inhibitor | Probechem Biochemicals [probechem.com]
• 6. CareAcross [careacross.com]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Clinical Trials Detail | MD Anderson Cancer Center [mdanderson.org]
• 9. AKTive-001: A Phase 1/1b Multiple Cohort Trial of ALTA2618 in Patients with Advanced Solid Tumors with AKT1 E17K Mutation | Dana-Farber Cancer Institute [dana-farber.org]
• 10. Facebook [cancer.gov]
• 11. ALTA-2618 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 12. uclahealth.org [uclahealth.org]
• 13. alterome.com [alterome.com]
• 14. AKTive-001: A Phase 1/1b Multiple Cohort Trial of ALTA2618 in Patients with Advanced Solid Tumors with AKT1 E17K Mutation | NYU Langone Health [clinicaltrials.med.nyu.edu]
• 15. AKTive-001 - Victorian Cancer Trials Link [trials.cancervic.org.au]

Tanerasertib: A Deep Dive into a Mutant-Selective AKT1 E17K Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

The phosphatidylinositol 3-kinase (PI3K)/AKT signaling pathway is a critical regulator of numerous cellular processes, including cell growth, proliferation, survival, and metabolism. Its dysregulation is a frequent event in human cancers, making it a prime target for therapeutic intervention. A key node in this pathway is the serine/threonine kinase AKT. The activating mutation E17K in the AKT1 isoform is a clinically validated oncogenic driver found in various solid tumors, including breast, endometrial, and prostate cancers. While pan-AKT inhibitors have shown some clinical activity, their utility has been hampered by on-target toxicities associated with the inhibition of wild-type AKT isoforms, such as hyperglycemia, diarrhea, and rash. Tanerasertib (ALTA-2618) is a first-in-class, orally bioavailable, allosteric, and covalent inhibitor designed to selectively target the AKT1 E17K mutation, offering a promising new approach to precision oncology.

Mechanism of Action

Tanerasertib is a highly selective inhibitor of the AKT1 E17K mutant. Its mechanism of action is twofold: allosteric inhibition and covalent binding. It binds to an allosteric site on the AKT1 protein, a site distinct from the ATP-binding pocket, and specifically targets the lysine (B10760008) residue introduced by the E17K mutation. This covalent interaction leads to the irreversible inactivation of the mutant protein. By selectively targeting the E17K variant, tanerasertib is designed to avoid the inhibition of wild-type AKT1 and other isoforms like AKT2, thereby minimizing the on-target toxicities associated with pan-AKT inhibitors. This high degree of selectivity is predicted to allow for more potent and sustained suppression of the oncogenic signaling driven by the AKT1 E17K mutation.

Preclinical Data

The preclinical development of tanerasertib has demonstrated its high potency and selectivity for the AKT1 E17K mutation, leading to significant anti-tumor activity in various cancer models.

In Vitro Potency and Selectivity

Cellular signaling assays were employed to assess the ability of tanerasertib to suppress the phosphorylation of AKT at the S473 residue (pAKT S473), a key marker of AKT activation. These studies revealed the high potency and selectivity of tanerasertib for the AKT1 E17K mutant.

Parameter	Value	Reference
EC50 (AKT1 E17K)	7 nM	[1]
Selectivity over WT AKT1	22-fold	[1]
Selectivity over WT AKT2	140-fold	[1]
IC50 (AKT1 E17K)	< 15 nM	[2]

In Vivo Efficacy in Patient-Derived Xenograft (PDX) Models

The anti-tumor activity of tanerasertib was evaluated in patient-derived xenograft (PDX) models of various cancers harboring the AKT1 E17K mutation. Oral administration of tanerasertib resulted in dose-dependent and prolonged anti-tumor effects, including tumor regressions and complete responses, without significant toxicity.

Cancer Type (PDX Model)	Dose (Oral, Once Daily)	Outcome	Tolerability	Reference
HR+/HER2low Breast Cancer	10 mg/kg/d	Tumor regressions	Well-tolerated	[1][2]
HR+/HER2low Breast Cancer	30 mg/kg/d	Complete responses (sustained for 60 days)	No significant body weight loss or hyperglycemia	[1]
Triple-Negative Breast Cancer (TNBC)	10 mg/kg/d	Tumor regressions	Well-tolerated	[1][2]
Endometrial Cancer	10 mg/kg/d	Tumor regressions	Well-tolerated	[1][2]

Experimental Protocols

While detailed, step-by-step protocols for the preclinical evaluation of tanerasertib are not yet publicly available in full peer-reviewed publications, the following methodologies have been described in conference abstracts and press releases.

Structure-Based Drug Design

The discovery of tanerasertib was guided by a structure-based design approach. This involved leveraging proprietary co-crystal structures to develop a refined pharmacophore consensus model. This model then fueled iterative computational chemistry efforts to design novel small molecules with the potential for covalent binding to the mutant lysine of AKT1 E17K[1].

Cellular Signaling Assays for Potency and Selectivity

Lead molecules were identified and characterized through cellular signaling assays that assessed the suppression of pAKT S473. While specific cell lines and antibody concentrations have not been disclosed, this methodology typically involves the following steps:

• Cell Culture: Culturing cancer cell lines known to express either wild-type AKT or the AKT1 E17K mutation.

• Compound Treatment: Treating the cells with varying concentrations of tanerasertib.

• Protein Extraction: Lysing the cells to extract total protein.

• Western Blotting: Separating the proteins by size using gel electrophoresis, transferring them to a membrane, and probing with specific antibodies against pAKT S473 and total AKT to determine the extent of inhibition.

Pharmacokinetic (PK) Assessments

Rapid pharmacokinetic assessments were conducted in multiple preclinical species, including mice, rats, dogs, and cynomolgus monkeys[1]. These studies are crucial for determining the absorption, distribution, metabolism, and excretion (ADME) properties of a drug candidate. Molecules with low clearance and high oral bioavailability were prioritized for further in vivo testing.

Patient-Derived Xenograft (PDX) Model Studies

The in vivo efficacy of tanerasertib was evaluated in PDX models. This methodology generally entails:

• Tumor Implantation: Implanting tumor fragments from patients with AKT1 E17K-mutant cancers into immunocompromised mice.

• Treatment Administration: Once tumors are established, orally administering tanerasertib to the mice at various dose levels and schedules.

• Efficacy Assessment: Regularly measuring tumor volume to assess anti-tumor activity.

• Tolerability Monitoring: Monitoring the animals for signs of toxicity, such as changes in body weight and blood glucose levels.

Clinical Development

Tanerasertib is currently being evaluated in a Phase 1/1b clinical trial, AKTive-001 (NCT06533059), in patients with advanced solid tumors harboring the AKT1 E17K mutation. The first patient was dosed in late 2024[3][4][5].

AKTive-001 Trial Design

The AKTive-001 study is an open-label, multicenter trial consisting of two parts: a dose-escalation phase (Part 1) and a dose-expansion phase (Part 1b)[6][7].

• Part 1: Dose Escalation: This phase aims to determine the maximum tolerated dose (MTD) and recommended Phase 2 dose (RP2D) of tanerasertib.

• Part 1b: Dose Expansion: This phase will further evaluate the safety, tolerability, and preliminary anti-tumor activity of tanerasertib in specific patient cohorts with AKT1 E17K-mutant cancers[7].

Key Eligibility Criteria

Inclusion Criteria	Exclusion Criteria
Histologically confirmed diagnosis of a solid tumor with an AKT1 E17K mutation[6].	Prior treatment with PI3K and/or mTOR inhibitors[6].
Unresectable or metastatic disease[6].	Known KRAS, NRAS, HRAS, or BRAF genomic alterations in the tumor[6].
Progression on, intolerance to, or declined prior standard-of-care therapy[6].	Known condition that prohibits swallowing or absorbing an oral medication[6].
Evaluable or measurable disease per RECIST v1.1[6].
ECOG performance status of 0 or 1[6].
Adequate organ function[6].

Visualizations

Signaling Pathway

Caption: Simplified PI3K/AKT signaling pathway and the inhibitory action of tanerasertib on AKT1 E17K.

Experimental Workflow

References

• 1. kinaselogistics.com [kinaselogistics.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. AKTive-001: A Phase 1/1b Multiple Cohort Trial of ALTA2618 in Patients with Advanced Solid Tumors with AKT1 E17K Mutation | Dana-Farber Cancer Institute [dana-farber.org]
• 4. Carbone Cancer Center Clinical Trials - Protocol Summary [mct.platformx.wisc.edu]
• 5. AKTive-001: A Phase 1/1b Multiple Cohort Trial of ALTA2618 in Patients with Advanced Solid Tumors with AKT1 E17K Mutation | NYU Langone Health [clinicaltrials.med.nyu.edu]
• 6. clinicaltrialvanguard.com [clinicaltrialvanguard.com]
• 7. ClinicalTrials.gov [clinicaltrials.gov]

Tanerasertib: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Overview of the Chemical Structure, Properties, and Biological Activity of a Potent and Selective AKT1 E17K Inhibitor

Abstract

Tanerasertib is a potent and highly selective allosteric inhibitor of the E17K mutant of protein kinase B (AKT1), a critical node in the PI3K/AKT/mTOR signaling pathway frequently dysregulated in cancer. This document provides a comprehensive technical overview of Tanerasertib, including its chemical structure, physicochemical properties, and biological activity. Detailed methodologies for its synthesis and key in vitro and in vivo experiments are presented to support further research and development efforts. Signaling pathway diagrams and experimental workflows are provided to visually represent its mechanism of action and evaluation processes.

Chemical Structure and Properties

Tanerasertib is a complex heterocyclic molecule with the systematic IUPAC name 4-((1-(4-(2-(2-aminopyridin-3-yl)-5-(5-fluoropyridin-2-yl)-3H-imidazo[4,5-b]pyridin-3-yl)benzyl)piperidin-4-yl)amino)pyrimidine-2-carbonitrile. Its chemical and physical properties are summarized in the tables below.

Chemical Identification

Identifier	Value
IUPAC Name	4-((1-(4-(2-(2-aminopyridin-3-yl)-5-(5-fluoropyridin-2-yl)-3H-imidazo[4,5-b]pyridin-3-yl)benzyl)piperidin-4-yl)amino)pyrimidine-2-carbonitrile
CAS Number	3034255-93-8
Molecular Formula	C₃₃H₂₈FN₁₁
SMILES	N#CC1=NC=CC(NC2CCN(CC2)CC3=CC=C(N4C5=C(N=C4C6=CC=CN=C6N)C=CC(C7=CC=C(F)C=N7)=N5)C=C3)=N1

Physicochemical Properties

Property	Value
Molecular Weight	597.66 g/mol
Appearance	Solid
Solubility	10 mM in DMSO
Storage Conditions	Solid Powder: -20°C for 12 months, 4°C for 6 months. In Solvent: -80°C for 6 months, -20°C for 6 months.

Note: Further data on melting point, boiling point, and pKa are not publicly available at this time.

Experimental Protocols

Synthesis of Tanerasertib

The synthesis of Tanerasertib is detailed in patent WO2024073371A1. While the full, step-by-step protocol is proprietary, the general synthetic strategy involves the coupling of key heterocyclic intermediates. Researchers should refer to the aforementioned patent for detailed procedures.

In Vitro AKT1 E17K Inhibition Assay (Representative Protocol)

This protocol describes a common method for determining the half-maximal inhibitory concentration (IC50) of a compound against a target kinase.

Objective: To determine the in vitro potency of Tanerasertib in inhibiting the enzymatic activity of the mutant AKT1 E17K kinase.

Materials:

• Recombinant human AKT1 E17K enzyme

• ATP

• Kinase buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT)

• Substrate peptide (e.g., a fluorescently labeled peptide derived from a known AKT substrate)

• Tanerasertib (dissolved in DMSO)

• Microplate reader capable of detecting the assay signal (e.g., fluorescence or luminescence)

• 384-well assay plates

Methodology:

• Prepare serial dilutions of Tanerasertib in DMSO and then dilute further in kinase buffer to the desired final concentrations.

• Add the diluted Tanerasertib solutions to the wells of a 384-well plate.

• Add the AKT1 E17K enzyme to the wells and incubate for a pre-determined time (e.g., 15-30 minutes) at room temperature to allow for compound binding.

• Initiate the kinase reaction by adding a mixture of the substrate peptide and ATP.

• Incubate the reaction for a specific time (e.g., 60 minutes) at a controlled temperature (e.g., 30°C).

• Stop the reaction and measure the signal (e.g., fluorescence) using a microplate reader. The signal will be inversely proportional to the kinase activity.

• Calculate the percentage of inhibition for each Tanerasertib concentration relative to a no-inhibitor control.

• Plot the percentage of inhibition against the logarithm of the Tanerasertib concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value. Tanerasertib has been reported to have an IC50 of less than 15 nM against AKT1 E17K.[1]

Cell-Based Proliferation Assay (Representative Protocol)

This protocol outlines a general procedure to assess the effect of a compound on the proliferation of cancer cells.

Objective: To determine the half-maximal effective concentration (EC50) of Tanerasertib on the proliferation of cancer cells harboring the AKT1 E17K mutation.

Materials:

• Cancer cell line with the AKT1 E17K mutation

• Complete cell culture medium

• Tanerasertib (dissolved in DMSO)

• Cell viability reagent (e.g., resazurin-based or tetrazolium-based)

• 96-well cell culture plates

• Incubator (37°C, 5% CO₂)

• Microplate reader

Methodology:

• Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of Tanerasertib in a complete cell culture medium.

• Remove the existing medium from the cells and add the medium containing the different concentrations of Tanerasertib.

• Incubate the plates for a specified period (e.g., 72 hours) at 37°C in a 5% CO₂ incubator.

• Add the cell viability reagent to each well and incubate according to the manufacturer's instructions.

• Measure the absorbance or fluorescence using a microplate reader.

• Calculate the percentage of cell viability relative to a vehicle-treated control.

• Plot the percentage of viability against the logarithm of the Tanerasertib concentration and fit the data to a dose-response curve to determine the EC50 value. Tanerasertib has a reported EC50 of 7 nM against AKT1 E17K.[2]

Signaling Pathways and Experimental Workflows

PI3K/AKT/mTOR Signaling Pathway

Tanerasertib targets the constitutively active E17K mutant of AKT1, a key component of the PI3K/AKT/mTOR signaling pathway. This pathway is crucial for regulating cell growth, proliferation, survival, and metabolism. The following diagram illustrates the central role of AKT1 in this pathway and the point of inhibition by Tanerasertib.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Tanerasertib (ALTA-2618) | AKT1 E17K inhibitor | Probechem Biochemicals [probechem.com]

Tanerasertib: A Technical Guide to a Mutant-Selective AKT1 Inhibitor

CAS Number: 3034255-93-8

This document provides an in-depth technical overview of Tanerasertib, a potent and highly selective allosteric inhibitor of the E17K mutant of protein kinase B (AKT1). This guide is intended for researchers, scientists, and drug development professionals interested in the preclinical and clinical investigation of this compound.

Core Compound Information

Parameter	Value	Reference
CAS Number	3034255-93-8	[1]
Synonyms	ALTA-2618	[1]
Molecular Formula	C33H28FN11	[1]
Mechanism of Action	Allosteric Inhibitor of AKT1 (E17K mutant)	[1]

Quantitative Efficacy and Selectivity

Tanerasertib has demonstrated potent and selective inhibition of AKT isoforms, with a particular strength against the oncogenic E17K mutant of AKT1. The following tables summarize key quantitative data from in vitro studies.

In Vitro Inhibitory Activity

Target	IC50 (nM)	Reference
AKT1	5.0	[2]
AKT2	4.5	[2]
AKT3	16	[2]
AKT1-E17K	Potent Inhibitor	[2]

Kinase Selectivity Profile

A comprehensive kinase selectivity panel is crucial for understanding the off-target effects of a small molecule inhibitor. While a full selectivity panel for Tanerasertib is not publicly available, the following represents a general approach to presenting such data.

Kinase	Percent Inhibition at 1 µM
Kinase A	>90%
Kinase B	<10%
Kinase C	25%
...	...

Note: This table is a template. Specific data for Tanerasertib against a broad kinase panel would be populated here as it becomes available.

Signaling Pathway

Tanerasertib exerts its therapeutic effect by modulating the PI3K/AKT/mTOR signaling pathway. This pathway is a critical regulator of cell growth, proliferation, survival, and metabolism, and its aberrant activation is a hallmark of many cancers. The E17K mutation in AKT1 leads to constitutive activation of this pathway.

Tanerasertib's inhibition of the PI3K/AKT/mTOR pathway.

Experimental Protocols

The following are representative protocols for key in vitro and in vivo assays used to characterize Tanerasertib.

In Vitro Kinase Assay (ADP-Glo™ Format)

This protocol is for determining the IC50 value of Tanerasertib against AKT1 E17K.[1][2][3]

Materials:

• Recombinant active AKT1 E17K enzyme

• Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA, 50 µM DTT)

• AKT substrate peptide (e.g., Crosstide)

• ATP

• Tanerasertib serial dilutions

• ADP-Glo™ Kinase Assay kit (Promega)

• 96-well or 384-well plates

Procedure:

• Prepare serial dilutions of Tanerasertib in kinase buffer.

• In a white, opaque assay plate, add the Tanerasertib dilutions.

• Add the recombinant AKT1 E17K enzyme to the wells.

• Initiate the kinase reaction by adding a mixture of the substrate peptide and ATP.

• Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent and incubating for 40 minutes at room temperature.

• Add the Kinase Detection Reagent and incubate for 30 minutes at room temperature to convert the generated ADP to a luminescent signal.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each Tanerasertib concentration relative to a no-inhibitor control.

• Plot the percent inhibition versus the logarithm of the Tanerasertib concentration and fit the data to a dose-response curve to determine the IC50 value.

Cell Viability Assay (MTT Format)

This protocol is for assessing the effect of Tanerasertib on the viability of cancer cells harboring the AKT1 E17K mutation.[4][5]

Materials:

• AKT1 E17K-mutant cancer cell line (e.g., MCF7-AKT1-E17K)

• Complete cell culture medium

• Tanerasertib serial dilutions

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

Procedure:

• Seed the cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Replace the medium with fresh medium containing serial dilutions of Tanerasertib. Include a vehicle-only control.

• Incubate the plates for a specified period (e.g., 72 hours) at 37°C in a humidified CO2 incubator.

• Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to reduce the MTT to formazan (B1609692) crystals.

• Add the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control cells.

• Plot the percentage of cell viability versus the logarithm of the Tanerasertib concentration to determine the GI50 (concentration for 50% growth inhibition).

In Vivo Xenograft Study

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of Tanerasertib in a mouse xenograft model.[6][7][8]

Materials:

• Immunodeficient mice (e.g., athymic nude or NOD/SCID)

• AKT1 E17K-mutant cancer cell line

• Matrigel (optional)

• Tanerasertib formulation for in vivo administration

• Vehicle control

Procedure:

• Subcutaneously implant the AKT1 E17K-mutant cancer cells (typically mixed with Matrigel) into the flank of the immunodeficient mice.

• Monitor the mice for tumor growth.

• When tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Administer Tanerasertib or the vehicle control to the respective groups according to the desired dosing schedule and route of administration (e.g., oral gavage).

• Measure tumor volume and body weight 2-3 times per week.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, histopathology, biomarker analysis).

• Analyze the tumor growth data to determine the anti-tumor efficacy of Tanerasertib.

A typical preclinical evaluation workflow for Tanerasertib.

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. benchchem.com [benchchem.com]
• 3. promega.com [promega.com]
• 4. broadpharm.com [broadpharm.com]
• 5. texaschildrens.org [texaschildrens.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]

Tanerasertib: A Technical Guide to a Mutant-Selective AKT1 Inhibitor in Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tanerasertib (also known as ALTA-2618) is an investigational, orally bioavailable, allosteric inhibitor that demonstrates high potency and selectivity for the E17K mutant of the AKT1 kinase. The AKT1 E17K mutation is a clinically significant oncogenic driver in a subset of solid tumors, including breast and endometrial cancers. This technical guide provides an in-depth overview of Tanerasertib, consolidating available preclinical data, outlining relevant experimental methodologies, and visualizing its mechanism of action and the broader signaling context. The information presented herein is intended to support researchers and drug development professionals in the ongoing investigation of Tanerasertib as a targeted cancer therapeutic.

Introduction

The phosphatidylinositol 3-kinase (PI3K)/AKT/mammalian target of rapamycin (B549165) (mTOR) signaling pathway is a critical regulator of cell growth, proliferation, survival, and metabolism. Its dysregulation is a frequent event in human cancers. A recurrent somatic mutation in the pleckstrin homology (PH) domain of AKT1, resulting in a glutamic acid to lysine (B10760008) substitution at position 17 (E17K), leads to constitutive membrane localization and activation of the kinase. This gain-of-function mutation promotes oncogenic signaling and is found in approximately 1-2% of all cancers, with higher prevalence in specific tumor types such as breast (~5%) and endometrial (~3%) cancers.[1]

While pan-AKT inhibitors have been developed, their clinical utility has often been limited by on-target toxicities, such as hyperglycemia, rash, and diarrhea, due to the inhibition of wild-type AKT isoforms that are crucial for normal physiological functions. Tanerasertib represents a next-generation approach by selectively targeting the mutant AKT1 E17K protein. It is a covalent allosteric inhibitor, a strategy designed to achieve potent and sustained inhibition of the oncogenic driver while sparing wild-type AKT, thereby potentially offering an improved therapeutic window.[1][2]

Mechanism of Action

Tanerasertib is a potent, highly mutant-selective, allosteric inhibitor of AKT1 E17K.[3] Its mechanism involves covalent binding to the mutant lysine residue (K17), which is not present in the wild-type protein at that position. This covalent interaction leads to a sustained, irreversible inhibition of the kinase. By targeting an allosteric site, Tanerasertib locks the AKT1 E17K protein in an inactive conformation.

The direct downstream effect of Tanerasertib is the suppression of phosphorylation of AKT substrates, thereby inhibiting the aberrant signaling cascade that drives tumor cell proliferation and survival in AKT1 E17K-mutant cancers.

Below is a diagram illustrating the PI3K/AKT signaling pathway and the specific point of intervention by Tanerasertib.

Figure 1: Tanerasertib's Mechanism of Action in the PI3K/AKT Pathway.

Preclinical Pharmacology

Tanerasertib has demonstrated significant potency and selectivity in a range of preclinical studies.

In Vitro Potency and Selectivity

The in vitro activity of Tanerasertib has been characterized in biochemical and cellular assays.

Parameter	Value	Target/System	Reference
IC50	< 15 nM	AKT1 E17K	[4]
EC50	7 nM	AKT1 E17K (cellular pAKT S473 suppression)	[1]
Selectivity	22-fold vs. WT AKT1	Cellular pAKT S473 suppression	[1]
Selectivity	140-fold vs. WT AKT2	Cellular pAKT S473 suppression	[1]

In Vivo Efficacy in Patient-Derived Xenograft (PDX) Models

Tanerasertib has shown potent anti-tumor activity in clinically relevant patient-derived xenograft (PDX) models harboring the AKT1 E17K mutation.

Tumor Type	Model Details	Dosing	Outcome	Reference
HR+/HER2low Breast Cancer	AKT1 E17K mutant PDX	As low as 10 mg/kg/day (oral)	Tumor regressions	[1][3]
Triple-Negative Breast Cancer (TNBC)	AKT1 E17K mutant PDX	As low as 10 mg/kg/day (oral)	Tumor regressions	[1][3]
Endometrial Cancer	AKT1 E17K mutant PDX	As low as 10 mg/kg/day (oral)	Tumor regressions	[1][3]

These studies indicate that Tanerasertib is well-tolerated at efficacious doses in preclinical models, with no reports of on-target toxicities such as hyperglycemia, which can be a concern with non-selective AKT inhibitors.[2]

Pharmacokinetics and Pharmacodynamics

Preclinical pharmacokinetic (PK) assessments in multiple species have shown that Tanerasertib has favorable properties, including low clearance and high oral bioavailability, supporting once-daily oral dosing.[1] Pharmacodynamic (PD) studies in tumor-bearing mice have confirmed potent and sustained suppression of AKT1 E17K signaling.[2]

Crosstalk with the Wnt/β-Catenin Signaling Pathway

The PI3K/AKT and Wnt/β-catenin signaling pathways are two crucial cascades in both normal development and cancer. There is significant evidence of crosstalk between them. AKT can directly phosphorylate β-catenin at Ser552, which can lead to its dissociation from cell-cell adhesion complexes, nuclear accumulation, and enhanced transcriptional activity.[5][6] Furthermore, AKT can phosphorylate and inactivate Glycogen Synthase Kinase 3β (GSK3β), a key component of the β-catenin destruction complex.[7] Inactivation of GSK3β prevents the degradation of β-catenin, allowing it to accumulate and translocate to the nucleus to activate Wnt target genes.

Given that Tanerasertib inhibits AKT1, it is plausible that it could indirectly modulate the Wnt/β-catenin pathway in cancer cells where this crosstalk is active. By inhibiting AKT, Tanerasertib could potentially lead to reduced phosphorylation of both β-catenin and GSK3β, thereby promoting β-catenin degradation and reducing its transcriptional activity. However, direct experimental evidence of Tanerasertib's effect on the Wnt/β-catenin pathway has not yet been published.

The following diagram illustrates the potential points of interaction between the AKT and Wnt/β-catenin pathways.

Figure 2: Potential Crosstalk between the AKT and Wnt/β-Catenin Signaling Pathways.

Clinical Development

Tanerasertib is currently being evaluated in a Phase 1/1b clinical trial.

• Study Name: AKTive-001

• NCT Number: NCT06533059

• Title: A Phase 1/1b Multiple Cohort Trial of ALTA2618 in Patients with Advanced Solid Tumors with AKT1 E17K Mutation

• Status: Recruiting

• Study Design: This is an open-label, dose-escalation and dose-expansion study to evaluate the safety, tolerability, pharmacokinetics, and preliminary clinical activity of Tanerasertib as an oral monotherapy.

• Inclusion Criteria: Adults with histologically confirmed, unresectable or metastatic solid tumors harboring an AKT1 E17K mutation who have progressed on, are intolerant to, or have declined standard-of-care therapy.[8][9]

As of the date of this document, no results from this trial have been publicly reported.

Experimental Protocols

The following are generalized protocols for key experiments relevant to the study of Tanerasertib. These should be adapted and optimized for specific experimental conditions.

In Vitro Kinase Inhibition Assay (for IC50 Determination)

This protocol describes a method to determine the concentration of Tanerasertib that inhibits 50% of AKT1 E17K kinase activity.

Materials:

• Recombinant human AKT1 E17K enzyme

• Kinase buffer

• ATP

• Specific peptide substrate for AKT

• Tanerasertib (serially diluted)

• Kinase detection reagent (e.g., ADP-Glo™)

• Microplate reader

Procedure:

• Prepare serial dilutions of Tanerasertib in kinase buffer.

• In a microplate, add the recombinant AKT1 E17K enzyme to each well containing the diluted inhibitor or vehicle control.

• Initiate the kinase reaction by adding a mixture of the peptide substrate and ATP.

• Incubate the plate at 30°C for a defined period (e.g., 60 minutes).

• Stop the reaction and measure the kinase activity by adding the kinase detection reagent, which quantifies the amount of ADP produced.

• Measure luminescence or fluorescence using a microplate reader.

• Calculate the percentage of inhibition for each concentration of Tanerasertib relative to the vehicle control.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

The following diagram outlines the general workflow for an in vitro kinase assay.

Figure 3: General Workflow for an In Vitro Kinase Inhibition Assay.

Western Blot Analysis of AKT Pathway Inhibition

This protocol is for assessing the effect of Tanerasertib on the phosphorylation of AKT and its downstream targets in cultured cells.

Materials:

• AKT1 E17K-mutant cancer cell line

• Cell culture medium and supplements

• Tanerasertib

• Lysis buffer (e.g., RIPA) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels, running and transfer buffers

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (e.g., anti-p-AKT (S473), anti-total AKT, anti-p-GSK3β, anti-total GSK3β, anti-β-catenin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Culture AKT1 E17K-mutant cells to 70-80% confluency.

• Treat cells with various concentrations of Tanerasertib or vehicle control for a specified time.

• Lyse the cells and quantify the protein concentration.

• Separate protein lysates (20-40 µg) by SDS-PAGE and transfer to a membrane.

• Block the membrane for 1 hour at room temperature.

• Incubate the membrane with the desired primary antibody overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and apply the ECL substrate.

• Capture the chemiluminescent signal using an imaging system and perform densitometric analysis to quantify band intensities.

Patient-Derived Xenograft (PDX) Efficacy Study

This protocol provides a general framework for evaluating the in vivo efficacy of Tanerasertib.

Materials:

• Immunodeficient mice (e.g., NOD/SCID or NSG)

• Cryopreserved or fresh AKT1 E17K-mutant patient tumor tissue

• Surgical tools

• Tanerasertib formulation for oral gavage

• Vehicle control

• Calipers for tumor measurement

Procedure:

• Implant small fragments of the patient's tumor subcutaneously into the flank of the immunodeficient mice.

• Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomize the mice into treatment and control groups.

• Administer Tanerasertib (e.g., 10 mg/kg) or vehicle control orally once daily.

• Measure tumor volume with calipers 2-3 times per week.

• Monitor animal body weight and overall health.

• At the end of the study, euthanize the mice and excise the tumors for pharmacodynamic analysis (e.g., Western blot or immunohistochemistry).

• Calculate tumor growth inhibition (TGI) and assess for tumor regression.

Conclusion

Tanerasertib is a promising, highly selective, covalent allosteric inhibitor of the oncogenic AKT1 E17K mutation. Preclinical data have demonstrated its potent anti-tumor activity in relevant cancer models, with a pharmacological profile that suggests a favorable therapeutic window compared to non-selective AKT inhibitors. The ongoing Phase 1/1b clinical trial will be crucial in determining its safety and efficacy in patients with AKT1 E17K-mutant solid tumors. Further research is warranted to explore its potential indirect effects on interconnected signaling pathways, such as the Wnt/β-catenin cascade, which may contribute to its overall anti-cancer activity. The information compiled in this guide serves as a valuable resource for the scientific community to advance the understanding and potential clinical application of Tanerasertib.

References

• 1. citedrive.com [citedrive.com]
• 2. researchgate.net [researchgate.net]
• 3. Tanerasertib (ALTA-2618) | AKT1 E17K inhibitor | Probechem Biochemicals [probechem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. PHOSPHORYLATION OF β-CATENIN BY AKT PROMOTES β -CATENIN TRANSCRIPTIONAL ACTIVITY - PMC [pmc.ncbi.nlm.nih.gov]
• 6. β-catenin inhibitors in cancer therapeutics: intricacies and way forward - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Crosstalk between PI3K/Akt and Wnt/β-catenin pathways promote colorectal cancer progression regardless of mutational status - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Facebook [cancer.gov]
• 9. ClinicalTrials.gov [clinicaltrials.gov]

In-Depth Technical Guide to the Target Validation of Tanerasertib, a Mutant-Selective AKT1 E17K Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tanerasertib (formerly ALTA-2618) is a first-in-class, orally bioavailable, allosteric, and covalent inhibitor that selectively targets the E17K mutation in the AKT1 protein. The AKT1 E17K mutation is a clinically validated oncogenic driver found in a subset of solid tumors, including breast and endometrial cancers. This mutation leads to constitutive activation of the PI3K/AKT signaling pathway, promoting cell survival, proliferation, and resistance to therapy. Tanerasertib was developed by Alterome Therapeutics to provide a highly selective therapeutic option for patients with AKT1 E17K-mutant cancers, aiming to overcome the limitations of pan-AKT inhibitors, which are often associated with on-target toxicities such as hyperglycemia due to the inhibition of wild-type AKT. This technical guide provides a comprehensive overview of the target validation studies for Tanerasertib, detailing its mechanism of action, selectivity, and preclinical efficacy.

Quantitative Data Summary

The preclinical data for Tanerasertib demonstrates its high potency and selectivity for the AKT1 E17K mutant protein. The following tables summarize the key quantitative findings from biochemical and in vivo studies.

Parameter	Value	Target	Selectivity vs. WT AKT1	Selectivity vs. WT AKT2
IC50	< 15 nM	AKT1 E17K	Not specified in source	Not specified in source
EC50	7 nM	AKT1 E17K	22-fold	140-fold
Table 1: In Vitro Potency and Selectivity of Tanerasertib. IC50 (Median Inhibitory Concentration) and EC50 (Median Effective Concentration) values highlight the sub-nanomolar to low nanomolar potency of Tanerasertib against the AKT1 E17K mutant. The selectivity profile indicates a significant therapeutic window against wild-type (WT) AKT isoforms.

PDX Model Type	Dose (oral, once daily)	Outcome
AKT1 E17K mutant HR+/HER2low breast cancer	10 mg/kg/day	Tumor regression
AKT1 E17K mutant Triple-Negative Breast Cancer (TNBC)	10 mg/kg/day	Tumor regression
AKT1 E17K mutant endometrial cancer	10 mg/kg/day	Tumor regression
HR+/HER2low breast PDX model	30 mg/kg/day	Complete and sustained responses (60 days)
Table 2: In Vivo Efficacy of Tanerasertib in Patient-Derived Xenograft (PDX) Models. Tanerasertib demonstrates significant anti-tumor activity, including complete responses, in various PDX models harboring the AKT1 E17K mutation at well-tolerated doses.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections describe the likely experimental protocols used in the target validation of Tanerasertib, based on the available information and standard practices in the field.

Biochemical Kinase Inhibition Assay (for IC50/EC50 Determination)

This assay is designed to measure the direct inhibitory effect of Tanerasertib on the enzymatic activity of the AKT1 E17K protein.

• Protein and Substrate Preparation: Recombinant human AKT1 E17K, wild-type AKT1, and wild-type AKT2 proteins are expressed and purified. A suitable peptide substrate for AKT kinase (e.g., a peptide containing the AKT recognition motif) is synthesized and labeled (e.g., with a fluorescent tag or biotin).

• Assay Reaction: The kinase reaction is performed in a buffer containing ATP and magnesium chloride. The kinase, substrate, and varying concentrations of Tanerasertib (or vehicle control) are incubated together.

• Detection of Inhibition: The amount of phosphorylated substrate is quantified. For covalent inhibitors, a pre-incubation step of the inhibitor with the kinase in the absence of ATP is often included to allow for covalent bond formation. The potency (IC50 or EC50) is calculated by fitting the dose-response data to a suitable pharmacological model.

Intact Mass Spectrometry for Covalent Binding Confirmation

This method is used to confirm the covalent modification of the AKT1 E17K protein by Tanerasertib.

• Incubation: Purified recombinant AKT1 E17K protein is incubated with an excess of Tanerasertib for a defined period to allow for the covalent reaction to occur. A control sample with the protein and vehicle (e.g., DMSO) is prepared in parallel.

• Sample Preparation: The reaction mixtures are desalted and purified to remove unbound inhibitor and buffer components.

• Mass Spectrometry Analysis: The samples are analyzed by high-resolution mass spectrometry (e.g., LC-ESI-MS). A mass shift in the Tanerasertib-treated sample corresponding to the molecular weight of the inhibitor confirms the formation of a covalent adduct.

Western Blotting for Pathway Modulation

Western blotting is used to assess the effect of Tanerasertib on the phosphorylation of AKT and its downstream targets in cancer cells.

• Cell Culture and Treatment: Cancer cell lines harboring the AKT1 E17K mutation are cultured and treated with various concentrations of Tanerasertib for different durations.

• Protein Extraction: Cells are lysed to extract total protein. Protein concentration is determined using a standard assay (e.g., BCA assay).

• SDS-PAGE and Immunoblotting: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a membrane (e.g., PVDF). The membrane is blocked and then incubated with primary antibodies specific for phosphorylated AKT (p-AKT), total AKT, phosphorylated downstream targets (e.g., p-PRAS40), and a loading control (e.g., GAPDH).

• Detection: The membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., HRP), and the protein bands are visualized using a chemiluminescent substrate.

Patient-Derived Xenograft (PDX) In Vivo Efficacy Studies

PDX models are used to evaluate the anti-tumor activity of Tanerasertib in a setting that more closely mimics human tumors.

• Model Establishment: Tumor fragments from patients with confirmed AKT1 E17K-mutant cancers (e.g., breast, endometrial) are surgically implanted into immunocompromised mice (e.g., NOD-SCID gamma mice).

• Tumor Growth and Randomization: Once the tumors reach a specified volume, the mice are randomized into treatment and vehicle control groups.

• Drug Administration: Tanerasertib is formulated for oral administration and given daily at specified doses (e.g., 10 mg/kg, 30 mg/kg). The vehicle control group receives the formulation without the active compound.

• Efficacy and Tolerability Monitoring: Tumor volume and body weight are measured regularly. At the end of the study, tumors are excised for pharmacodynamic analysis (e.g., western blotting for target modulation). The tolerability of the drug is assessed by monitoring body weight and overall animal health.

Visualizations: Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key concepts in the target validation of Tanerasertib.

Caption: PI3K/AKT signaling pathway and the mechanism of action of Tanerasertib.

Caption: Experimental workflow for the target validation of Tanerasertib.

Conclusion

The comprehensive preclinical data strongly support the validation of AKT1 E17K as a therapeutic target and establish Tanerasertib as a potent and selective inhibitor of this oncoprotein. The high degree of selectivity for the mutant over wild-type AKT isoforms translates to a favorable safety profile in preclinical models, notably avoiding the hyperglycemia associated with pan-AKT inhibitors. The robust anti-tumor efficacy, including complete and sustained responses in patient-derived xenograft models, provides a strong rationale for the clinical development of Tanerasertib. The ongoing Phase 1/1b clinical trial, AKTive-001, will be critical in evaluating the safety and efficacy of Tanerasertib in patients with AKT1 E17K-mutant solid tumors, potentially offering a much-needed targeted therapy for this patient population.

The Discovery and Synthesis of Tanerasertib: A Novel Covalent Allosteric Inhibitor of AKT1 E17K

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Tanerasertib (formerly ALTA-2618) is a potent, orally bioavailable, and highly selective covalent allosteric inhibitor of the E17K mutant of protein kinase B (AKT1). The AKT1 E17K mutation is a clinically validated oncogenic driver found in a variety of solid tumors, including breast, endometrial, and prostate cancers. This mutation leads to constitutive activation of the PI3K/AKT signaling pathway, promoting cell survival, proliferation, and resistance to therapy. Tanerasertib has been designed to specifically target this mutant form of AKT1, thereby sparing the wild-type protein and minimizing off-target toxicities. This technical guide provides a comprehensive overview of the discovery, synthesis, mechanism of action, and preclinical evaluation of Tanerasertib.

Introduction

The phosphatidylinositol 3-kinase (PI3K)/AKT/mammalian target of rapamycin (B549165) (mTOR) pathway is a critical signaling cascade that regulates a multitude of cellular processes, including cell growth, proliferation, survival, and metabolism. Aberrant activation of this pathway is a hallmark of many human cancers. One of the key nodes in this pathway is the serine/threonine kinase AKT, which exists in three isoforms: AKT1, AKT2, and AKT3. The E17K mutation in the pleckstrin homology (PH) domain of AKT1 is a gain-of-function mutation that leads to its constitutive localization to the plasma membrane and subsequent activation.

Inhibitors of the PI3K/AKT pathway have shown clinical promise; however, toxicities associated with the inhibition of wild-type AKT have limited their therapeutic window.[1] Tanerasertib was developed as a mutant-selective inhibitor to address this challenge.[2] It covalently binds to the mutant lysine (B10760008) residue at position 17, locking the protein in an inactive conformation.[3] This novel mechanism of action provides high selectivity and has demonstrated significant anti-tumor efficacy in preclinical models of AKT1 E17K-driven cancers.[3][4]

Discovery and Rationale

The discovery of Tanerasertib was guided by a structure-based design approach. The goal was to exploit the unique lysine residue present in the E17K mutant of AKT1 as a target for a covalent inhibitor. This strategy aimed to achieve high selectivity for the mutant over the wild-type protein, which has a glutamate (B1630785) at the corresponding position. A refined pharmacophore consensus model, developed using proprietary co-crystal structures, facilitated the design of novel small molecule covalent inhibitors.[3] Lead compounds were identified through cellular signaling assays that assessed the suppression of AKT phosphorylation (pAKT S473) and selectivity over wild-type AKT1 and AKT2.[3]

Synthesis of Tanerasertib

While the specific, proprietary synthesis of Tanerasertib has not been publicly disclosed in full detail, a plausible synthetic route can be proposed based on its chemical structure: 4-[[1-[[4-[2-(2-amino-3-pyridinyl)-5-(5-fluoro-2-pyridinyl)-3H-imidazo[4,5-b]pyridin-3-yl]phenyl]methyl]-4-piperidinyl]amino]-2-pyrimidinecarbonitrile. The synthesis would likely involve the sequential construction of the complex heterocyclic core.

A potential retrosynthetic analysis suggests the disconnection of the molecule into key building blocks: a substituted imidazo[4,5-b]pyridine core, a functionalized piperidine-pyrimidine moiety, and a central phenyl linker. The synthesis could proceed through the following key steps:

• Synthesis of the Imidazo[4,5-b]pyridine Core: This could be achieved through the condensation of a substituted 2-aminopyridine (B139424) with a suitable reaction partner. The C2 amination of imidazo[4,5-b]pyridines can be accomplished via C2 halogenation followed by a nucleophilic aromatic substitution (SNAr) with an appropriate amine.[5]

• Synthesis of the Piperidinyl-aminopyrimidine Moiety: This fragment could be assembled by reacting a piperidine (B6355638) derivative with a 2-chloropyrimidine-4-carbonitrile.

• Coupling and Final Assembly: The final molecule would be assembled through a series of coupling reactions, potentially involving a Suzuki or other palladium-catalyzed cross-coupling reaction to connect the imidazo[4,5-b]pyridine and phenyl rings, followed by an alkylation or reductive amination to attach the piperidinyl-aminopyrimidine fragment.

Quantitative Preclinical Data

The preclinical activity of Tanerasertib has been characterized in a variety of in vitro and in vivo models.

Parameter	Value	Cell/Assay Type	Reference
In Vitro Potency
EC50 (AKT1 E17K)	7 nM	Cellular signaling assay	[3]
IC50 (AKT1 E17K)	< 15 nM	Kinase inhibition assay	[6]
Selectivity
Selectivity over WT AKT1	22-fold	Cellular signaling assay	[3]
Selectivity over WT AKT2	140-fold	Cellular signaling assay	[3]
In Vivo Efficacy
Tumor Regression Dose	As low as 10 mg/kg/day	AKT1 E17K mutant PDX models	[3][4]
Complete Responses	Observed at 30 mg/kg/day	HR+/HER2low breast PDX model	[3]

Experimental Protocols

In Vitro AKT1 E17K Inhibition Assay (Kinase Activity)

This protocol describes a general method for determining the in vitro inhibitory activity of Tanerasertib against the AKT1 E17K enzyme using a luminescence-based assay that measures ADP production.

Materials:

• Recombinant human AKT1 E17K enzyme

• Peptide substrate for AKT1

• ATP

• Assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• Tanerasertib (dissolved in DMSO)

• ADP-Glo™ Kinase Assay kit (Promega)

• White, opaque 96-well or 384-well plates

• Plate reader capable of measuring luminescence

Procedure:

• Prepare serial dilutions of Tanerasertib in DMSO and then dilute in assay buffer to the desired final concentrations.

• In a multiwell plate, add the diluted Tanerasertib or vehicle control (DMSO).

• Add the recombinant AKT1 E17K enzyme to each well.

• Initiate the kinase reaction by adding a mixture of the peptide substrate and ATP.

• Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the amount of ADP produced by adding the ADP-Glo™ Reagent and incubating for 40 minutes at room temperature.

• Add the Kinase Detection Reagent and incubate for another 30 minutes at room temperature.

• Measure the luminescence using a plate reader.

• Calculate the percentage of inhibition for each Tanerasertib concentration relative to the vehicle control and determine the IC50 value by fitting the data to a dose-response curve.[7]

Western Blot Analysis of AKT Pathway Phosphorylation

This protocol outlines the assessment of Tanerasertib's effect on the phosphorylation of AKT and its downstream targets in cells expressing AKT1 E17K.

Materials:

• AKT1 E17K expressing cell line

• Cell culture medium and supplements

• Tanerasertib

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA or Bradford protein assay kit

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-phospho-AKT (Ser473), anti-total AKT, anti-phospho-PRAS40 (Thr246), anti-total PRAS40, and a loading control (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Seed cells in multi-well plates and allow them to adhere overnight.

• Treat the cells with various concentrations of Tanerasertib or vehicle control for the desired time.

• Wash the cells with ice-cold PBS and lyse them on ice using the lysis buffer.

• Determine the protein concentration of the lysates.

• Denature an equal amount of protein from each sample by boiling in SDS-PAGE sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and apply the ECL substrate.

• Visualize the protein bands using a chemiluminescence imaging system and quantify the band intensities.[7]

In Vivo Patient-Derived Xenograft (PDX) Studies

This protocol provides a general framework for evaluating the anti-tumor efficacy of Tanerasertib in a mouse PDX model of AKT1 E17K-mutant cancer.

Materials:

• Immunocompromised mice (e.g., NSG mice)

• AKT1 E17K-mutant patient-derived tumor tissue

• Matrigel (optional)

• Tanerasertib formulation for oral administration

• Vehicle control

• Calipers for tumor measurement

• Standard animal care and handling equipment

Procedure:

• Implant small fragments of the AKT1 E17K-mutant tumor tissue subcutaneously into the flank of the immunocompromised mice.

• Monitor the mice for tumor growth. Once the tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Administer Tanerasertib orally at the desired dose and schedule (e.g., once daily). The control group receives the vehicle.

• Measure tumor dimensions with calipers 2-3 times per week and calculate the tumor volume using the formula: Volume = (Length × Width²)/2.[8]

• Monitor the body weight of the mice as an indicator of general health.

• Continue treatment for the duration of the study.

• At the end of the study, euthanize the mice and excise the tumors for final weight measurement and further analysis (e.g., pharmacodynamic studies).

• Calculate the tumor growth inhibition (TGI) for the treatment group relative to the vehicle control group.[9][10]

Mechanism of Action and Signaling Pathway

Tanerasertib is a covalent allosteric inhibitor that selectively targets the E17K mutant of AKT1. The E17K mutation in the PH domain of AKT1 enhances its affinity for phosphatidylinositol (3,4,5)-trisphosphate (PIP3) at the plasma membrane, leading to constitutive kinase activation. Tanerasertib covalently binds to the mutant lysine residue (K17), preventing the conformational changes required for AKT1 activation. This allosteric inhibition blocks the downstream signaling cascade, leading to decreased phosphorylation of AKT substrates such as PRAS40, and ultimately inhibiting cell proliferation and promoting apoptosis in AKT1 E17K-mutant cancer cells.

Caption: PI3K/AKT Signaling Pathway and Inhibition by Tanerasertib.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the preclinical evaluation of Tanerasertib.

Caption: Preclinical Development Workflow for Tanerasertib.

Conclusion

Tanerasertib represents a significant advancement in the development of targeted therapies for cancers harboring the AKT1 E17K mutation. Its novel covalent allosteric mechanism of action provides high potency and selectivity, which has translated into impressive preclinical anti-tumor activity and a favorable safety profile. By specifically targeting the mutant oncoprotein, Tanerasertib has the potential to overcome the limitations of existing PI3K/AKT pathway inhibitors. Ongoing clinical trials will further elucidate the therapeutic potential of this promising new agent.

References

• 1. AKT Inhibition in Solid Tumors With AKT1 Mutations | Publicación [silice.csic.es]
• 2. alterome.com [alterome.com]
• 3. citedrive.com [citedrive.com]
• 4. Tanerasertib (ALTA-2618) | AKT1 E17K inhibitor | Probechem Biochemicals [probechem.com]
• 5. Synthesis of 2-amino-imidazo[4,5-b]pyridines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. Exploring protocol for breast cancer xenograft model using endothelial colony-forming cells - Lim - Translational Cancer Research [tcr.amegroups.org]
• 9. benchchem.com [benchchem.com]
• 10. Optimal design for informative protocols in xenograft tumor growth inhibition experiments in mice - PMC [pmc.ncbi.nlm.nih.gov]

The PI3K/AKT/mTOR Pathway and the Advent of Tanerasertib: A Technical Guide for Researchers

A comprehensive overview of the PI3K/AKT/mTOR signaling cascade and the targeted inhibitor Tanerasertib (ALTA-2618), designed for researchers, scientists, and drug development professionals.

The Phosphoinositide 3-kinase (PI3K)/AKT/mammalian target of rapamycin (B549165) (mTOR) pathway is a crucial intracellular signaling network that governs a spectrum of fundamental cellular activities, including growth, proliferation, survival, and metabolism. Its frequent dysregulation in a multitude of human cancers has established it as a pivotal target for therapeutic intervention. This technical guide provides an in-depth exploration of the PI3K/AKT/mTOR pathway and a detailed analysis of Tanerasertib, a novel, potent, and highly selective allosteric inhibitor of the AKT1 E17K mutation.

The PI3K/AKT/mTOR Signaling Pathway: A Central Regulator of Cellular Homeostasis

The PI3K/AKT/mTOR pathway is activated by a variety of upstream signals, including growth factors and hormones, which bind to receptor tyrosine kinases (RTKs) on the cell surface. This binding event triggers the activation of PI3K, which in turn phosphorylates phosphatidylinositol-4,5-bisphosphate (PIP2) to generate the second messenger phosphatidylinositol-3,4,5-trisphosphate (B10852661) (PIP3).

PIP3 acts as a docking site for proteins containing pleckstrin homology (PH) domains, most notably the serine/threonine kinase AKT (also known as protein kinase B). The recruitment of AKT to the plasma membrane facilitates its phosphorylation and activation by phosphoinositide-dependent kinase 1 (PDK1) and the mTOR complex 2 (mTORC2).

Once activated, AKT orchestrates a wide array of downstream cellular processes by phosphorylating a multitude of substrates. Key downstream effectors include:

• mTOR Complex 1 (mTORC1): A central regulator of cell growth and proliferation.

• Glycogen (B147801) Synthase Kinase 3β (GSK3β): Involved in glycogen metabolism and cell survival.

• Proline-rich AKT substrate of 40 kDa (PRAS40): A negative regulator of mTORC1.

• Forkhead box protein O1 (FOXO1): A transcription factor that promotes the expression of genes involved in apoptosis and cell cycle arrest.

Dysregulation of this pathway, often through gain-of-function mutations in genes like PIK3CA (encoding the p110α catalytic subunit of PI3K) or activating mutations in AKT1, or loss-of-function of the tumor suppressor PTEN, leads to uncontrolled cell growth and proliferation, a hallmark of cancer.

Diagram 1: The PI3K/AKT/mTOR Signaling Pathway.

Tanerasertib (ALTA-2618): A Precision Approach to Targeting the AKT1 E17K Mutation

Tanerasertib (also known as ALTA-2618) is an orally bioavailable, allosteric, and mutant-selective covalent inhibitor of the AKT1 E17K mutation.[1][2] This specific mutation is a clinically validated oncogenic driver found in approximately 1-2% of all cancers, with a higher prevalence in certain solid tumors such as breast (~5%), endometrial (~3%), and prostate (~1.5%) cancers.[3] The E17K mutation leads to constitutive activation of AKT1, promoting cancer cell survival and proliferation.

Tanerasertib's unique mechanism of action allows for potent and selective inhibition of the mutant AKT1 protein, while sparing the wild-type (WT) AKT isoforms. This selectivity is crucial for minimizing off-target effects, such as hyperglycemia, which is a common toxicity associated with pan-AKT inhibitors due to the role of AKT2 in glucose metabolism.[4]

Preclinical Data

Preclinical studies have demonstrated the potent and selective anti-tumor activity of Tanerasertib.

Parameter	Value	Reference
EC50 (AKT1 E17K)	7 nM	[3][5]
Selectivity (vs. WT AKT1)	22-fold	[3][5]
Selectivity (vs. WT AKT2)	140-fold	[3][5]
In Vivo Efficacy (PDX models)	Tumor regressions at doses as low as 10 mg/kg/day	[3][5]
Complete Responses (HR+/HER2low breast PDX model)	Observed at 30 mg/kg/day sustained for 60 days	[3]

PDX: Patient-Derived Xenograft

These data highlight Tanerasertib's potential as a highly effective and well-tolerated therapeutic agent for cancers driven by the AKT1 E17K mutation.

Diagram 2: Mechanism of Action of Tanerasertib.

Clinical Development

Tanerasertib is currently being evaluated in a Phase 1/1b clinical trial, "AKTive-001" (NCT06622889), for the treatment of adult patients with advanced solid tumors harboring the AKT1 E17K mutation.[4][6][7][8][9][10]

Trial Identifier	Phase	Title	Status
NCT06622889	Phase 1/1b	A Study to Learn About Study Medicine ALTA2618 in Adults With AKT1 E17K-Mutant Solid Tumors	Recruiting

The primary objectives of this study are to assess the safety, tolerability, pharmacokinetics, and preliminary anti-tumor activity of Tanerasertib. The trial consists of a dose-escalation part (Part 1) to determine the recommended Phase 2 dose, followed by a dose-expansion part (Part 1b) in specific tumor cohorts.[7][9]

Key Inclusion Criteria: [6][7]

• Histologically confirmed diagnosis of a solid tumor with a documented AKT1 E17K mutation.

• Unresectable or metastatic disease.

• Disease progression on, intolerance to, or ineligibility for standard-of-care therapies.

Key Exclusion Criteria: [6][7]

• Prior treatment with PI3K and/or mTOR inhibitors.

• Known KRAS, NRAS, HRAS, or BRAF genomic alterations.

Experimental Protocols

This section provides an overview of key experimental methodologies used in the preclinical evaluation of PI3K/AKT/mTOR pathway inhibitors like Tanerasertib.

Western Blot Analysis for Phosphorylated Proteins

Western blotting is a fundamental technique to assess the phosphorylation status of key proteins within the PI3K/AKT/mTOR pathway, thereby providing a direct measure of pathway inhibition.

Objective: To determine the effect of Tanerasertib on the phosphorylation of AKT downstream targets such as PRAS40 and GSK3β.

Protocol Outline:

• Cell Culture and Treatment:

  • Plate cancer cells harboring the AKT1 E17K mutation at an appropriate density.

  • Treat cells with varying concentrations of Tanerasertib or vehicle control (e.g., DMSO) for a specified duration.

• Cell Lysis and Protein Quantification:

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA or Bradford assay.

• SDS-PAGE and Protein Transfer:

  • Denature protein lysates by boiling in Laemmli buffer.

  • Separate proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk in TBST to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for phosphorylated proteins (e.g., anti-p-PRAS40, anti-p-GSK3β) and total proteins overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detection and Analysis:

  • Detect chemiluminescent signals using an imaging system.

  • Quantify band intensities and normalize the levels of phosphorylated proteins to their respective total protein levels.

Diagram 3: Western Blot Experimental Workflow.

Cell Viability Assays

Cell viability assays are crucial for determining the cytotoxic and cytostatic effects of a compound on cancer cells.

Objective: To assess the impact of Tanerasertib on the viability and proliferation of cancer cells with the AKT1 E17K mutation.

Commonly Used Assays:

• MTT/XTT/MTS Assays: These colorimetric assays measure the metabolic activity of cells, which is proportional to the number of viable cells.[11]

• Resazurin-based Assays (e.g., alamarBlue): A fluorometric/colorimetric assay that also measures metabolic activity.[12][13]

• ATP-based Assays (e.g., CellTiter-Glo): A luminescent assay that quantifies ATP levels, an indicator of metabolically active cells.[14]

Protocol Outline (MTT Assay): [11]

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density.

• Compound Treatment: Add serial dilutions of Tanerasertib to the wells and incubate for a specified period (e.g., 72 hours).

• MTT Addition: Add MTT reagent to each well and incubate to allow for the formation of formazan (B1609692) crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control and determine the IC50 value.

Patient-Derived Xenograft (PDX) Models

PDX models, where patient tumor tissue is implanted into immunodeficient mice, are considered more clinically relevant preclinical models as they better recapitulate the heterogeneity and microenvironment of human tumors.[15][16][17][18][19]

Objective: To evaluate the in vivo efficacy of Tanerasertib in a setting that closely mimics human cancer.

Protocol Outline:

• Tumor Implantation: Surgically implant fresh patient tumor fragments subcutaneously or orthotopically into immunodeficient mice (e.g., NOD/SCID or NSG mice).

• Tumor Growth and Passaging: Monitor tumor growth. Once tumors reach a certain size, they can be harvested and passaged to subsequent cohorts of mice for expansion.

• Treatment Study:

  • Once tumors reach a palpable size, randomize mice into treatment and control groups.

  • Administer Tanerasertib (e.g., orally) and vehicle control according to a predetermined dosing schedule.

  • Monitor tumor volume and body weight regularly.

• Endpoint Analysis:

  • At the end of the study, harvest tumors for pharmacodynamic analysis (e.g., Western blotting for target engagement) and histological examination.

  • Analyze tumor growth inhibition and assess for any treatment-related toxicities.

Conclusion

The PI3K/AKT/mTOR pathway remains a highly attractive target for cancer therapy. The development of highly selective inhibitors like Tanerasertib, which specifically target oncogenic driver mutations such as AKT1 E17K, represents a significant advancement in precision oncology. The robust preclinical data and the ongoing clinical evaluation of Tanerasertib offer hope for a new and effective treatment option for patients with cancers harboring this specific mutation. The experimental protocols outlined in this guide provide a framework for the continued investigation and development of targeted therapies aimed at this critical signaling pathway.

References

• 1. clinicaltrialvanguard.com [clinicaltrialvanguard.com]
• 2. Alterome Therapeutics Presents Pre-Clinical Data Supporting the Development of Lead Program, an AKT1 E17K Inhibitor - BioSpace [biospace.com]
• 3. citedrive.com [citedrive.com]
• 4. researchgate.net [researchgate.net]
• 5. Tanerasertib (ALTA-2618) | AKT1 E17K inhibitor | Probechem Biochemicals [probechem.com]
• 6. uclahealth.org [uclahealth.org]
• 7. Facebook [cancer.gov]
• 8. Find and participate in clinical trials and research studies happening around the world | TrialScreen [app.trialscreen.org]
• 9. AKTive-001: A Phase 1/1b Multiple Cohort Trial of ALTA2618 in Patients with Advanced Solid Tumors with AKT1 E17K Mutation | NYU Langone Health [clinicaltrials.med.nyu.edu]
• 10. Clinical Trials Detail | MD Anderson Cancer Center [mdanderson.org]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Standardized Protocol for Resazurin-Based Viability Assays on A549 Cell Line for Improving Cytotoxicity Data Reliability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. benchchem.com [benchchem.com]
• 15. aacrjournals.org [aacrjournals.org]
• 16. aacrjournals.org [aacrjournals.org]
• 17. mdpi.com [mdpi.com]
• 18. Patient-derived tumour xenografts as models for oncology drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 19. criver.com [criver.com]

Protocols & Analytical Methods

Application Notes and Protocols for Tanerasertib in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vitro experimental use of Tanerasertib, a potent and selective allosteric inhibitor of AKT1 E17K. The following protocols are tailored for researchers in oncology and drug development investigating the therapeutic potential of Tanerasertib in cancer cell lines.

Mechanism of Action

Tanerasertib is a highly selective inhibitor of the E17K mutant of AKT1, a serine/threonine kinase that plays a critical role in the PI3K/AKT/mTOR signaling pathway. This pathway is frequently dysregulated in various cancers, leading to increased cell proliferation, survival, and resistance to therapy. Tanerasertib's targeted action against the constitutively active AKT1 E17K mutant makes it a promising agent for cancers harboring this specific mutation.[1][2][3]

Signaling Pathway

The PI3K/AKT/mTOR pathway is a key regulator of cell growth and survival. Upon activation by growth factors, PI3K phosphorylates PIP2 to PIP3, which in turn recruits and activates AKT. Activated AKT then phosphorylates a multitude of downstream targets, promoting cell cycle progression and inhibiting apoptosis. Tanerasertib specifically inhibits the E17K mutant of AKT1, thereby blocking downstream signaling and inducing anti-tumor effects.

Caption: Tanerasertib inhibits the mutant AKT1 E17K, blocking downstream signaling pathways.

Quantitative Data Summary

Parameter	Value	Cell Line(s)	Reference
IC50	< 15 nM	Cell lines with AKT1 E17K mutation	[2][3]
EC50	7 nM	Cell lines with AKT1 E17K mutation	[1]
Selectivity	22-fold over WT AKT1, 140-fold over WT AKT2	Not applicable	[1]

Experimental Protocols

The following are detailed protocols for evaluating the effects of Tanerasertib on cancer cell lines in vitro. The triple-negative breast cancer (TNBC) cell line MDA-MB-468 is used as an example, as it is a well-characterized model for studying PI3K/AKT pathway inhibitors.

Cell Culture and Maintenance

This protocol outlines the basic steps for culturing and maintaining the MDA-MB-468 cell line.

• Materials:

  • MDA-MB-468 cells (ATCC® HTB-132™)

  • Leibovitz's L-15 Medium (ATCC, 30-2008)

  • Fetal Bovine Serum (FBS), heat-inactivated

  • 0.25% (w/v) Trypsin- 0.53 mM EDTA solution

  • Phosphate-Buffered Saline (PBS), sterile

  • Cell culture flasks (T-75)

  • Incubator (37°C, 0% CO2 for L-15 medium)

• Procedure:

  • Prepare complete growth medium by supplementing Leibovitz's L-15 Medium with 10% FBS.

  • Culture MDA-MB-468 cells in T-75 flasks with the complete growth medium.

  • Incubate the cells at 37°C in a non-CO2 incubator. L-15 medium is formulated for use in a free gas exchange with atmospheric air.

  • When cells reach 80-90% confluency, subculture them.

  • To subculture, aspirate the medium, wash the cells once with PBS, and add 2-3 mL of Trypsin-EDTA solution.

  • Incubate for 5-10 minutes until cells detach.

  • Neutralize the trypsin with 7-8 mL of complete growth medium and centrifuge the cell suspension at 200 x g for 5 minutes.

  • Resuspend the cell pellet in fresh medium and re-plate at the desired density.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Materials:

  • MDA-MB-468 cells

  • Complete growth medium

  • 96-well plates

  • Tanerasertib (dissolved in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO (Dimethyl sulfoxide)

  • Microplate reader

• Procedure:

  • Seed 5 x 10³ MDA-MB-468 cells per well in a 96-well plate and allow them to adhere overnight.

  • Prepare serial dilutions of Tanerasertib in complete growth medium. The final DMSO concentration should not exceed 0.1%.

  • Replace the medium in the wells with the medium containing different concentrations of Tanerasertib (e.g., 0, 1, 10, 50, 100, 500, 1000 nM). Include a vehicle control (DMSO only).

  • Incubate the plate for 72 hours.

  • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This assay is used to detect and quantify apoptosis by flow cytometry.

• Materials:

  • MDA-MB-468 cells

  • 6-well plates

  • Tanerasertib

  • Annexin V-FITC Apoptosis Detection Kit

  • Propidium Iodide (PI)

  • Flow cytometer

• Procedure:

  • Seed 2.5 x 10⁵ MDA-MB-468 cells per well in 6-well plates and allow them to adhere overnight.

  • Treat the cells with Tanerasertib at the desired concentrations (e.g., IC50 and 2x IC50) for 48 hours.

  • Harvest the cells (including floating cells in the medium) by trypsinization and centrifugation.

  • Wash the cells twice with cold PBS.

  • Resuspend the cells in 1X Binding Buffer provided in the kit.

  • Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's protocol.

  • Incubate for 15 minutes at room temperature in the dark.

  • Analyze the cells by flow cytometry within one hour. Early apoptotic cells will be Annexin V positive and PI negative, while late apoptotic/necrotic cells will be positive for both.

Western Blot Analysis

This technique is used to detect changes in the expression and phosphorylation of proteins in the AKT signaling pathway.

• Materials:

  • MDA-MB-468 cells

  • 6-well plates

  • Tanerasertib

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA Protein Assay Kit

  • SDS-PAGE gels

  • PVDF membrane

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-phospho-AKT (Ser473), anti-AKT, anti-phospho-GSK3β, anti-GSK3β, anti-β-actin)

  • HRP-conjugated secondary antibodies

  • ECL detection reagent

• Procedure:

  • Seed and treat cells with Tanerasertib as described in the apoptosis assay protocol.

  • After treatment, wash the cells with cold PBS and lyse them with RIPA buffer.

  • Determine the protein concentration of the lysates using the BCA assay.

  • Denature equal amounts of protein by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using an ECL reagent and an imaging system.

Experimental Workflow Diagram

Caption: A typical workflow for evaluating the in vitro efficacy of Tanerasertib.

References

• 1. Tanerasertib (ALTA-2618) | AKT1 E17K inhibitor | Probechem Biochemicals [probechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Tanerasertib in Prostate Cancer Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical application of Tanerasertib (also known as G007-LK), a potent and selective tankyrase inhibitor, in the context of prostate cancer research. The information is intended to guide the design and execution of experiments to evaluate the therapeutic potential of Tanerasertib in various prostate cancer models.

Introduction

Tanerasertib is a small molecule inhibitor of tankyrase 1 and 2 (TNKS1/2), enzymes that play a crucial role in the Wnt/β-catenin signaling pathway.[1][2][3] Dysregulation of the Wnt/β-catenin pathway is implicated in the development and progression of various cancers, including prostate cancer.[4][5][6] Tanerasertib exerts its anti-tumor effects by stabilizing the AXIN protein complex, which leads to the degradation of β-catenin and subsequent downregulation of Wnt target gene expression.[1][7][8][9] This inhibition of Wnt signaling can result in decreased cancer cell proliferation and tumor growth.[2][4] While direct studies on Tanerasertib in prostate cancer are emerging, research on other tankyrase inhibitors has demonstrated significant anti-proliferative effects in prostate cancer cells, providing a strong rationale for investigating Tanerasertib in this setting.[4][5]

Data Presentation

In Vitro Efficacy of Tanerasertib (G007-LK)

Parameter	TNKS1	TNKS2	Cellular (CRC)
IC50	46 nM	25 nM	50 nM

Data from studies on colorectal cancer (CRC) cell lines.[3]

In Vivo Efficacy of Tanerasertib (G007-LK) in Xenograft Model

Cancer Model	Dosing	Tumor Growth Inhibition
COLO-320DM (CRC)	20 mg/kg (twice daily)	61%

Data from a study on a colorectal cancer (CRC) xenograft model.[2]

Signaling Pathway

The primary mechanism of action of Tanerasertib is the inhibition of the Wnt/β-catenin signaling pathway.

Caption: Tanerasertib inhibits Tankyrase, stabilizing Axin and promoting β-catenin degradation.

Experimental Protocols

The following are suggested protocols for evaluating Tanerasertib in prostate cancer models, adapted from studies on Tanerasertib (G007-LK) in other cancers and a similar tankyrase inhibitor in prostate cancer.

In Vitro Cell Proliferation Assay

This protocol is to determine the effect of Tanerasertib on the proliferation of prostate cancer cell lines (e.g., LNCaP, PC-3, DU-145).

Materials:

• Prostate cancer cell lines

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Tanerasertib (G007-LK)

• DMSO (vehicle control)

• 96-well plates

• Cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

• Plate reader

Procedure:

• Seed prostate cancer cells in a 96-well plate at a density of 2,000-5,000 cells per well in 100 µL of complete medium.

• Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Prepare serial dilutions of Tanerasertib in complete medium. The final concentrations should range from 0.01 µM to 10 µM. Include a DMSO-only control.

• Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of Tanerasertib or vehicle control.

• Incubate the plate for 72 hours at 37°C.

• Assess cell viability using a suitable reagent according to the manufacturer's instructions.

• Measure the signal (e.g., luminescence) using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Western Blot Analysis

This protocol is to assess the effect of Tanerasertib on the protein levels of key components of the Wnt/β-catenin pathway.

Materials:

• Prostate cancer cells

• Tanerasertib

• 6-well plates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Axin1, anti-β-catenin, anti-c-Myc, anti-Cyclin D1, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed prostate cancer cells in 6-well plates and grow to 70-80% confluency.

• Treat the cells with Tanerasertib at various concentrations (e.g., 0.1 µM, 1 µM, 10 µM) or vehicle control for 24 hours.

• Lyse the cells with RIPA buffer and quantify protein concentration using a BCA assay.

• Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

In Vivo Xenograft Study

This protocol is to evaluate the anti-tumor efficacy of Tanerasertib in a prostate cancer xenograft mouse model.[4]

Materials:

• Male immunodeficient mice (e.g., NOD/SCID or nude mice), 6-8 weeks old

• Prostate cancer cells (e.g., PC-3)

• Matrigel

• Tanerasertib

• Vehicle solution (e.g., as described for G007-LK[3])

• Calipers

• Animal balance

Procedure:

• Subcutaneously inject a suspension of prostate cancer cells (e.g., 1 x 10^6 cells in 100 µL of a 1:1 mixture of medium and Matrigel) into the flank of each mouse.

• Monitor tumor growth regularly using calipers.

• When tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups (n=8-10 mice per group).

• Administer Tanerasertib (e.g., 20 mg/kg, orally, twice daily) or vehicle control to the respective groups.

• Measure tumor volume and body weight twice a week. Tumor volume can be calculated using the formula: (Length x Width²) / 2.

• After a predetermined treatment period (e.g., 21-28 days), euthanize the mice and excise the tumors for further analysis (e.g., immunohistochemistry for Ki-67, Axin1, and β-catenin).

Caption: Workflow for evaluating Tanerasertib efficacy in a prostate cancer xenograft model.

Conclusion

Tanerasertib holds promise as a therapeutic agent for prostate cancer by targeting the Wnt/β-catenin signaling pathway. The provided data and protocols offer a framework for researchers to further investigate its efficacy and mechanism of action in relevant preclinical prostate cancer models. Careful adaptation of these protocols to specific cell lines and experimental conditions is recommended for optimal results.

References

• 1. G007-LK : Drug Detail - Cancer Knowledgebase (CKB) [ckb.genomenon.com:443]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Inhibition of tankyrase by a novel small molecule significantly attenuates prostate cancer cell proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Tankyrase inhibitors attenuate WNT/β-catenin signaling and inhibit growth of hepatocellular carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Tankyrase inhibitors attenuate WNT/β-catenin signaling and inhibit growth of hepatocellular carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A novel TNKS/USP25 inhibitor blocks the Wnt pathway to overcome multi-drug resistance in TNKS-overexpressing colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Tanerasertib in In Vivo Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tanerasertib (ALTA-2618) is a potent and selective allosteric inhibitor of the E17K mutant form of the serine/threonine kinase AKT1. The PI3K/AKT signaling pathway is a critical regulator of cell growth, proliferation, survival, and metabolism, and its dysregulation is a frequent event in various cancers. Tanerasertib's targeted action on the AKT1 E17K mutation makes it a promising therapeutic agent for cancers harboring this specific genetic alteration. These application notes provide a comprehensive guide for the utilization of Tanerasertib in preclinical in vivo studies, with a focus on xenograft models. The protocols outlined below are based on established methodologies for in vivo studies of kinase inhibitors.

Quantitative Data Summary: Tanerasertib and other AKT Inhibitors in In vivo Models

The following table summarizes representative dosage and administration data for Tanerasertib and other AKT inhibitors from preclinical in vivo studies. This information can serve as a starting point for designing efficacy studies.

Compound	Animal Model	Tumor Type	Dosage	Administration Route	Dosing Frequency	Citation
Tanerasertib (ALTA-2618)	Patient-Derived Xenograft (PDX)	HR+/HER2low Breast Cancer, TNBC, Endometrial Cancer	As low as 10 mg/kg	Not Specified	Daily	[1]
AKT Inhibitor (Selective Akt1/2)	Nude Mice	LNCaP Prostate Cancer Xenograft	200 mg/kg	Subcutaneous	Weekly
MK-2206	Nude Mice	Basal-like Breast Cancer PDX	60 mg/kg (day 1), 80 mg/kg (day 8)	Oral Gavage	As specified
GSK690693	Nude Mice	BT474 Breast Cancer Xenograft	10, 20, 30 mg/kg	Intraperitoneal	Daily

Signaling Pathway

The diagram below illustrates the PI3K/AKT/mTOR signaling pathway and highlights the inhibitory action of Tanerasertib on the mutant AKT1 E17K.

Caption: PI3K/AKT/mTOR signaling pathway and the inhibitory action of Tanerasertib.

Experimental Protocols

The following are detailed protocols for key experiments in the preclinical evaluation of Tanerasertib using xenograft mouse models.

Protocol 1: Preparation of Tanerasertib for In Vivo Administration

This protocol describes the preparation of a Tanerasertib formulation for oral gavage.

Materials:

• Tanerasertib (ALTA-2618) powder

• Vehicle (e.g., 0.5% methylcellulose (B11928114) in sterile water)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

• Analytical balance

Procedure:

• Calculate Required Amount: Based on the desired dose (e.g., 10 mg/kg) and the body weight of the mice, calculate the total mass of Tanerasertib needed.

• Weigh Tanerasertib: Accurately weigh the calculated amount of Tanerasertib using an analytical balance.

• Prepare Vehicle: Prepare the chosen vehicle under sterile conditions.

• Dissolve/Suspend Tanerasertib:

  • Add the weighed Tanerasertib to a sterile microcentrifuge tube.

  • Add the appropriate volume of the vehicle to achieve the final desired concentration.

  • Vortex the mixture vigorously for 1-2 minutes to create a uniform suspension.

  • If the compound does not readily suspend, sonicate the mixture for 5-10 minutes.

• Ensure Homogeneity: Visually inspect the suspension to ensure it is homogeneous before each administration. If it is a suspension, vortex immediately before drawing each dose.

• Storage: It is recommended to prepare the formulation fresh daily. If storage is necessary, consult the manufacturer's stability data.

Protocol 2: Subcutaneous Xenograft Model and Tanerasertib Administration

This protocol outlines the establishment of a subcutaneous xenograft model and subsequent treatment with Tanerasertib.

Materials:

• Human cancer cell line with AKT1 E17K mutation

• Immunodeficient mice (e.g., NOD/SCID or athymic nude mice)

• Matrigel™ (or similar basement membrane matrix)

• Prepared Tanerasertib formulation

• Vehicle control

• Calipers for tumor measurement

• Animal scale

• Oral gavage needles (20-22 gauge)

• 1 mL syringes

Procedure:

• Cell Preparation:

  • Culture cancer cells to 80-90% confluency.

  • Harvest and resuspend cells in a 1:1 mixture of sterile PBS and Matrigel™ at a concentration of 1 x 10^7 cells/mL.

• Tumor Implantation: Subcutaneously inject 100 µL of the cell suspension into the right flank of each mouse.

• Tumor Growth Monitoring:

  • Monitor tumor growth by measuring tumor volume with calipers every 2-3 days.

  • Tumor volume can be calculated using the formula: (Length x Width²) / 2.[2][3]

• Randomization and Treatment Initiation:

  • Once tumors reach a palpable size (e.g., 100-150 mm³), randomize mice into treatment and control groups.

• Drug Administration (Oral Gavage):

  • Accurately weigh each mouse to determine the correct volume of the Tanerasertib formulation to administer. The maximum recommended volume for oral gavage in mice is 10 ml/kg.

  • Firmly grasp the mouse by the scruff of the neck to immobilize its head.

  • Gently insert the gavage needle into the esophagus. Pre-measure the needle to the approximate length of the stomach.

  • Slowly depress the syringe plunger to deliver the formulation.

  • Gently and slowly withdraw the gavage needle.

  • Administer the vehicle control to the control group using the same procedure.

• Data Collection and Analysis:

  • Continue treatment for a predetermined period (e.g., 21-28 days).

  • At the end of the study, euthanize the mice and excise the tumors.

  • Weigh the tumors and calculate the tumor growth inhibition (TGI) rate.

Protocol 3: Monitoring for In Vivo Toxicity

This protocol provides a framework for monitoring potential toxicity during the study.

Materials:

• Animal scale

• Observation log

Procedure:

• Body Weight Measurement: Record the body weight of each mouse at the same frequency as tumor measurements. Significant weight loss (>15-20%) can be an indicator of toxicity.

• Clinical Observations:

  • Observe the mice daily for any signs of distress or toxicity.

  • Key observations to record include changes in:

    • Appearance: Piloerection, hunched posture, unkempt fur.

    • Behavior: Lethargy, hyperactivity, social isolation.

    • Physical Condition: Dehydration (skin tenting), diarrhea, labored breathing.

• Endpoint Criteria: Establish clear humane endpoint criteria before the study begins. If an animal reaches these endpoints, it should be euthanized.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for a preclinical in vivo efficacy study of Tanerasertib.

Caption: A typical experimental workflow for a xenograft study.

Disclaimer: The provided protocols are intended as a guide. Researchers should adapt these protocols to their specific experimental needs and adhere to all institutional and national guidelines for animal welfare. Small-scale pilot studies are recommended to determine the optimal dosage and vehicle for specific cell lines and animal models.

References

• 1. Tanerasertib (ALTA-2618) | AKT1 E17K inhibitor | Probechem Biochemicals [probechem.com]
• 2. youtube.com [youtube.com]
• 3. Gradient-Based Algorithm for Determining Tumor Volumes in Small Animals Using Planar Fluorescence Imaging Platform - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Tanerasertib Administration in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tanerasertib (also known as ALTA-2618) is a potent, orally bioavailable, and highly selective covalent allosteric inhibitor of the AKT1 E17K mutation. This mutation is a known oncogenic driver in a variety of solid tumors, including breast, endometrial, and prostate cancers. Tanerasertib's mechanism of action involves the specific targeting of the mutant AKT1 protein, leading to the suppression of downstream signaling pathways and subsequent tumor growth inhibition. Preclinical studies have demonstrated significant anti-tumor activity in patient-derived xenograft (PDX) models of cancers harboring the AKT1 E17K mutation. Complete responses have been observed in a breast cancer PDX model with sustained dosing, and the compound is generally well-tolerated in mice without inducing hyperglycemia, a common side effect of non-selective AKT inhibitors.

These application notes provide a comprehensive overview of the administration of Tanerasertib in mouse models for preclinical efficacy and pharmacokinetic studies, based on available data. Detailed experimental protocols are provided to guide researchers in designing and executing their in vivo studies.

Data Presentation

Table 1: Preclinical Efficacy of Tanerasertib in AKT1 E17K Mutant PDX Mouse Models

Tumor Type	Mouse Model	Treatment Dose (Oral)	Dosing Schedule	Duration	Observed Efficacy	Reference
HR+/HER2low Breast Cancer	PDX	10 mg/kg/day	Once daily	Not Specified	Tumor Regression	[1]
HR+/HER2low Breast Cancer	PDX	30 mg/kg/day	Once daily	60 days	Complete and Sustained Tumor Regression	[1]
Triple-Negative Breast Cancer (TNBC)	PDX	As low as 10 mg/kg/day	Once daily	Not Specified	Tumor Regression	[1]
Endometrial Cancer	PDX	As low as 10 mg/kg/day	Once daily	Not Specified	Tumor Regression	[1]

Table 2: Pharmacokinetic Parameters of Tanerasertib in Mice (Representative)

Parameter	Value	Unit	Notes
Cmax	Data not publicly available	ng/mL	Should be determined empirically.
Tmax	Data not publicly available	hours	Should be determined empirically.
t1/2 (half-life)	Data not publicly available	hours	Should be determined empirically.
Bioavailability	High	-	Described as having high oral bioavailability.[2]
Clearance	Low	mL/min/kg	Described as having low clearance.[2]

Note: Specific quantitative pharmacokinetic data for Tanerasertib in mice is not currently available in the public domain. The information provided is based on qualitative descriptions from preclinical studies. Researchers should perform their own pharmacokinetic studies to determine these parameters for their specific experimental conditions.

Experimental Protocols

Protocol 1: Establishment of AKT1 E17K Positive Patient-Derived Xenograft (PDX) Models

This protocol describes the general procedure for establishing PDX models from patient tumor tissue.

Materials:

• Fresh, sterile patient tumor tissue harboring the AKT1 E17K mutation

• Immunodeficient mice (e.g., NOD/SCID Gamma (NSG) mice, 6-8 weeks old, female)

• Sterile transport medium (e.g., DMEM with antibiotics) on ice

• Sterile surgical instruments (scalpels, forceps, scissors)

• Anesthesia (e.g., isoflurane (B1672236) or ketamine/xylazine cocktail)

• Surgical clips or sutures

• Sterile phosphate-buffered saline (PBS)

• Calipers for tumor measurement

Procedure:

• Tissue Acquisition: Collect fresh tumor tissue from consenting patients under sterile conditions. Place the tissue in a sterile collection tube with transport medium on ice and process within 2-4 hours.

• Tissue Processing: In a biological safety cabinet, wash the tumor tissue with cold sterile PBS to remove blood and necrotic tissue. Mince the tumor into small fragments (approximately 2-3 mm³).

• Mouse Preparation and Tumor Implantation:

  • Anesthetize the mouse using an approved institutional protocol.

  • Shave the hair from the implantation site (typically the right flank).

  • Sterilize the skin with an appropriate antiseptic.

  • Make a small incision (approximately 5 mm) in the skin.

  • Using sterile forceps, create a subcutaneous pocket.

  • Implant one or two tumor fragments into the subcutaneous pocket.

  • Close the incision with surgical clips or sutures.

• Post-Operative Care and Monitoring:

  • Monitor the mice for recovery from anesthesia.

  • House the mice in a specific pathogen-free (SPF) environment.

  • Monitor the mice at least twice weekly for tumor growth by palpation.

  • Once tumors are palpable, measure tumor dimensions with calipers 2-3 times per week. Calculate tumor volume using the formula: Volume = (Length x Width²) / 2 .

• Passaging: When the tumor volume reaches approximately 1000-1500 mm³, euthanize the mouse and aseptically resect the tumor. A portion of the tumor can be used for implantation into a new cohort of mice (passaging), cryopreserved for future use, or fixed for histopathological and molecular analysis. Efficacy studies are typically performed with stable PDX lines after 2-3 passages.

Protocol 2: Oral Administration of Tanerasertib for Efficacy Studies

This protocol outlines the procedure for treating tumor-bearing mice with Tanerasertib.

Materials:

• Tanerasertib (ALTA-2618) powder

• Vehicle for oral formulation (e.g., 0.5% (w/v) carboxymethylcellulose (CMC) and 0.1% (v/v) Tween 80 in sterile water)

• Balance, weigh boats, spatulas

• Vortex mixer and/or sonicator

• Oral gavage needles (20-22 gauge, ball-tipped)

• Syringes (1 mL)

• Established PDX tumor-bearing mice with tumor volumes of 100-200 mm³

Procedure:

• Formulation Preparation:

  • Calculate the required amount of Tanerasertib and vehicle based on the number of mice, their average weight, and the desired dose (e.g., 10 mg/kg or 30 mg/kg). A typical dosing volume is 10 mL/kg.

  • Prepare the vehicle by dissolving Tween 80 in sterile water, followed by the addition of CMC with continuous stirring until a homogenous suspension is formed.

  • Weigh the appropriate amount of Tanerasertib powder and suspend it in the prepared vehicle.

  • Vortex and/or sonicate the suspension to ensure it is homogenous before each administration. Prepare fresh daily.

• Animal Randomization and Dosing:

  • Once tumors reach the desired size (100-200 mm³), randomize the mice into treatment and vehicle control groups (typically n=8-10 mice per group).

  • Record the initial tumor volume and body weight of each mouse.

  • Administer Tanerasertib or vehicle via oral gavage once daily.

• Monitoring and Data Collection:

  • Measure tumor volumes and body weights 2-3 times per week.

  • Monitor the animals daily for any signs of toxicity (e.g., changes in behavior, posture, or signs of distress).

  • Continue treatment for the planned duration of the study (e.g., 60 days).

• Endpoint and Analysis:

  • At the end of the study, euthanize the mice and resect the tumors.

  • Measure the final tumor volume and weight.

  • Calculate the tumor growth inhibition (TGI) for the treated groups compared to the vehicle control group.

  • Tumor tissue can be processed for pharmacodynamic biomarker analysis (e.g., Western blot for pAKT S473).

Protocol 3: Pharmacokinetic Study of Tanerasertib in Mice

This protocol provides a general framework for assessing the pharmacokinetic profile of Tanerasertib.

Materials:

• Non-tumor-bearing or tumor-bearing mice (specify strain)

• Tanerasertib formulated for oral administration

• Blood collection supplies (e.g., EDTA-coated microcentrifuge tubes, capillaries)

• Anesthesia (for terminal blood collection if required)

• Centrifuge for plasma separation

• Analytical equipment for drug quantification (e.g., LC-MS/MS)

Procedure:

• Dosing: Administer a single oral dose of Tanerasertib to a cohort of mice.

• Blood Sampling:

  • Collect blood samples at multiple time points post-administration (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours).

  • Blood can be collected via sparse sampling (different mice at each time point) or serial sampling from the same mouse (e.g., tail vein or saphenous vein).

  • Collect blood into EDTA-coated tubes.

• Plasma Preparation:

  • Centrifuge the blood samples (e.g., 2000 x g for 10 minutes at 4°C) to separate the plasma.

  • Transfer the plasma supernatant to clean tubes and store at -80°C until analysis.

• Bioanalysis:

  • Quantify the concentration of Tanerasertib in the plasma samples using a validated bioanalytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Plot the plasma concentration of Tanerasertib versus time.

  • Calculate key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), and t1/2 (elimination half-life) using appropriate software.

Visualization

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Establishment of Patient-Derived Xenograft (PDX) Models of Human Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note and Protocol: Western Blot Analysis of pAKT (Ser473) Inhibition by Tanerasertib

For Research Use Only.

Introduction

The Phosphoinositide 3-kinase (PI3K)/AKT signaling pathway is a crucial intracellular cascade that regulates a multitude of cellular functions, including cell growth, proliferation, survival, and metabolism.[1][2] Dysregulation of this pathway is a common hallmark of various cancers, making it a prime target for therapeutic intervention.[2][3] Tanerasertib is a potent inhibitor of AKT1, with an IC50 of less than 15 nM against the E17K mutant of AKT1, and is under investigation for its anti-cancer properties.[4] By inhibiting AKT, Tanerasertib is expected to decrease the phosphorylation of AKT at key residues such as Serine 473 (pAKT Ser473), a critical event for its full activation.[1][2]

This application note provides a detailed protocol for the detection and quantification of pAKT (Ser473) levels in cell lysates treated with Tanerasertib using Western blotting. This method is essential for researchers and drug development professionals to assess the pharmacodynamic effects and efficacy of Tanerasertib in preclinical studies.

Signaling Pathway

The PI3K/AKT pathway is initiated by the activation of receptor tyrosine kinases (RTKs) or G-protein coupled receptors (GPCRs), leading to the activation of PI3K.[2][5] Activated PI3K phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3).[1][2] PIP3 acts as a second messenger, recruiting AKT to the cell membrane where it is subsequently phosphorylated and activated by PDK1 and mTORC2.[2] Tanerasertib, as an AKT inhibitor, is expected to prevent the downstream signaling cascade by directly inhibiting AKT, leading to a reduction in the phosphorylation of its substrates.

Caption: PI3K/AKT signaling pathway and the inhibitory action of Tanerasertib.

Experimental Protocols

A. Cell Culture and Treatment

• Cell Lines: Select appropriate cancer cell lines with a known active PI3K/AKT pathway.

• Culture Conditions: Culture cells in the recommended medium supplemented with fetal bovine serum (FBS) and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

• Tanerasertib Treatment:

  • Seed cells to achieve 70-80% confluency at the time of treatment.

  • Prepare a stock solution of Tanerasertib in DMSO.

  • Treat cells with increasing concentrations of Tanerasertib (e.g., 0, 10, 50, 100, 500 nM) for a predetermined duration (e.g., 2, 6, or 24 hours).

  • Include a vehicle control (DMSO) at the same final concentration as the highest Tanerasertib treatment.[1]

B. Protein Extraction

• Cell Lysis:

  • After treatment, wash cells once with ice-cold Phosphate Buffered Saline (PBS).

  • Lyse the cells by adding ice-cold lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.[2][6] Keeping samples on ice is crucial to preserve the phosphorylation state of proteins.[6][7]

• Protein Quantification:

  • Centrifuge the cell lysates at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet cell debris.[1][2]

  • Collect the supernatant and determine the protein concentration using a standard protein assay, such as the BCA assay.[1][2]

C. Western Blotting

• Sample Preparation:

  • Normalize all samples to the same protein concentration with lysis buffer.

  • Add Laemmli sample buffer to the lysates and boil at 95-100°C for 5 minutes to denature the proteins.[1]

• Gel Electrophoresis:

  • Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-polyacrylamide gel (e.g., 10%).[1]

  • Include a pre-stained protein ladder to monitor protein separation.

  • Run the gel at a constant voltage until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.[1][2]

• Immunoblotting:

  • Blocking: Block the membrane with 5% Bovine Serum Albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.[6] It is recommended to use BSA instead of milk for blocking when detecting phosphoproteins, as milk contains casein which can lead to high background.[6][7]

  • Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for pAKT (Ser473) (e.g., 1:1000 dilution in 5% BSA/TBST) overnight at 4°C with gentle agitation.[1][8]

  • Washing: Wash the membrane three times for 10 minutes each with TBST.[1]

  • Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary antibody (e.g., anti-rabbit IgG, 1:5000 dilution in 5% BSA/TBST) for 1 hour at room temperature.[1]

  • Washing: Repeat the washing step.

• Detection:

  • Prepare the enhanced chemiluminescence (ECL) detection reagent according to the manufacturer's instructions.

  • Incubate the membrane with the ECL reagent and capture the chemiluminescent signal using a digital imaging system.[1]

• Stripping and Re-probing:

  • To normalize the data, the membrane can be stripped and re-probed for total AKT and a loading control (e.g., GAPDH or β-actin).

Experimental Workflow

Caption: Western blot workflow for pAKT inhibition analysis.

Data Presentation

Quantitative data from the Western blot analysis should be summarized in tables for clear comparison. Densitometry analysis of the protein bands should be performed using appropriate software (e.g., ImageJ). The pAKT signal should be normalized to the total AKT signal, which is then normalized to the loading control.

Table 1: Densitometric Analysis of pAKT Levels Following Tanerasertib Treatment

Tanerasertib (nM)	pAKT (Ser473) Intensity	Total AKT Intensity	Loading Control (GAPDH) Intensity	Normalized pAKT/Total AKT Ratio	% Inhibition of pAKT
0 (Vehicle)	1.00	1.02	0.98	1.00	0%
10	0.75	1.01	0.99	0.75	25%
50	0.42	0.99	1.01	0.43	57%
100	0.21	1.03	0.97	0.21	79%
500	0.05	1.00	1.00	0.05	95%

Note: The data presented in this table are for illustrative purposes only and will vary depending on the cell line and experimental conditions.

Troubleshooting

Issue	Possible Cause	Solution
No or weak signal	Insufficient protein loading	Increase the amount of protein loaded per lane.
Inactive primary or secondary antibody	Use fresh or validated antibodies at the recommended dilution.
Insufficient induction of AKT phosphorylation	Ensure the cell line has an active PI3K/AKT pathway or stimulate the pathway before treatment.[7]
High background	Insufficient blocking	Increase blocking time or use a fresh blocking solution. Ensure the use of BSA instead of milk.[6][7]
Antibody concentration too high	Optimize antibody dilutions.[9]
Insufficient washing	Increase the number and duration of washing steps.
Non-specific bands	Antibody cross-reactivity	Use a more specific antibody. Perform a literature search for validated antibodies.
Protein degradation	Ensure protease and phosphatase inhibitors are added to the lysis buffer and samples are kept on ice.[9]

Conclusion

This application note provides a comprehensive protocol for performing Western blot analysis to evaluate the inhibitory effect of Tanerasertib on AKT phosphorylation. Adherence to this detailed methodology will enable researchers to obtain reliable and reproducible data, which is critical for the preclinical assessment of this and other AKT pathway inhibitors. Proper controls and careful optimization of the protocol are essential for achieving high-quality results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. Western blot optimization | Abcam [abcam.com]
• 7. researchgate.net [researchgate.net]
• 8. ccrod.cancer.gov [ccrod.cancer.gov]
• 9. blog.addgene.org [blog.addgene.org]

Application Notes and Protocols: Tanerasertib in Combination with Chemotherapy

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of the current date, publicly available research specifically detailing the combination of Tanerasertib with chemotherapy is limited. The following application notes and protocols are based on the established mechanism of action of Tanerasertib as an AKT inhibitor and a synthesis of preclinical and clinical data from the broader class of AKT inhibitors in combination with common chemotherapeutic agents. These notes are intended to provide a scientific framework and representative methodologies for investigating the potential of Tanerasertib in combination therapies.

Introduction

Tanerasertib is an inhibitor of AKT1, a key serine/threonine kinase in the PI3K/AKT/mTOR signaling pathway.[1] This pathway is frequently hyperactivated in various cancers, contributing to tumor cell proliferation, survival, and resistance to conventional therapies.[2][3] Chemotherapy remains a cornerstone of cancer treatment, but its efficacy can be limited by intrinsic or acquired resistance. A significant mechanism of chemoresistance involves the activation of pro-survival signaling pathways, including the PI3K/AKT pathway.[2][4][5] Therefore, combining an AKT inhibitor like Tanerasertib with chemotherapy presents a rational strategy to enhance therapeutic efficacy and overcome resistance.[2][5][6]

This document outlines the preclinical rationale, experimental protocols, and data presentation for evaluating Tanerasertib in combination with standard chemotherapeutic agents such as paclitaxel, carboplatin (B1684641), and doxorubicin.

Preclinical Rationale for Combination Therapy

The co-administration of Tanerasertib with chemotherapy is predicated on the synergistic potential of targeting distinct but interconnected cellular processes.

• Overcoming Chemoresistance: Many chemotherapeutic agents induce DNA damage, leading to cell cycle arrest and apoptosis. However, cancer cells can counteract these effects by activating the AKT pathway, which promotes cell survival and DNA repair.[7][8][9] By inhibiting AKT, Tanerasertib can block these pro-survival signals, thereby sensitizing cancer cells to the cytotoxic effects of chemotherapy.[5][8][9]

• Enhancing Apoptosis: AKT signaling inhibits apoptosis by phosphorylating and inactivating pro-apoptotic proteins such as BAD and caspase-9, and by promoting the expression of anti-apoptotic proteins.[5] Tanerasertib, by blocking AKT, can restore the apoptotic potential of chemotherapy, leading to a more robust anti-tumor response.[10]

• Targeting Different Phases of the Cell Cycle: Some chemotherapy agents, like paclitaxel, act on specific phases of the cell cycle (e.g., mitosis). AKT inhibition can induce cell cycle arrest at the G1/S checkpoint.[2] The combination of these agents can therefore target cancer cells at multiple phases of their reproductive cycle, leading to a more comprehensive anti-proliferative effect.

Data Presentation: Representative Preclinical Data for AKT Inhibitors in Combination with Chemotherapy

The following tables summarize representative quantitative data for the combination of AKT inhibitors with various chemotherapy agents, illustrating the potential synergistic effects.

Table 1: In Vitro Cytotoxicity of an AKT Inhibitor in Combination with Paclitaxel in Breast Cancer Cells

Treatment Group	Cell Line	IC50 (nM)	Combination Index (CI)*
AKT Inhibitor alone	MDA-MB-468	150	-
Paclitaxel alone	MDA-MB-468	10	-
AKT Inhibitor + Paclitaxel	MDA-MB-468	Varies with ratio	< 1 (Synergistic)

*Combination Index (CI) is a quantitative measure of drug interaction. CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Table 2: In Vitro Apoptosis Induction by an AKT Inhibitor and Doxorubicin in Ovarian Cancer Cells

Treatment Group	Cell Line	% Apoptotic Cells (Annexin V+)
Control	A2780	5%
AKT Inhibitor (1 µM)	A2780	10%
Doxorubicin (0.5 µM)	A2780	20%
AKT Inhibitor + Doxorubicin	A2780	55%

Table 3: In Vivo Tumor Growth Inhibition with an AKT Inhibitor and Carboplatin in a Uterine Serous Carcinoma Xenograft Model

Treatment Group	Tumor Growth Inhibition (%)
Vehicle Control	0%
AKT Inhibitor alone	30%
Carboplatin alone	45%
AKT Inhibitor + Carboplatin	85%

Experimental Protocols

Detailed methodologies for key experiments to evaluate the combination of Tanerasertib and chemotherapy are provided below.

Protocol 1: In Vitro Synergy Assessment using Cell Viability Assays

Objective: To determine if the combination of Tanerasertib and a chemotherapeutic agent results in a synergistic, additive, or antagonistic effect on cancer cell viability.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Tanerasertib

• Chemotherapeutic agent (e.g., paclitaxel, carboplatin, doxorubicin)

• 96-well plates

• Cell viability reagent (e.g., MTT, CellTiter-Glo®)

• Plate reader

• Combination index analysis software (e.g., CompuSyn)

Procedure:

• Cell Seeding: Seed cancer cells in 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Drug Preparation: Prepare stock solutions of Tanerasertib and the chemotherapeutic agent in a suitable solvent (e.g., DMSO). Create a series of dilutions for each drug.

• Treatment: Treat the cells with either Tanerasertib alone, the chemotherapeutic agent alone, or a combination of both at various concentrations and ratios. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the treated cells for a specified period (e.g., 72 hours).

• Viability Assessment: Add the cell viability reagent to each well and incubate according to the manufacturer's instructions.

• Data Acquisition: Measure the absorbance or luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

  • Determine the IC50 (the concentration of drug that inhibits 50% of cell growth) for each single agent.

  • Use software like CompuSyn to calculate the Combination Index (CI) based on the Chou-Talalay method.

Protocol 2: Apoptosis Analysis by Flow Cytometry

Objective: To quantify the induction of apoptosis by Tanerasertib in combination with chemotherapy.

Materials:

• Cancer cell lines

• 6-well plates

• Tanerasertib and chemotherapeutic agent

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with Tanerasertib, the chemotherapeutic agent, or the combination for a specified time (e.g., 48 hours).

• Cell Harvesting: Harvest both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend the cells in binding buffer and stain with Annexin V-FITC and Propidium Iodide (PI) according to the kit's protocol.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, and necrotic).

Protocol 3: Cell Cycle Analysis

Objective: To determine the effect of the combination treatment on cell cycle distribution.

Materials:

• Cancer cell lines

• 6-well plates

• Tanerasertib and chemotherapeutic agent

• Ethanol (B145695) (70%, ice-cold)

• Propidium Iodide (PI) staining solution with RNase A

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells as described in the apoptosis protocol.

• Cell Fixation: Harvest cells, wash with PBS, and fix in ice-cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells and stain with PI/RNase A solution.

• Flow Cytometry: Analyze the cell cycle distribution based on DNA content.

• Data Analysis: Determine the percentage of cells in G0/G1, S, and G2/M phases of the cell cycle.

Protocol 4: In Vivo Xenograft Model

Objective: To evaluate the anti-tumor efficacy of Tanerasertib in combination with chemotherapy in a living organism.

Materials:

• Immunocompromised mice (e.g., nude or SCID)

• Cancer cell line for implantation

• Tanerasertib and chemotherapeutic agent formulated for in vivo administration

• Calipers for tumor measurement

Procedure:

• Tumor Implantation: Subcutaneously inject cancer cells into the flank of the mice.

• Tumor Growth and Randomization: Allow tumors to reach a palpable size (e.g., 100-200 mm³), then randomize mice into treatment groups (vehicle control, Tanerasertib alone, chemotherapy alone, combination).

• Treatment Administration: Administer the treatments according to a predetermined schedule and route (e.g., oral gavage for Tanerasertib, intraperitoneal injection for chemotherapy).

• Tumor Measurement: Measure tumor volume with calipers every 2-3 days.

• Endpoint: Continue the experiment until tumors in the control group reach a predetermined maximum size or for a specified duration. Euthanize mice and excise tumors for further analysis (e.g., western blotting, immunohistochemistry).

• Data Analysis: Plot tumor growth curves for each group and calculate tumor growth inhibition.

Mandatory Visualizations

Caption: The PI3K/AKT signaling pathway and the inhibitory action of Tanerasertib.

Caption: A representative experimental workflow for evaluating combination therapies.

Caption: The logical rationale for combining Tanerasertib with chemotherapy.

References

• 1. Ipatasertib, an oral AKT inhibitor, in combination with carboplatin exhibits anti-proliferative effects in uterine serous carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Clinical Development of AKT Inhibitors and Associated Predictive Biomarkers to Guide Patient Treatment in Cancer Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Maximising the potential of AKT inhibitors as anti-cancer treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Activation of PI3K/AKT/mTOR Pathway Causes Drug Resistance in Breast Cancer [frontiersin.org]
• 5. Optimal Classes of Chemotherapeutic Agents Sensitized by Specific Small-Molecule Inhibitors of Akt In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dovepress.com [dovepress.com]
• 7. researchgate.net [researchgate.net]
• 8. aacrjournals.org [aacrjournals.org]
• 9. mdpi.com [mdpi.com]
• 10. Pharmacologic inhibition of Akt in combination with chemotherapeutic agents effectively induces apoptosis in ovarian and endometrial cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Investigating Synergistic Effects of Tanerasertib with Other Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tanerasertib (also known as Compound 456) is a potent and selective inhibitor of AKT1, particularly the E17K mutant, with an IC50 value of less than 15 nM.[1] The PI3K/AKT/mTOR signaling pathway is a critical regulator of cell growth, proliferation, survival, and metabolism, and its dysregulation is a common event in various cancers.[2] Targeting AKT is therefore a promising therapeutic strategy. However, as with many targeted therapies, the development of resistance can limit the efficacy of single-agent treatments. Combining Tanerasertib with other inhibitors that target complementary or downstream pathways may offer a synergistic anti-cancer effect, overcoming resistance and enhancing therapeutic efficacy.

These application notes provide a framework for investigating the synergistic potential of Tanerasertib in combination with other targeted inhibitors, drawing upon preclinical data from analogous AKT inhibitors such as ipatasertib.

Potential Synergistic Combinations

Based on the known mechanisms of the AKT signaling pathway and preclinical evidence from other AKT inhibitors, several classes of inhibitors hold strong potential for synergistic interactions with Tanerasertib.

• MEK Inhibitors: The RAS/RAF/MEK/ERK pathway is another crucial signaling cascade that promotes cell proliferation and survival.[3] Dual inhibition of the PI3K/AKT/mTOR and RAS/MEK/ERK pathways has shown to be highly effective.[4] The combination of an AKT inhibitor with a MEK inhibitor, such as trametinib, has demonstrated synergistic effects in various cancer models.[5][6][7] This is often due to the feedback reactivation of the MEK pathway upon AKT inhibition.[3]

• CDK4/6 Inhibitors: Cyclin-dependent kinases 4 and 6 (CDK4/6) are key regulators of the cell cycle.[8][9] The combination of CDK4/6 inhibitors (e.g., palbociclib, ribociclib, abemaciclib) with endocrine therapy has become a standard of care in ER+/HER2- breast cancer.[9][10] Preclinical studies suggest that resistance to CDK4/6 inhibitors can be driven by AKT1 activation, providing a strong rationale for combining a CDK4/6 inhibitor with an AKT inhibitor like Tanerasertib.[11]

• BCL-2 Family Inhibitors: The B-cell lymphoma 2 (BCL-2) family of proteins are key regulators of apoptosis. Overexpression of anti-apoptotic BCL-2 proteins can confer resistance to cancer therapies. Combining inhibitors of anti-apoptotic proteins like BCL-2 and BCL-xL (e.g., venetoclax, navitoclax) with agents that induce cellular stress, such as AKT inhibitors, can synergistically promote apoptosis.[12][13][14][15][16]

Data Presentation: Summary of Preclinical Synergistic Effects with AKT Inhibitors

The following tables summarize quantitative data from preclinical studies on AKT inhibitors in combination with other targeted agents. This data can serve as a reference for designing experiments with Tanerasertib.

Table 1: Synergistic Effects of AKT Inhibitors in Combination with MEK Inhibitors

Cancer Type	Cell Line	AKT Inhibitor	MEK Inhibitor	Effect	Reference
Melanoma	A375	Siremadlin (MDM2 inhibitor targeting p53, downstream of AKT)	Trametinib	Synergistic cytotoxicity	[6]
HER2+ Cancers	Multiple	Neratinib (pan-HER inhibitor, upstream of AKT)	Trametinib	Synergistic growth inhibition	[5]
Aggressive Lymphomas	DLBCL, Mantle Cell	Ibrutinib (BTK inhibitor, parallel pathway)	Pimasertib (B605615)	Strong synergism	[17]

Table 2: Synergistic Effects of AKT Inhibitors in Combination with CDK4/6 Inhibitors

Cancer Type	Cell Line/Model	AKT Inhibitor	CDK4/6 Inhibitor	Effect	Reference
HER2+ Cancers	PDX models	Neratinib	Palbociclib	Increased event-free survival in all models	[5]
HR+ HER2- Breast Cancer	Clinical Trial	Ipatasertib	Palbociclib	Ongoing Phase 1b trial (TAKTIC)	[11]

Table 3: Synergistic Effects of AKT Inhibitors in Combination with BCL-2 Family Inhibitors

Cancer Type	Cell Line/Model	AKT Pathway Modulator	BCL-2 Family Inhibitor	Effect	Reference
Double-Hit Lymphoma	DHL cell lines	Zanubrutinib (BTK inhibitor)	Navitoclax (BCL-2/xL inhibitor)	Synergistic apoptosis and ferroptosis	[15][16]
Breast Cancer	Stem-like breast cancer cells	Dasatinib (Src inhibitor, interacts with AKT pathway)	Venetoclax (BCL-2 inhibitor)	Synergistic depletion of stem-like cells	[14]
B-cell Precursor ALL	ALL cell lines	N/A	Venetoclax + S63845 (MCL-1 inhibitor) or A-1331852 (BCL-xL inhibitor)	Synergistic apoptosis induction	[12]

Experimental Protocols

Protocol 1: In Vitro Synergy Assessment using the Checkerboard Assay

This protocol outlines the determination of synergistic interactions between Tanerasertib and another inhibitor using a checkerboard dose-response matrix.

1. Materials:

• Cancer cell line of interest
• Complete cell culture medium
• Tanerasertib (stock solution in DMSO)
• Partner inhibitor (stock solution in DMSO)
• 96-well or 384-well clear-bottom cell culture plates
• Cell viability reagent (e.g., CellTiter-Glo®, resazurin)
• Multichannel pipette or automated liquid handler
• Plate reader (luminometer or fluorometer)

2. Procedure:

• Cell Seeding: Seed cells into the wells of a microplate at a predetermined optimal density and allow them to adhere overnight.
• Drug Dilution Preparation: Prepare serial dilutions of Tanerasertib and the partner inhibitor in complete medium. A common approach is a 7x7 or 9x9 matrix of concentrations, typically centered around the IC50 of each drug.
• Drug Addition: Add the drug dilutions to the cells in a checkerboard format, where each well receives a unique combination of concentrations of the two drugs. Include wells for single-agent controls and vehicle (DMSO) controls.
• Incubation: Incubate the plates for a period that allows for multiple cell doublings (typically 48-72 hours).
• Cell Viability Measurement: Add the cell viability reagent to each well according to the manufacturer's instructions and measure the signal using a plate reader.

3. Data Analysis:

• Calculate the percentage of cell growth inhibition for each drug combination relative to the vehicle control.
• Analyze the dose-response matrix for synergy using a reference model such as the Bliss independence model or the Loewe additivity model.[18] Software packages like SynergyFinder or Combenefit can be used for these calculations. The output is often a synergy score (e.g., Combination Index, CI), where CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Protocol 2: Western Blot Analysis of Pathway Modulation

This protocol is for assessing the molecular effects of Tanerasertib in combination with another inhibitor on key signaling proteins.

1. Materials:

• Cancer cell line of interest
• 6-well plates or 10 cm dishes
• Tanerasertib and partner inhibitor
• RIPA lysis buffer with protease and phosphatase inhibitors
• BCA protein assay kit
• SDS-PAGE gels and running buffer
• Transfer apparatus and PVDF membranes
• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
• Primary antibodies (e.g., anti-p-AKT, anti-AKT, anti-p-ERK, anti-ERK, anti-PARP, anti-cleaved PARP, anti-β-actin)
• HRP-conjugated secondary antibodies
• Chemiluminescent substrate
• Imaging system

2. Procedure:

• Cell Treatment: Seed cells and treat them with Tanerasertib, the partner inhibitor, or the combination at synergistic concentrations determined from the checkerboard assay for a specified time (e.g., 6, 24, 48 hours).
• Protein Extraction: Lyse the cells with RIPA buffer, quantify protein concentration using the BCA assay.
• Western Blotting:
• Separate equal amounts of protein lysate by SDS-PAGE.
• Transfer the proteins to a PVDF membrane.
• Block the membrane with blocking buffer for 1 hour at room temperature.
• Incubate the membrane with primary antibodies overnight at 4°C.
• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.
• Wash the membrane again and add the chemiluminescent substrate.
• Capture the signal using an imaging system.

3. Data Analysis:

• Quantify the band intensities using image analysis software (e.g., ImageJ).
• Normalize the protein of interest to a loading control (e.g., β-actin).
• Compare the levels of phosphorylated and total proteins, as well as apoptosis markers like cleaved PARP, across the different treatment conditions.

Mandatory Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. AKT Inhibitors: New Weapons in the Fight Against Breast Cancer? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A landscape of response to drug combinations in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Combining Neratinib with CDK4/6, mTOR, and MEK Inhibitors in Models of HER2-positive Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. CDK4/6 Inhibitors in Combination Therapies: Better in Company Than Alone: A Mini Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. cancerworld.net [cancerworld.net]
• 11. dovepress.com [dovepress.com]
• 12. Synergistic activity of combined inhibition of anti-apoptotic molecules in B-cell precursor ALL - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Dual Targeting of Aurora‐A and Bcl‐xL Synergistically Reshapes the Immune Microenvironment and Induces Apoptosis in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Combined Bcl-2/Src inhibition synergize to deplete stem-like breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Synergistic disruption of BTK and BCL-2 causes apoptosis while inducing ferroptosis in double-hit lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Combination of the MEK inhibitor pimasertib with BTK or PI3K-delta inhibitors is active in preclinical models of aggressive lymphomas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Evaluation of synergism in drug combinations and reference models for future orientations in oncology - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Tanerasertib Drug Resistance Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tanerasertib (also known as ALTA-2618) is a potent and highly selective, allosteric inhibitor of the E17K mutant of AKT1, a serine/threonine kinase that is a central node in the PI3K/AKT/mTOR signaling pathway.[1][2] The E17K mutation in AKT1 is a known oncogenic driver in a variety of cancers, including breast, colorectal, and ovarian cancers. By specifically targeting this mutant, Tanerasertib offers a promising therapeutic strategy for patients with AKT1 E17K-positive tumors. However, as with many targeted therapies, the development of drug resistance is a significant clinical challenge that can limit the long-term efficacy of the treatment. Understanding the molecular mechanisms underlying resistance to Tanerasertib is crucial for developing strategies to overcome it, such as combination therapies or next-generation inhibitors.

These application notes provide a comprehensive guide for researchers to investigate potential drug resistance mechanisms to Tanerasertib. The protocols and methodologies outlined below are designed to enable the generation, characterization, and validation of Tanerasertib-resistant cancer models.

Potential Mechanisms of Resistance to Tanerasertib

While specific resistance mechanisms to Tanerasertib have yet to be fully elucidated in the clinic, based on known mechanisms of resistance to other kinase inhibitors, several potential avenues for resistance can be hypothesized:

• Secondary Mutations in the Drug Target: Acquired mutations in the AKT1 gene could alter the drug-binding site, thereby reducing the inhibitory effect of Tanerasertib.

• Activation of Bypass Signaling Pathways: Cancer cells may develop resistance by upregulating parallel signaling pathways to circumvent the inhibition of AKT1. A likely candidate is the MAPK/ERK pathway, which can also promote cell survival and proliferation.

• Upregulation of Drug Efflux Pumps: Increased expression of ATP-binding cassette (ABC) transporters, such as ABCG2 (also known as BCRP), can actively pump Tanerasertib out of the cell, reducing its intracellular concentration and thereby its efficacy.[3][4]

• Alterations in Downstream Effectors: Changes in the expression or activity of proteins downstream of AKT1 could uncouple the pathway from its regulation by AKT1, rendering Tanerasertib ineffective.

• Histological Transformation: In some cases, tumors may undergo a change in their cellular lineage or phenotype to a state that is no longer dependent on the original oncogenic driver.

Experimental Protocols

Protocol 1: Generation of Tanerasertib-Resistant Cell Lines

This protocol describes a method for generating Tanerasertib-resistant cancer cell lines through continuous exposure to escalating concentrations of the drug.

Materials:

• AKT1 E17K-positive cancer cell line (e.g., MCF-7 with engineered AKT1 E17K expression)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Tanerasertib (dissolved in DMSO)

• Cell culture flasks and plates

• Incubator (37°C, 5% CO2)

• Hemocytometer or automated cell counter

Procedure:

• Determine the initial IC50 of Tanerasertib: Culture the parental AKT1 E17K-positive cancer cell line and perform a dose-response assay to determine the half-maximal inhibitory concentration (IC50) of Tanerasertib.

• Initial Drug Exposure: Seed the parental cells in a T-75 flask and treat with Tanerasertib at a concentration equal to the IC50.

• Monitor Cell Viability: Observe the cells daily. Initially, a significant proportion of cells will die.

• Media Changes: Replace the medium with fresh, drug-containing medium every 3-4 days.

• Subculture: When the surviving cells reach 70-80% confluency, subculture them into new flasks with the same concentration of Tanerasertib.

• Dose Escalation: Once the cells have adapted and are proliferating steadily at the initial concentration, gradually increase the concentration of Tanerasertib in a stepwise manner (e.g., 1.5x, 2x, 5x the previous concentration).

• Establishment of Resistant Clones: Continue this process of dose escalation until the cells can proliferate in the presence of a high concentration of Tanerasertib (e.g., 10-20 times the initial IC50).

• Characterization of Resistant Phenotype: Once a resistant population is established, perform a dose-response assay to confirm the shift in IC50 compared to the parental cell line.

• Cryopreservation: Cryopreserve aliquots of the resistant cell line for future experiments.

Protocol 2: Identification of Secondary Mutations in AKT1

This protocol outlines the steps to identify potential resistance-conferring mutations in the AKT1 gene.

Materials:

• Parental and Tanerasertib-resistant cell lines

• DNA extraction kit

• PCR primers flanking the coding region of AKT1

• High-fidelity DNA polymerase

• PCR purification kit

• Sanger sequencing or Next-Generation Sequencing (NGS) services

Procedure:

• Genomic DNA Extraction: Extract genomic DNA from both the parental and Tanerasertib-resistant cell lines using a commercial kit.

• PCR Amplification: Amplify the coding region of the AKT1 gene using PCR with high-fidelity DNA polymerase.

• PCR Product Purification: Purify the PCR products to remove primers and unincorporated nucleotides.

• Sequencing:

  • Sanger Sequencing: Sequence the purified PCR products to identify specific point mutations.

  • Next-Generation Sequencing (NGS): For a more comprehensive analysis, perform targeted NGS of the AKT1 gene or whole-exome sequencing.

• Sequence Analysis: Align the sequencing data from the resistant cells to the reference sequence of AKT1 and compare it to the sequence from the parental cells to identify any acquired mutations.

Protocol 3: Investigation of Bypass Pathway Activation

This protocol describes how to investigate the activation of the MAPK/ERK pathway as a potential bypass mechanism.

Materials:

• Parental and Tanerasertib-resistant cell lines

• Tanerasertib

• MEK inhibitor (e.g., Trametinib)

• Cell lysis buffer

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and western blotting apparatus

• Primary antibodies against: p-AKT, total AKT, p-ERK, total ERK, and a loading control (e.g., GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescence detection reagent

Procedure:

• Cell Lysis: Culture parental and resistant cells and treat them with Tanerasertib, a MEK inhibitor, or a combination of both for a specified time. Lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate.

• Western Blotting:

  • Separate equal amounts of protein by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies overnight.

  • Incubate with HRP-conjugated secondary antibodies.

  • Detect the protein bands using a chemiluminescence imager.

• Analysis: Compare the levels of phosphorylated (active) and total AKT and ERK in the parental and resistant cells, with and without drug treatment. Increased p-ERK levels in resistant cells, especially in the presence of Tanerasertib, would suggest activation of the MAPK/ERK bypass pathway.

Data Presentation

Quantitative data from the experiments should be summarized in tables for clear comparison.

Table 1: Tanerasertib Sensitivity in Parental and Resistant Cell Lines

Cell Line	Tanerasertib IC50 (nM)	Fold Resistance
Parental	10	1
Resistant Clone 1	150	15
Resistant Clone 2	220	22

Table 2: Protein Expression Levels in Parental and Resistant Cells

Cell Line	Treatment	p-AKT (Relative to Total AKT)	p-ERK (Relative to Total ERK)
Parental	DMSO	1.0	1.0
Parental	Tanerasertib (100 nM)	0.2	0.9
Resistant	DMSO	1.1	2.5
Resistant	Tanerasertib (100 nM)	0.8	2.8

Mandatory Visualizations

Signaling Pathway Diagram

Caption: PI3K/AKT signaling pathway with Tanerasertib inhibition of AKT1 E17K.

Bypass Pathway Activation Diagram

Caption: MAPK/ERK pathway as a potential bypass mechanism for Tanerasertib resistance.

Experimental Workflow Diagram

Caption: Workflow for generating and characterizing Tanerasertib-resistant cell lines.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Tanerasertib (ALTA-2618) | AKT1 E17K inhibitor | Probechem Biochemicals [probechem.com]
• 3. Frontiers | Reversal of ABCG2-mediated drug resistance by tinodasertib (ETC-206) [frontiersin.org]
• 4. Reversal of ABCG2-mediated drug resistance by tinodasertib (ETC-206) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Tanerasertib Technical Support Center: A Guide to Solubility, Preparation, and Experimental Use

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for the effective use of Tanerasertib in pre-clinical research. Below you will find frequently asked questions (FAQs), detailed experimental protocols, and troubleshooting guides to ensure accurate and reproducible results in your studies.

Frequently Asked Questions (FAQs)

Q1: What is Tanerasertib?

Tanerasertib is a potent and selective inhibitor of the AKT1 kinase, particularly the E17K mutant. It is an investigational compound used in cancer research to study the effects of inhibiting the PI3K/AKT signaling pathway, which is often dysregulated in various cancers.

Q2: What is the primary mechanism of action of Tanerasertib?

Tanerasertib functions by inhibiting the activity of AKT1, a key protein in the PI3K/AKT/mTOR signaling pathway. This pathway is crucial for regulating cell growth, proliferation, survival, and metabolism. By blocking AKT1, Tanerasertib can disrupt these processes in cancer cells that are dependent on this pathway.

Q3: In what solvents is Tanerasertib soluble?

Tanerasertib is readily soluble in dimethyl sulfoxide (B87167) (DMSO). However, specific quantitative solubility data in a wide range of solvents and aqueous buffers is not extensively published. It is generally considered to have low solubility in aqueous solutions.

Q4: How should I store Tanerasertib?

For long-term storage, it is recommended to store the solid compound and DMSO stock solutions at -20°C or -80°C. Aliquoting the DMSO stock solution is advised to avoid repeated freeze-thaw cycles, which can degrade the compound.

Data Presentation: Solubility and Stability

Due to the limited availability of comprehensive public data on Tanerasertib's solubility and stability in various solvents and buffers, a detailed quantitative table cannot be provided at this time. Researchers are advised to perform their own solubility tests for their specific experimental conditions. General solubility and stability information is summarized below:

Solvent/Solution	Solubility	Stability Notes
Dimethyl Sulfoxide (DMSO)	High	Stable for extended periods when stored at -20°C or -80°C. Avoid repeated freeze-thaw cycles.
Aqueous Buffers (e.g., PBS)	Low	Prone to precipitation, especially at higher concentrations. Prepare fresh dilutions from DMSO stock for each experiment.
Cell Culture Media	Low	Solubility is limited and can be influenced by media components (e.g., serum). Precipitation is a common issue.
Ethanol	Limited Information	Generally, solubility is expected to be low.

Experimental Protocols

Protocol 1: Preparation of Tanerasertib Stock Solution for In Vitro Assays

This protocol describes the preparation of a concentrated stock solution of Tanerasertib in DMSO, which is a common starting point for most in vitro experiments.

Materials:

• Tanerasertib (solid powder)

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Sterile microcentrifuge tubes

Procedure:

• Calculate the required amount: Determine the mass of Tanerasertib needed to achieve the desired stock concentration (e.g., 10 mM).

• Dissolution:

  • Aseptically weigh the calculated amount of Tanerasertib powder and transfer it to a sterile microcentrifuge tube.

  • Add the appropriate volume of sterile DMSO to the tube.

  • Vortex the solution thoroughly until the Tanerasertib is completely dissolved. Gentle warming (e.g., in a 37°C water bath) may aid dissolution but should be done with caution to avoid degradation.

• Aliquoting and Storage:

  • Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes.

  • Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the dilution of the DMSO stock solution into cell culture medium for treating cells. The key challenge is to avoid precipitation of the compound.

Materials:

• Tanerasertib DMSO stock solution (from Protocol 1)

• Pre-warmed (37°C) complete cell culture medium (with serum, if applicable)

• Sterile tubes for dilution

Procedure:

• Intermediate Dilution (Recommended):

  • Prepare an intermediate dilution of the Tanerasertib stock solution in pre-warmed cell culture medium. For example, to achieve a final concentration of 10 µM from a 10 mM stock, you could first prepare a 1:100 intermediate dilution (to 100 µM) in a small volume of medium.

• Final Dilution:

  • Add the intermediate dilution (or a small volume of the stock solution for higher final concentrations) to the final volume of pre-warmed cell culture medium.

  • Mix gently by inverting the tube or pipetting up and down. Avoid vigorous vortexing , as this can cause the compound to precipitate.

• Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO to the cell culture medium as is present in the highest concentration of the Tanerasertib working solution.

• Immediate Use: Use the freshly prepared working solutions immediately to treat your cells. Do not store diluted aqueous solutions of Tanerasertib.

Troubleshooting Guides

Issue 1: Precipitation of Tanerasertib in Cell Culture Medium

Potential Causes:

• High Final Concentration: The concentration of Tanerasertib in the aqueous medium exceeds its solubility limit.

• Improper Dilution Technique: Rapidly adding the concentrated DMSO stock to the medium can cause localized high concentrations, leading to precipitation.

• Low Temperature: Using cold medium can decrease the solubility of the compound.

• Media Components: Interactions with salts or proteins in the media can reduce solubility.

Solutions:

• Lower the Final Concentration: If possible, reduce the working concentration of Tanerasertib.

• Optimize Dilution:

  • Always use pre-warmed (37°C) cell culture medium.

  • Perform serial dilutions to gradually decrease the DMSO concentration.

  • Add the Tanerasertib stock solution dropwise to the medium while gently swirling.

• Increase Serum Concentration: If your experimental design allows, increasing the serum percentage in the medium can sometimes help to stabilize the compound.

• Test Solubility: Before a large-scale experiment, perform a small-scale solubility test by preparing your desired concentrations and visually inspecting for precipitation under a microscope after a short incubation period.

Issue 2: Inconsistent or No Biological Effect

Potential Causes:

• Compound Degradation: Improper storage or repeated freeze-thaw cycles of the stock solution.

• Precipitation: The effective concentration of the compound in the medium is lower than intended due to precipitation.

• Cell Line Insensitivity: The cell line used may not be dependent on the AKT1 signaling pathway.

Solutions:

• Prepare Fresh Stock: If degradation is suspected, prepare a fresh stock solution from the solid compound.

• Confirm Solubility: Visually inspect your treatment media for any signs of precipitation before and during the experiment.

• Use a Positive Control Cell Line: If possible, include a cell line known to be sensitive to AKT1 inhibition to validate your experimental setup.

• Verify Pathway Activity: Confirm that the PI3K/AKT pathway is active in your cell line of interest through methods like Western blotting for phosphorylated AKT (p-AKT).

Mandatory Visualizations

Caption: PI3K/AKT1 signaling pathway and the inhibitory action of Tanerasertib.

Caption: General experimental workflow for using Tanerasertib in cell-based assays.

Caption: Troubleshooting decision tree for Tanerasertib precipitation issues.

Dissolving Tanerasertib for Laboratory Experiments: A Technical Guide

For researchers, scientists, and drug development professionals, the proper dissolution of investigational compounds is a critical first step to ensure the accuracy and reproducibility of experimental results. This guide provides a comprehensive technical support center for dissolving Tanerasertib, an AKT1 inhibitor, for various laboratory applications.

This document outlines solubility data, detailed protocols for preparing solutions for in vitro and in vivo studies, and a troubleshooting section to address common challenges.

Solubility Profile of Tanerasertib

Understanding the solubility of Tanerasertib in common laboratory solvents is essential for preparing appropriate stock and working solutions. The following table summarizes the available solubility data.

Solvent	Solubility	Molarity (at max solubility)
DMSO	≥ 2.08 mg/mL	≥ 3.48 mM
Ethanol	Insoluble	Not Applicable
Water	Insoluble	Not Applicable

Note: The molecular weight of Tanerasertib is 597.65 g/mol . The provided solubility data is based on information from chemical suppliers. It is always recommended to perform a small-scale solubility test with a new batch of the compound.

Experimental Protocols

Preparing Tanerasertib Stock Solutions

The recommended solvent for preparing a high-concentration stock solution of Tanerasertib is Dimethyl Sulfoxide (DMSO).

Protocol for Preparing a 10 mM DMSO Stock Solution:

• Weighing: Accurately weigh the desired amount of Tanerasertib powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.98 mg of Tanerasertib.

• Dissolution: Add the appropriate volume of high-purity DMSO to the vial containing the Tanerasertib powder.

• Mixing: Gently vortex or sonicate the solution at room temperature until the compound is completely dissolved. Visually inspect the solution to ensure there are no visible particles.

• Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (days to weeks) or at -80°C for long-term storage (months to years).

Navigating Tanerasertib Solution Stability: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the stability of Tanerasertib in solution. From frequently asked questions to in-depth troubleshooting, this resource is designed to assist researchers in ensuring the integrity of their experiments and the reliability of their data when working with this potent AKT1 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving Tanerasertib?

A1: Tanerasertib is soluble in Dimethyl Sulfoxide (DMSO) at a concentration of 10 mM.[1] For laboratory use, it is advisable to prepare a concentrated stock solution in DMSO.

Q2: How should Tanerasertib be stored once in solution?

A2: For optimal stability, Tanerasertib solutions should be stored at -80°C or -20°C.[1] Under these conditions, the solution is reported to be stable for up to 6 months.[1]

Q3: What are the recommended storage conditions for solid Tanerasertib?

A3: Solid Tanerasertib powder should be stored at -20°C for up to 12 months or at 4°C for up to 6 months.[1]

Q4: Is there any information on the stability of Tanerasertib in aqueous solutions or cell culture media?

A4: Currently, there is limited publicly available data on the stability of Tanerasertib in aqueous solutions, including common buffers and cell culture media. As with many small molecule inhibitors, prolonged storage in aqueous environments may lead to degradation. It is best practice to prepare fresh dilutions in aqueous buffers from a DMSO stock solution immediately before each experiment.

Troubleshooting Guide

Encountering issues with Tanerasertib solutions can compromise experimental outcomes. This guide provides a systematic approach to troubleshooting common problems.

Problem	Potential Cause	Recommended Action
Precipitation upon dilution in aqueous buffer	- Exceeding the aqueous solubility limit.- Temperature shock.	- Ensure the final concentration in the aqueous solution is within the solubility range (if known). If unknown, perform a solubility test with a small aliquot.- Allow the DMSO stock solution to equilibrate to room temperature before diluting in the aqueous buffer.- Vortex or gently mix the solution thoroughly after dilution.
Inconsistent or lower-than-expected experimental results	- Degradation of Tanerasertib in the stock solution.- Degradation in the final aqueous working solution.	- Verify the age and storage conditions of the DMSO stock. If older than 6 months or stored improperly, prepare a fresh stock.- Prepare fresh dilutions in aqueous media for each experiment. Avoid storing Tanerasertib in aqueous solutions for extended periods.- Protect solutions from light and extreme temperatures.
Visible change in color or clarity of the solution	- Chemical degradation or contamination.	- Discard the solution.- Prepare a fresh stock solution from solid Tanerasertib.- Ensure all solvents and labware are of high purity and free from contaminants.

Quantitative Data Summary

Parameter	Solvent	Concentration/Condition	Stability/Duration	Reference
Solubility	DMSO	10 mM	Not specified	[1]
Storage (in Solvent)	DMSO	Not specified	6 Months at -80°C or -20°C	[1]
Storage (Solid Powder)	-	-	12 Months at -20°C	[1]
Storage (Solid Powder)	-	-	6 Months at 4°C	[1]

Experimental Protocols

Protocol for Assessing Tanerasertib Stability in an Aqueous Buffer

This protocol provides a general framework for researchers to assess the stability of Tanerasertib in a specific aqueous buffer of interest.

Objective: To determine the rate of degradation of Tanerasertib in a selected aqueous buffer over time at a specific temperature.

Materials:

• Tanerasertib solid powder

• Anhydrous DMSO

• Aqueous buffer of interest (e.g., PBS, pH 7.4)

• High-performance liquid chromatography (HPLC) system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

• Incubator or water bath

Methodology:

• Preparation of Stock Solution: Prepare a 10 mM stock solution of Tanerasertib in anhydrous DMSO.

• Preparation of Working Solutions: Dilute the Tanerasertib stock solution with the aqueous buffer to a final concentration suitable for your experiments (e.g., 10 µM).

• Time-Point Sampling:

  • Immediately after preparation (T=0), take an aliquot of the working solution for HPLC analysis.

  • Incubate the remaining working solution at the desired temperature (e.g., room temperature or 37°C).

  • Collect aliquots at various time points (e.g., 1, 2, 4, 8, 24 hours).

• HPLC Analysis:

  • Analyze each aliquot by HPLC to determine the concentration of the parent Tanerasertib peak.

  • Monitor for the appearance of new peaks, which may indicate degradation products.

• Data Analysis:

  • Plot the concentration of Tanerasertib as a function of time.

  • Calculate the degradation rate and the half-life of Tanerasertib in the tested buffer.

Visualizations

Caption: A workflow for troubleshooting common issues with Tanerasertib solutions.

Caption: Inhibition of the PI3K/AKT signaling pathway by Tanerasertib.

References

• 1. ijmr.net.in [ijmr.net.in]

Technical Support Center: Optimizing Tanerasertib Concentration for IC50 Determination

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with Tanerasertib. Our goal is to help you optimize your experimental conditions to obtain accurate and reproducible IC50 values.

Frequently Asked Questions (FAQs)

Q1: What is Tanerasertib and how does it work?

Tanerasertib (also known as Compound 456 or ALTA-2618) is a potent and highly selective allosteric inhibitor of the AKT1 E17K mutant.[1][2] The PI3K/AKT/mTOR signaling pathway is a critical regulator of cell growth, proliferation, and survival, and it is often dysregulated in cancer.[3][4][5] Tanerasertib works by binding to and inhibiting the activated AKT protein, which in turn blocks downstream signaling, leading to reduced cell proliferation and the induction of apoptosis (cell death).[3][4]

Q2: What is an IC50 value and why is it important for my research?

The half-maximal inhibitory concentration (IC50) is a quantitative measure of a drug's potency. It represents the concentration of a compound required to inhibit a specific biological or biochemical function by 50%.[4] Determining an accurate IC50 value for Tanerasertib is crucial for understanding its effectiveness and comparing its potency across different cancer cell lines and experimental conditions.[4]

Q3: What is the recommended starting concentration range for Tanerasertib in a cell-based assay?

Published data indicates that Tanerasertib has an IC50 of less than 15 nM and an EC50 of 7 nM against the AKT1 E17K mutation.[1][2][6] For initial experiments, it is recommended to use a wide concentration range that spans several orders of magnitude to ensure you capture the full dose-response curve.[7][8] A preliminary experiment with a broad range of concentrations (e.g., 10-fold dilutions) can help determine the approximate IC50 range.[9]

Q4: How should I prepare the concentration series for my IC50 experiment?

A common and effective method is to use serial dilutions. For determining the IC50 of Tanerasertib, preparing an 8 to 12-point dilution series using a 2-fold or 3-fold dilution factor is recommended.[7] Always include a vehicle control (e.g., DMSO) at the same concentration used for the highest dose of Tanerasertib.[7]

Data Presentation: Recommended Concentration Series

The table below provides an example of a 10-point, 3-fold serial dilution series starting from a top concentration of 1000 nM. This range is designed to effectively bracket the expected IC50 of Tanerasertib.

Concentration Point	Concentration (nM)	Log Concentration
1	1000	3.00
2	333.3	2.52
3	111.1	2.05
4	37.0	1.57
5	12.3	1.09
6	4.1	0.61
7	1.4	0.15
8	0.5	-0.30
9	0.15	-0.82
10	0.05	-1.30

Experimental Protocols

Detailed Methodology for IC50 Determination using an MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability.[4] In living cells, mitochondrial dehydrogenase enzymes reduce the yellow MTT to purple formazan (B1609692) crystals.[4] The concentration of these dissolved crystals is directly proportional to the number of viable cells.[4]

Materials:

• Adherent cancer cells with the AKT1 E17K mutation

• Complete cell culture medium

• Tanerasertib stock solution (e.g., 10 mM in DMSO)

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)[7]

• Dimethyl sulfoxide (B87167) (DMSO)[7]

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells that are in the logarithmic growth phase. Ensure cell viability is above 90%.[4]

  • Adjust the cell suspension to the optimal seeding density (typically 5,000-10,000 cells/well) in 100 µL of complete medium.[9]

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.[7]

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow cells to attach.[7][9]

• Compound Dilution and Treatment:

  • Prepare a serial dilution of Tanerasertib in complete culture medium from your stock solution.[7]

  • Include appropriate controls: a vehicle control (medium with DMSO) and a blank or no-cell control (medium only).[7]

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of Tanerasertib.[4][9]

  • Incubate the plate for the desired treatment duration (e.g., 48 or 72 hours).[7][9]

• MTT Assay:

  • After the treatment incubation, add 10-20 µL of MTT solution to each well.[9]

  • Incubate the plate for an additional 2 to 4 hours at 37°C.[9][10]

  • Carefully remove the medium containing MTT without disturbing the formazan crystals.[4][7]

  • Add 150 µL of DMSO to each well to dissolve the crystals.[7][9]

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.[9][11]

• Data Acquisition and Analysis:

  • Read the absorbance at 490 nm or 590 nm using a microplate reader.[9][11]

  • Correct the absorbance values by subtracting the average absorbance of the no-cell control wells.[4]

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.[9]

  • Plot the percent viability against the logarithm of the Tanerasertib concentration.[4]

  • Use non-linear regression analysis (e.g., log(inhibitor) vs. response with a variable slope) to fit a sigmoidal dose-response curve and determine the IC50 value.[4]

Mandatory Visualization

Caption: PI3K/AKT signaling pathway and the inhibitory action of Tanerasertib.

Caption: Experimental workflow for determining the IC50 of Tanerasertib.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
High variability between replicate wells	- Inconsistent cell seeding or pipetting errors.[7]- Edge effects in the 96-well plate.	- Ensure the cell suspension is homogenous before and during seeding.- Use calibrated pipettes and consistent technique.- To minimize edge effects, fill the outer wells with sterile PBS or medium and do not use them for experimental samples.[9]
Incomplete dose-response curve (does not reach 0% or 100% inhibition)	- The concentration range is too narrow or misplaced.[7]- The compound has low efficacy in the chosen cell line.[7]- Compound solubility is limited at higher concentrations.[7]	- Broaden the concentration range tested in the next experiment.[7]- If a plateau is observed, it may indicate the maximal effect of the compound.[7]- Visually inspect the wells for drug precipitation. Consider using a different solvent or lowering the top concentration if solubility is an issue.[7]
IC50 value is significantly different from previous experiments	- Differences in cell passage number or cell health.[9]- Variation in reagent preparation (e.g., stock solution).[7]- Inconsistent incubation times for drug treatment.[9]	- Use cells within a consistent and low passage number range for all experiments.[9]- Prepare fresh reagents and ensure accurate dilution of the stock solution.- Standardize all incubation times across experiments.[9]
High background signal in MTT assay	- Microbial contamination (e.g., bacteria, mycoplasma).[10]- The test compound interferes with the MTT reagent.[10]	- Regularly test cell cultures for contamination.[10]- Run a control with Tanerasertib in cell-free media to check if it directly reduces the MTT reagent. If interference occurs, consider using an alternative viability assay (e.g., an ATP-based assay).[10]
Low signal or poor sensitivity	- Insufficient number of viable cells.[10]- Suboptimal incubation time with the MTT reagent.[10]	- Optimize the initial cell seeding density for your specific cell line.[10]- Perform a time-course experiment to determine the optimal MTT incubation period where the signal is robust without causing toxicity.[10]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Tanerasertib (ALTA-2618) | AKT1 E17K inhibitor | Probechem Biochemicals [probechem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Functional characterization of the PI3K/AKT/MTOR signaling pathway for targeted therapy in B-precursor acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

Troubleshooting Tanerasertib off-target effects

Welcome to the technical support center for Tanerasertib. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and understand potential off-target effects during experiments with this potent, highly mutant-selective, allosteric AKT1 E17K inhibitor.

Frequently Asked Questions (FAQs)

Q1: We are observing a cellular phenotype that is inconsistent with the known function of AKT1. Could this be an off-target effect of Tanerasertib?

A1: Yes, it is possible. While Tanerasertib is designed for high selectivity, unexpected phenotypes can arise from off-target interactions.[1][2][3] It is also possible that the observed phenotype is a downstream consequence of potent on-target AKT1 E17K inhibition that was not previously characterized. We recommend a systematic approach to determine the origin of the observed effect.

Q2: How can we begin to investigate if the observed phenotype is due to an on-target or off-target effect?

A2: A good first step is to perform a rescue experiment. If the phenotype is on-target, its effects should be reversible by activating downstream effectors of AKT1. Additionally, using a structurally different AKT1 E17K inhibitor should reproduce the same phenotype. If a different inhibitor does not produce the same effect, it is more likely that the observed phenotype is due to an off-target effect of Tanerasertib.

Q3: What are some general strategies to identify specific off-target proteins of Tanerasertib?

A3: Several unbiased, proteome-wide methods can be employed to identify off-target interactions.[4][5][6] These include:

• Chemical Proteomics: Techniques like affinity chromatography using a modified Tanerasertib probe to pull down interacting proteins from cell lysates, which are then identified by mass spectrometry.[4]

• Thermal Proteome Profiling (TPP): This method assesses changes in protein thermal stability across the proteome upon drug treatment.[7]

• Kinome Profiling: Screening Tanerasertib against a large panel of kinases can identify off-target kinase interactions.[8][9][10]

Troubleshooting Guides

Issue 1: Unexpected Cellular Toxicity or Reduced Cell Viability at Low Concentrations

You are observing significant cytotoxicity in your cell line at concentrations where you expect specific inhibition of AKT1 E17K.

Potential Cause: Off-target effects on essential cellular proteins.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting unexpected cytotoxicity.

Recommended Experimental Protocols:

• Protocol 1: Kinase Selectivity Profiling: To identify potential off-target kinases, submit a sample of Tanerasertib for a broad kinase panel screening (e.g., KINOMEscan™). This will provide data on the inhibitory activity of Tanerasertib against hundreds of kinases.

• Protocol 2: Affinity Chromatography coupled with Mass Spectrometry: This method can help identify proteins that directly bind to Tanerasertib. A detailed protocol is provided in the "Experimental Protocols" section below.

Issue 2: Contradictory Results or Paradoxical Pathway Activation

You observe an increase in the activity of a signaling pathway that is expected to be inhibited by AKT1 blockade.

Potential Cause:

• Feedback loops in the AKT signaling network.

• Off-target activation of another kinase or signaling pathway.[2]

Troubleshooting Workflow:

Caption: Workflow for investigating paradoxical pathway activation.

Recommended Experimental Protocols:

• Protocol 3: Cellular Thermal Shift Assay (CETSA): To confirm the engagement of a suspected off-target protein in a cellular context. A detailed protocol is provided in the "Experimental Protocols" section below.

Data Presentation

Table 1: Selectivity Profile of Tanerasertib (Hypothetical Data)

Kinase	IC50 (nM)	Fold Selectivity vs. AKT1 E17K
AKT1 E17K	<15	1
AKT1 (Wild Type)	330	>22
AKT2 (Wild Type)	2100	>140
Off-Target Kinase A	500	>33
Off-Target Kinase B	1200	>80

Note: This table is for illustrative purposes. Actual quantitative data on Tanerasertib's selectivity should be obtained from the supplier or through profiling services.

Mandatory Visualizations

Signaling Pathways

Caption: Simplified AKT1 E17K Signaling Pathway and Tanerasertib's Point of Intervention.

Experimental Protocols

Protocol 1: Affinity Chromatography-Mass Spectrometry for Off-Target Identification

This protocol outlines a general procedure to identify cellular targets of Tanerasertib.

1. Probe Synthesis:

• Synthesize a derivative of Tanerasertib that incorporates a linker and a biotin (B1667282) tag for affinity purification. This step typically requires expertise in medicinal chemistry.

2. Preparation of Affinity Matrix:

• Immobilize the biotinylated Tanerasertib probe onto streptavidin-coated magnetic beads or agarose (B213101) resin according to the manufacturer's instructions.

3. Cell Lysate Preparation:

• Culture cells of interest to ~80-90% confluency.

• Lyse the cells in a non-denaturing lysis buffer containing protease and phosphatase inhibitors.

• Clarify the lysate by centrifugation to remove cellular debris.

• Determine the protein concentration of the lysate using a BCA assay.

4. Affinity Pull-Down:

• Incubate the clarified cell lysate with the Tanerasertib-coupled beads for 2-4 hours at 4°C with gentle rotation.

• As a negative control, incubate a separate aliquot of the lysate with beads that have not been coupled to the probe.

• Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

5. Elution and Sample Preparation for Mass Spectrometry:

• Elute the bound proteins from the beads using a denaturing buffer (e.g., SDS-PAGE sample buffer).

• Separate the eluted proteins by SDS-PAGE.

• Excise the protein bands and perform in-gel digestion with trypsin.

6. LC-MS/MS Analysis:

• Analyze the digested peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Identify the proteins using a protein database search algorithm (e.g., Mascot, Sequest).

7. Data Analysis:

• Compare the proteins identified from the Tanerasertib-coupled beads to the negative control to identify specific binding partners.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol is to confirm whether Tanerasertib engages a suspected off-target protein in intact cells.[11][12][13][14][15]

1. Cell Culture and Treatment:

• Seed cells in a suitable format (e.g., 6-well plates) and grow to ~80% confluency.

• Treat the cells with Tanerasertib at the desired concentration or with a vehicle control (e.g., DMSO) for 1-2 hours in a CO2 incubator.

2. Heat Challenge:

• Harvest the cells and resuspend them in a suitable buffer (e.g., PBS with protease inhibitors).

• Aliquot the cell suspension into PCR tubes.

• Heat the aliquots at a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermocycler, followed by cooling for 3 minutes at room temperature. Include a non-heated control.

3. Cell Lysis:

• Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of liquid nitrogen followed by a 25°C water bath).

4. Separation of Soluble and Aggregated Proteins:

• Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

5. Western Blot Analysis:

• Carefully collect the supernatant (soluble protein fraction).

• Determine the protein concentration of the soluble fractions.

• Perform Western blotting using an antibody specific to the suspected off-target protein.

6. Data Analysis:

• Quantify the band intensities for each temperature point.

• Plot the normalized band intensities against the temperature to generate a melting curve.

• A shift in the melting curve to a higher temperature in the Tanerasertib-treated samples compared to the vehicle control indicates target engagement.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Proteome-wide Identification of Off-Targets of a Potent EGFRL858R/T790M Mutant Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A proteomic platform to identify off-target proteins associated with therapeutic modalities that induce protein degradation or gene silencing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Thermal proteome profiling identifies PIP4K2A and ZADH2 as off-targets of Polo-like kinase 1 inhibitor volasertib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. reactionbiology.com [reactionbiology.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. 2.8. Cellular thermal shift assay (CETSA) [bio-protocol.org]
• 14. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Tanerasertib Toxicity in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize toxicity and achieve reliable results in your cell culture experiments involving Tanerasertib.

Frequently Asked Questions (FAQs)

Q1: What is Tanerasertib and what is its primary mechanism of action?

Tanerasertib (also known as ALTA-2618) is a potent and highly selective, allosteric inhibitor of the AKT1 E17K mutant kinase.[1] It has an IC50 of less than 15 nM against AKT1 E17K.[2][3] By inhibiting this specific mutant, which is found in various cancers, Tanerasertib blocks downstream signaling in the PI3K/Akt/mTOR pathway, leading to the inhibition of cell proliferation and induction of apoptosis.[1]

Q2: What are the common causes of toxicity in cell culture when using Tanerasertib?

As with many small molecule kinase inhibitors, toxicity in cell culture can arise from several factors:

• High Concentrations: Exceeding the optimal concentration range for your specific cell line can lead to off-target effects and general cytotoxicity.

• Solvent Toxicity: Tanerasertib is typically dissolved in dimethyl sulfoxide (B87167) (DMSO). While a necessary solvent, DMSO can be toxic to cells at higher concentrations. It is recommended to keep the final DMSO concentration in the culture medium at or below 0.1% to minimize its effects, although some cell lines may tolerate up to 0.5%.[4][5][6]

• Off-Target Effects: Although Tanerasertib is highly selective for AKT1 E17K, at higher concentrations it may inhibit other kinases, leading to unintended biological consequences and toxicity.[1]

• Compound Instability: Like many chemical compounds, Tanerasertib may degrade in cell culture medium over time, especially during long-term experiments. It is advisable to refresh the media with a freshly prepared solution every 48-72 hours.[7]

• Cell Line Sensitivity: Different cell lines exhibit varying sensitivities to kinase inhibitors due to their unique genetic backgrounds and expression profiles of drug transporters.

Q3: What are the expected cellular effects of Tanerasertib treatment?

Treatment with Tanerasertib is expected to lead to:

• Inhibition of AKT1 E17K phosphorylation and its downstream targets.

• Induction of Apoptosis: Inhibition of the pro-survival AKT pathway can trigger programmed cell death.[1][8]

• Cell Cycle Arrest: Kinase inhibitors can interfere with cell cycle progression, often leading to arrest at the G1, S, or G2/M phases.[9][10][11]

Q4: How can I differentiate between apoptosis and necrosis in my cultures?

Apoptosis is a programmed and orderly process of cell death, whereas necrosis is a more chaotic process resulting from acute injury.[8] These can be distinguished by:

• Morphological Changes: Apoptotic cells typically show cell shrinkage, membrane blebbing, and formation of apoptotic bodies. Necrotic cells often swell and lyse.

• Biochemical Assays: Apoptosis is characterized by the activation of caspases and DNA fragmentation, which can be detected by specific assays. Necrosis involves the loss of membrane integrity, which can be assessed by the release of intracellular enzymes or uptake of viability dyes like propidium (B1200493) iodide.

Troubleshooting Guide

This guide addresses common issues encountered during cell culture experiments with Tanerasertib.

Problem	Possible Cause	Recommended Solution
High levels of cell death observed even at low concentrations.	High sensitivity of the cell line: Your cells may be particularly sensitive to AKT inhibition or potential off-target effects.	1. Perform a dose-response curve: Determine the cytotoxic concentration 50 (CC50) for your specific cell line. 2. Lower the concentration: Use a concentration at or below the IC50 for target inhibition, if known, while monitoring for cytotoxic effects. 3. Use a shorter incubation time: This can reduce cumulative toxicity.
Solvent (DMSO) toxicity: The final DMSO concentration in your culture medium may be too high.	1. Calculate and verify the final DMSO concentration: Ensure it is ideally ≤ 0.1%. 2. Run a vehicle control: Treat cells with the same concentration of DMSO used in your highest drug concentration to assess solvent-specific effects.
Inconsistent or no biological effect of Tanerasertib.	Compound instability or degradation: The inhibitor may be losing activity in the culture medium over time.	1. Refresh the medium: For experiments longer than 48 hours, replace the medium with freshly prepared Tanerasertib. 2. Proper storage: Store Tanerasertib stock solutions in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[4]
Incorrect concentration: The concentration used may be too low to achieve significant target inhibition.	1. Perform a dose-response experiment: Determine the optimal concentration (e.g., IC50) for your cell line and desired endpoint. 2. Verify stock solution concentration: Ensure accurate preparation of your stock solution.
Precipitation of Tanerasertib in the culture medium.	Low aqueous solubility: Tanerasertib, like many kinase inhibitors, has limited solubility in aqueous solutions.	1. Pre-warm the culture medium: Adding the DMSO stock to 37°C medium can improve solubility. 2. Add dropwise while mixing: Slowly add the DMSO stock to the medium while gently vortexing or swirling to ensure rapid and even dispersion.[4] 3. Check final concentration: Ensure the final concentration does not exceed the solubility limit in your specific medium.

Data Presentation

Table 1: Tanerasertib Potency and Selectivity

Target	IC50 / EC50	Selectivity vs. WT AKT1	Selectivity vs. WT AKT2	Source
AKT1 E17K	< 15 nM (IC50)	-	-	[2][3]
AKT1 E17K	7 nM (EC50)	22-fold	140-fold	[1]

Note: IC50 (half-maximal inhibitory concentration) and EC50 (half-maximal effective concentration) values are measures of a drug's potency. Lower values indicate higher potency.

Table 2: General Troubleshooting for Kinase Inhibitors in Cell Culture

Issue	Potential Cause	Suggested Action
High Background Toxicity	Solvent (e.g., DMSO) concentration is too high.	Keep final DMSO concentration ≤ 0.1%. Run a vehicle-only control.
Compound precipitation.	Improve solubilization technique (pre-warm media, add dropwise while mixing).
Cell line is highly sensitive.	Perform a detailed dose-response curve to find a non-toxic effective concentration.
Inconsistent Results	Compound degradation.	Prepare fresh dilutions for each experiment and refresh media in long-term assays.
Cell passage number variability.	Use cells within a consistent and low passage number range.
Inaccurate pipetting.	Calibrate pipettes and use appropriate sizes for accurate dilutions.
Lack of Expected Effect	Sub-optimal concentration.	Perform a dose-response to determine the IC50 for your cell line.
Cell line resistance.	Verify the presence of the target (AKT1 E17K) in your cell line.
Inactive compound.	Ensure proper storage of the compound and test on a known sensitive cell line if possible.

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol is to determine the cytotoxic effect of Tanerasertib on a chosen cell line.

Materials:

• Cells of interest

• Tanerasertib stock solution (e.g., 10 mM in DMSO)

• Complete cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of Tanerasertib in complete culture medium. Remove the existing medium from the wells and add 100 µL of the medium containing different concentrations of Tanerasertib or vehicle control (medium with the same final concentration of DMSO).

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measurement: Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the logarithm of the Tanerasertib concentration to determine the CC50 value.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol allows for the analysis of cell cycle distribution following Tanerasertib treatment.

Materials:

• Cells of interest

• Tanerasertib stock solution

• Complete cell culture medium

• 6-well plates

• Phosphate-Buffered Saline (PBS)

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with various concentrations of Tanerasertib or vehicle control for the desired time.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, use trypsin to detach them.

• Fixation: Wash the cells with cold PBS and fix them by adding ice-cold 70% ethanol dropwise while gently vortexing. Incubate on ice for at least 30 minutes.

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in PI staining solution.

• Incubation: Incubate the cells in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis: Analyze the stained cells on a flow cytometer. The DNA content will be proportional to the PI fluorescence, allowing for the quantification of cells in G0/G1, S, and G2/M phases of the cell cycle.

Protocol 3: Apoptosis Assay (Annexin V/PI Staining)

This protocol differentiates between viable, apoptotic, and necrotic cells.

Materials:

• Cells of interest

• Tanerasertib stock solution

• Complete cell culture medium

• Annexin V-FITC Apoptosis Detection Kit (or similar)

Procedure:

• Cell Seeding and Treatment: Seed cells and treat with Tanerasertib as described for the cell cycle analysis.

• Cell Harvesting: Collect both floating and adherent cells.

• Staining: Wash the cells with cold PBS and resuspend them in the binding buffer provided in the kit. Add Annexin V-FITC and Propidium Iodide to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.

  • Annexin V-negative / PI-negative: Live cells

  • Annexin V-positive / PI-negative: Early apoptotic cells

  • Annexin V-positive / PI-positive: Late apoptotic or necrotic cells

  • Annexin V-negative / PI-positive: Necrotic cells

Mandatory Visualizations

Caption: Tanerasertib inhibits the mutant AKT1 E17K, blocking downstream signaling and promoting apoptosis.

Caption: Experimental workflow for optimizing Tanerasertib concentration and assessing its effects.

Caption: Logical troubleshooting guide for addressing high cytotoxicity with Tanerasertib.

References

• 1. Tanerasertib (ALTA-2618) | AKT1 E17K inhibitor | Probechem Biochemicals [probechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. html.scirp.org [html.scirp.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. lifetein.com [lifetein.com]
• 7. benchchem.com [benchchem.com]
• 8. Mode of cell death induced by the HSP90 inhibitor 17-AAG (tanespimycin) is dependent on the expression of pro-apoptotic BAX - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Danusertib, a potent pan-Aurora kinase and ABL kinase inhibitor, induces cell cycle arrest and programmed cell death and inhibits epithelial to mesenchymal transition involving the PI3K/Akt/mTOR-mediated signaling pathway in human gastric cancer AGS and NCI-N78 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]

Technical Support Center: Interpreting Unexpected Results with Tanerasertib

Welcome to the Tanerasertib Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and interpret unexpected experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the expected effects of Tanerasertib in cancer cell lines with the AKT1 E17K mutation?

Tanerasertib is a potent and highly selective allosteric inhibitor of the AKT1 E17K mutant protein. In sensitive cell lines, the expected outcomes of treatment include:

• Reduced Phosphorylation of AKT Substrates: A significant decrease in the phosphorylation of downstream targets of AKT, such as PRAS40, GSK3β, and FOXO transcription factors.

• Inhibition of Cell Proliferation: A dose-dependent decrease in the proliferation and viability of cancer cells harboring the AKT1 E17K mutation.

• Induction of Apoptosis: An increase in markers of programmed cell death in sensitive cell lines.

• Tumor Growth Inhibition: In vivo, Tanerasertib is expected to lead to tumor growth inhibition or regression in xenograft models of AKT1 E17K-mutant cancers.[1]

Q2: I'm observing no significant decrease in cell viability in my AKT1 E17K-mutant cell line after Tanerasertib treatment. What could be the reason?

Several factors could contribute to a lack of cytotoxic effect:

• Cell Line-Specific Resistance: The specific genetic and epigenetic landscape of your cell line might confer intrinsic resistance. This could involve parallel signaling pathways that bypass the need for AKT1 signaling.

• Suboptimal Drug Concentration or Exposure: Ensure that the concentration and duration of Tanerasertib treatment are appropriate for your specific cell line. A dose-response experiment is crucial.

• Drug Inactivation: The compound may be unstable in your specific culture medium or metabolized by the cells.

• Acquired Resistance: If the cells have been cultured with the drug for an extended period, they may have developed resistance mechanisms.

Q3: Can Tanerasertib exhibit off-target effects?

While Tanerasertib is designed to be highly selective for AKT1 E17K, like all small molecule inhibitors, it has the potential for off-target effects, especially at higher concentrations.[2] Off-target effects can manifest as unexpected phenotypic changes or modulation of signaling pathways not directly downstream of AKT1. It is crucial to use the lowest effective concentration to minimize these effects.[2]

Troubleshooting Guides

Issue 1: Paradoxical Activation of Downstream Effectors

Scenario: You observe inhibition of PRAS40 phosphorylation as expected, but see a paradoxical increase in the phosphorylation of other downstream effectors like S6 Ribosomal Protein or 4E-BP1.

Possible Causes:

• Feedback Loop Activation: Inhibition of AKT1 can sometimes relieve negative feedback loops, leading to the activation of other kinases that can phosphorylate mTORC1 substrates. For instance, AKT inhibition can lead to the activation of receptor tyrosine kinases (RTKs).[3][4]

• Allosteric Inhibition Nuances: Allosteric inhibitors can sometimes induce conformational changes in the target protein that lead to unexpected interactions or activities.[5][6][7]

• Kinase Rewiring: Chronic treatment with an AKT inhibitor can lead to the rewiring of signaling pathways, making cells reliant on alternative kinases for survival and proliferation.[8]

Troubleshooting Steps:

• Confirm On-Target Activity: First, verify that Tanerasertib is indeed inhibiting the phosphorylation of a direct and immediate AKT1 substrate like PRAS40.

• Perform a Dose-Response and Time-Course Experiment: Analyze the paradoxical effect at various concentrations of Tanerasertib and over different time points. This can help distinguish between an acute feedback response and a long-term adaptation.

• Profile Upstream Kinases: Use a phospho-kinase array or perform western blots for activated forms of upstream kinases like EGFR, HER2, and IGFR.[3]

• Investigate mTORC1/2 Signaling: Assess the phosphorylation status of key components of the mTORC1 and mTORC2 complexes to understand how the pathway is being rewired.

Experimental Protocol: Phospho-Kinase Array

• Cell Lysis: Lyse Tanerasertib-treated and control cells using a lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate.

• Array Incubation: Incubate equal amounts of protein lysate with the phospho-kinase array membrane according to the manufacturer's instructions.

• Detection: Use the provided detection antibodies and chemiluminescent substrate to visualize the phosphorylated kinases.

• Analysis: Quantify the spot intensities and compare the profiles of treated and untreated cells to identify upregulated kinases.

Issue 2: Acquired Resistance with Maintained AKT1 Inhibition

Scenario: Your cell line, initially sensitive to Tanerasertib, develops resistance over time, demonstrated by renewed proliferation. However, when you analyze the resistant cells, you find that Tanerasertib still effectively inhibits the phosphorylation of its direct target, PRAS40.

Possible Causes:

• Bypass Track Activation: The resistant cells may have activated a parallel signaling pathway that promotes survival and proliferation independently of the AKT1 pathway. Common bypass mechanisms include the upregulation of other RTKs or activation of the MAPK pathway.[3]

• Upregulation of Anti-Apoptotic Proteins: Resistant cells might overexpress anti-apoptotic proteins like Bcl-2 or Mcl-1, rendering them insensitive to the pro-apoptotic signals resulting from AKT1 inhibition.

• Epigenetic Modifications: Changes in the epigenetic landscape can lead to altered gene expression profiles that promote resistance.[4]

Troubleshooting Steps:

• Confirm Maintained On-Target Inhibition: Continue to monitor the phosphorylation of direct AKT1 substrates to ensure the inhibitor is still active.

• Profile Parallel Pathways: Perform western blot analysis for key components of other survival pathways, such as the MAPK/ERK and STAT signaling pathways.

• Assess Apoptosis Machinery: Analyze the expression levels of key pro- and anti-apoptotic proteins.

• RNA Sequencing: Conduct RNA-seq on sensitive and resistant cells to identify global changes in gene expression that could point to novel resistance mechanisms.

Experimental Protocol: Western Blot for Parallel Pathway Activation

• Sample Preparation: Prepare lysates from sensitive and resistant cells, both with and without Tanerasertib treatment.

• Protein Quantification: Normalize protein concentrations across all samples.

• SDS-PAGE and Transfer: Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Antibody Incubation: Probe the membranes with primary antibodies against key signaling proteins (e.g., p-ERK, total ERK, p-STAT3, total STAT3) and a loading control (e.g., GAPDH).

• Detection and Analysis: Use HRP-conjugated secondary antibodies and a chemiluminescent substrate for detection. Quantify band intensities to compare the activation states of these pathways.

Data Presentation

Table 1: Hypothetical Dose-Response of Tanerasertib on Cell Viability and Target Phosphorylation

Tanerasertib (nM)	Cell Viability (% of Control)	p-PRAS40 (T246) (% of Control)	p-S6 (S235/236) (% of Control)
0	100	100	100
1	95	50	98
10	70	15	110
100	40	5	150
1000	25	2	160

Table 2: Hypothetical Comparison of Sensitive vs. Resistant Cells

Cell Line	IC50 (nM)	Basal p-ERK1/2	Tanerasertib-induced p-ERK1/2 Fold Change
Sensitive	50	1.0	1.2
Resistant	>1000	3.5	5.0

Visualizations

References

• 1. targetedonc.com [targetedonc.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Upregulation of Receptor Tyrosine Kinase Activity and Stemness as Resistance Mechanisms to Akt Inhibitors in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. UPREGULATION OF AKT3 CONFERS RESISTANCE TO AKT INHIBITOR MK2206 IN BREAST CANCER - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanisms of allosteric and mixed mode aromatase inhibitors - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D1CB00046B [pubs.rsc.org]
• 6. Allosteric Inhibitors Have Distinct Effects, but Also Common Modes of Action, in the HCV Polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Allosteric inhibition explained through conformational ensembles sampling distinct “mixed” states - PMC [pmc.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]

Technical Support Center: Investigating Acquired Resistance to Cell Cycle Checkpoint Inhibitors

Disclaimer: This guide focuses on strategies to understand and overcome acquired resistance to targeted therapies, with a specific emphasis on cell cycle checkpoint inhibitors. While the query mentioned Tanerasertib (an AKT1 E17K inhibitor), the well-documented mechanisms of acquired resistance detailed below are primarily derived from studies on WEE1 kinase inhibitors (e.g., Adavosertib/AZD1775). The principles and experimental approaches are often applicable across different targeted agents.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for WEE1 inhibitors?

A1: WEE1 is a crucial gatekeeper of the G2/M cell cycle checkpoint.[1] It inhibits Cyclin-Dependent Kinase 1 (CDK1) through phosphorylation, preventing premature entry into mitosis and allowing time for DNA repair.[1][2] WEE1 inhibitors, such as Adavosertib (AZD1775), block this activity. This forces cells, particularly those with a defective G1 checkpoint (like many p53-mutant cancers), to enter mitosis with unrepaired DNA damage, leading to a type of cell death called mitotic catastrophe.[1][3][4]

Q2: What are the principal known mechanisms of acquired resistance to WEE1 inhibitors?

A2: Research has identified several key mechanisms by which cancer cells can acquire resistance to WEE1 inhibition:

• Upregulation of Functionally Redundant Kinases: Increased expression of PKMYT1, a kinase that shares a redundant role with WEE1 in inhibiting CDK1, is a common mechanism.[3][5] This upregulation provides a compensatory inhibitory signal on CDK1, allowing cells to escape mitotic catastrophe.[3]

• Alterations in Cell Cycle Control: Resistant cells may exhibit changes in core cell cycle proteins. One major change observed is the reduced expression of CDK1, the direct substrate of WEE1.[6] With less CDK1 available, the effect of WEE1 inhibition is blunted.

• Activation of Bypass Signaling Pathways: Activation of parallel signaling pathways can promote cell survival and proliferation, overriding the effects of WEE1 inhibition. The mTOR pathway has been identified as a key contributor to both primary and acquired resistance.[7] Targeting both WEE1 and mTOR has shown synergistic effects.[7]

• Slowing of Cell Cycle Progression: Some resistant clones adapt by slowing down their overall cell cycle progression. This reduces the accumulation of replication-associated DNA damage that WEE1 inhibition would typically exacerbate, thus mitigating its lethal effects.[6] Increased TGF-β signaling has been observed as one way cells can achieve this.[6]

Q3: How can I confirm that my cell line has developed resistance to a WEE1 inhibitor?

A3: The most direct method is to demonstrate a significant shift in the drug's half-maximal inhibitory concentration (IC50). This is done by performing a dose-response cell viability assay on your suspected resistant cell line and comparing the resulting IC50 value to that of the parental, sensitive cell line. A substantial increase (e.g., 5-fold or greater) in the IC50 value is a strong indicator of acquired resistance.

Troubleshooting Guide

Scenario 1: My IC50 value for the WEE1 inhibitor has increased dramatically.

• Question: I've been treating my cancer cell line with a WEE1 inhibitor for several months. Now, my cell viability assays show a >10-fold increase in the IC50 value. What should I investigate first?

• Answer: A significant IC50 shift is the classic sign of acquired resistance. Your first step should be to investigate the most common molecular mechanisms.

  • Check for Bypass Kinase Upregulation: The most frequently cited mechanism is the upregulation of PKMYT1.[3][5] Perform a Western blot to compare PKMYT1 protein levels between your resistant line and the original parental line.

  • Assess Target Pathway Components: Analyze the protein levels of CDK1 (the WEE1 substrate) and the phosphorylation status of CDK1 at Tyrosine 15 (p-CDK1 Y15).[4] A decrease in total CDK1 levels in resistant cells is a known mechanism.[6] In sensitive cells, a WEE1 inhibitor should cause a marked decrease in p-CDK1 (Y15); confirm that this is still occurring in your resistant cells to ensure the drug is engaging its target.[4]

  • Generate a Resistant Clone: To ensure your findings are consistent, isolate single-cell clones from your resistant population. This can be done by limiting dilution or single-cell sorting. Expand these clones and confirm the resistance phenotype in each. This ensures your subsequent molecular analyses are not confounded by a heterogeneous population.

Scenario 2: My resistant cells are no longer undergoing mitotic catastrophe.

• Question: When I first used the WEE1 inhibitor, I saw a clear increase in G2/M arrest and apoptosis. Now, my resistant cells seem to be cycling normally despite treatment. Why?

• Answer: This suggests the cells have found a way to circumvent the G2/M checkpoint abrogation.

  • Analyze Cell Cycle Profile: Use flow cytometry with propidium (B1200493) iodide (PI) staining to compare the cell cycle distribution of sensitive and resistant cells with and without drug treatment. A loss of G2/M arrest in the resistant line upon treatment is a key finding to document.[4]

  • Investigate DNA Damage Markers: Assess the levels of DNA damage markers like γ-H2AX.[4] WEE1 inhibition should lead to an increase in DNA damage as cells are forced into mitosis prematurely. If your resistant cells show lower levels of γ-H2AX upon treatment compared to sensitive cells, it may indicate they have slowed S-phase progression, thus accumulating less damage.[6]

  • Examine Mitotic Markers: Use Western blotting to check levels of key mitotic proteins like Cyclin B1.

Data Presentation: Illustrative Data

Table 1: Comparison of IC50 Values in Sensitive vs. Resistant Ovarian Cancer Cell Lines

Cell Line	Treatment	IC50 (nM)	Fold Change
OVCAR8-Parental	Adavosertib (WEE1i)	150	-
OVCAR8-Resistant	Adavosertib (WEE1i)	1800	12.0x
ID8-Parental	Adavosertib (WEE1i)	250	-
ID8-Resistant	Adavosertib (WEE1i)	3000	12.0x

Table 2: Protein Expression Changes in Resistant Cells

Cell Line	Protein	Relative Expression (vs. Parental)
OVCAR8-Resistant	PKMYT1	3.5x Increase
OVCAR8-Resistant	CDK1	0.4x Decrease
OVCAR8-Resistant	p-mTOR	2.8x Increase

Visualizations: Pathways and Workflows

Caption: Signaling pathway of the G2/M checkpoint and the effect of a WEE1 inhibitor.

Caption: Key molecular pathways leading to acquired resistance to WEE1 inhibitors.

Caption: Experimental workflow for investigating and overcoming acquired resistance.

Experimental Protocols

Protocol 1: Cell Viability and IC50 Determination

This protocol describes how to assess cell viability across a range of drug concentrations to determine the IC50 value.

• Materials:

  • Parental and resistant cell lines

  • 96-well cell culture plates

  • Complete growth medium

  • WEE1 inhibitor (e.g., Adavosertib) stock solution in DMSO

  • CellTiter-Glo® Luminescent Cell Viability Assay kit

  • Luminometer

• Methodology:

  • Cell Seeding: Seed 2,000-5,000 cells per well in a 96-well plate in 100 µL of complete medium. Allow cells to adhere overnight.

  • Drug Dilution: Prepare a 2x serial dilution of the WEE1 inhibitor in complete medium. Include a vehicle control (DMSO) at the same concentration as the highest drug dose.

  • Treatment: Remove the medium from the cells and add 100 µL of the drug dilutions to the respective wells.

  • Incubation: Incubate the plate for 72-96 hours at 37°C and 5% CO2.

  • Viability Measurement: Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes. Add CellTiter-Glo® reagent according to the manufacturer's instructions.

  • Data Acquisition: Measure luminescence using a plate-reading luminometer.

  • Analysis: Normalize the luminescence readings to the vehicle control wells. Use a non-linear regression model (log(inhibitor) vs. response -- variable slope) in software like GraphPad Prism to calculate the IC50 value.

Protocol 2: Western Blotting for Resistance Markers

This protocol details the detection of key proteins involved in WEE1 inhibitor resistance.

• Materials:

  • Parental and resistant cell lysates

  • RIPA buffer with protease and phosphatase inhibitors

  • BCA Protein Assay kit

  • SDS-PAGE gels

  • PVDF membrane

  • Primary antibodies (anti-PKMYT1, anti-CDK1, anti-p-CDK1 Y15, anti-GAPDH/Vinculin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescence substrate

  • Imaging system

• Methodology:

  • Lysate Preparation: Lyse cells in RIPA buffer. Quantify protein concentration using a BCA assay.

  • Gel Electrophoresis: Load 20-30 µg of protein per lane onto an SDS-PAGE gel. Run the gel until adequate separation is achieved.

  • Protein Transfer: Transfer the proteins from the gel to a PVDF membrane.

  • Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C, diluted according to the manufacturer's recommendation.

  • Washing: Wash the membrane 3 times for 10 minutes each with TBST.

  • Secondary Antibody Incubation: Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Wash the membrane again as in step 6. Apply chemiluminescence substrate and capture the signal using an imaging system.

  • Analysis: Quantify band intensity using software like ImageJ. Normalize the protein of interest to a loading control (e.g., GAPDH or Vinculin).

References

• 1. Wee1 Kinase: A Potential Target to Overcome Tumor Resistance to Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Targeting the DNA Damage Response for Cancer Therapy by Inhibiting the Kinase Wee1 [frontiersin.org]
• 4. Frontiers | Targeting WEE1 Inhibits Growth of Breast Cancer Cells That Are Resistant to Endocrine Therapy and CDK4/6 Inhibitors [frontiersin.org]
• 5. Upregulation of Myt1 Promotes Acquired Resistance of Cancer Cells to Wee1 Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identifying and overcoming a mechanism of resistance to WEE1 kinase inhibitor AZD1775 in high grade serous ovarian cancer cells [ejgo.net]
• 7. mTOR inhibition overcomes primary and acquired resistance to Wee1 inhibition by augmenting replication stress in epithelial ovarian cancers - PMC [pmc.ncbi.nlm.nih.gov]

Tanerasertib experimental variability and reproducibility

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the experimental use of Tanerasertib, a potent and selective inhibitor of AKT1 E17K. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues and ensure experimental reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Tanerasertib?

A1: Tanerasertib is a potent, highly mutant-selective, allosteric inhibitor of AKT1 E17K.[1] It demonstrates covalent attachment to the AKT1 E17K protein.[1]

Q2: What is the selectivity profile of Tanerasertib?

A2: Tanerasertib exhibits significant selectivity for the AKT1 E17K mutant over wild-type (WT) AKT isoforms. It is 22-fold selective over WT AKT1 and 140-fold selective over WT AKT2.[1]

Q3: What are the recommended storage conditions for Tanerasertib?

A3: For long-term storage, it is recommended to store Tanerasertib as a solid, dry powder at -20°C for months to years. For short-term storage of a few days to weeks, 0-4°C is acceptable. Stock solutions should be stored at -20°C.

Q4: In which solvents is Tanerasertib soluble?

A4: While specific solubility data for Tanerasertib is not extensively published, similar kinase inhibitors are typically soluble in organic solvents like DMSO. For cell culture experiments, it is common to prepare a high-concentration stock solution in DMSO and then dilute it to the final working concentration in the cell culture medium.

Quantitative Data Summary

The following table summarizes the available quantitative data for Tanerasertib. Researchers should note that IC50 and EC50 values can vary between different cell lines and experimental conditions.

Parameter	Value	Target/Cell Line	Notes
IC50	< 15 nM	AKT1 E17K	In vitro kinase assay.[2][3]
EC50	7 nM	Not specified	Cell-based assay.[1]
Selectivity vs. WT AKT1	22-fold	-	[1]
Selectivity vs. WT AKT2	140-fold	-	[1]

Signaling Pathway

The following diagram illustrates the PI3K/AKT signaling pathway and the point of inhibition by Tanerasertib.

PI3K/AKT signaling pathway and Tanerasertib's point of inhibition.

Experimental Variability and Reproducibility: Troubleshooting Guides

Cell Viability Assays (e.g., MTT, CellTiter-Glo)

References

• 1. Tanerasertib (ALTA-2618) | AKT1 E17K inhibitor | Probechem Biochemicals [probechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]

Cell line-specific responses to Tanerasertib

Welcome to the technical support center for Tanerasertib. This resource is designed to assist researchers, scientists, and drug development professionals in effectively utilizing Tanerasertib in their experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data on cell line-specific responses to this novel AKT1 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Tanerasertib?

A1: Tanerasertib is a potent and highly selective allosteric inhibitor of AKT1 carrying the E17K mutation.[1][2] It binds to a pocket created by the interface of the pleckstrin homology (PH) and kinase domains, locking the kinase in an inactive conformation.[3][4] This prevents its membrane localization and subsequent activation by phosphorylation.[4] Tanerasertib demonstrates significant selectivity for the mutant AKT1 over wild-type AKT1 and other AKT isoforms.[1]

Q2: Which cell lines are known to be sensitive to Tanerasertib?

A2: Cell lines harboring the AKT1 E17K mutation are generally the most sensitive to Tanerasertib. This mutation leads to constitutive activation of the PI3K/AKT signaling pathway, making the cells dependent on this pathway for survival and proliferation. Preclinical studies have shown that breast and endometrial cancer models with the AKT1 E17K mutation are particularly responsive.[1]

Q3: What are the potential mechanisms of resistance to Tanerasertib?

A3: While research is ongoing, resistance to allosteric AKT inhibitors like Tanerasertib can arise from several mechanisms. These may include secondary mutations in the AKT1 gene that prevent drug binding, or the activation of alternative "bypass" signaling pathways that compensate for the inhibition of AKT1 signaling.[5] For instance, the reactivation of the mTORC1 pathway has been identified as a dominant resistance driver for AKT inhibitors in PTEN-null breast cancer.[6]

Q4: How does the selectivity profile of Tanerasertib compare to other AKT inhibitors?

A4: Tanerasertib exhibits high selectivity for the E17K mutant form of AKT1. It is reported to be 22-fold more selective for mutant AKT1 over wild-type AKT1 and 140-fold more selective over wild-type AKT2.[1] This is in contrast to ATP-competitive AKT inhibitors, which often show broader activity against all AKT isoforms and may have different off-target effects and resistance mechanisms.[4]

Troubleshooting Guides

This section addresses common issues that may be encountered during experiments with Tanerasertib.

Problem	Possible Cause(s)	Suggested Solution(s)
Inconsistent IC50 values across experiments	1. Cell line heterogeneity or genetic drift.2. Variations in cell seeding density.3. Inconsistent drug concentration preparation.4. Different passage numbers of cells used.	1. Use low-passage, authenticated cell lines. Periodically perform STR profiling.2. Optimize and standardize cell seeding density for each cell line.3. Prepare fresh serial dilutions of Tanerasertib for each experiment from a validated stock.4. Maintain a consistent range of passage numbers for your experiments.
High variability in Western blot results for p-AKT	1. Suboptimal lysis buffer (lack of phosphatase inhibitors).2. Inconsistent protein loading.3. Issues with antibody quality or dilution.4. Inefficient protein transfer.	1. Always use a lysis buffer freshly supplemented with a cocktail of phosphatase and protease inhibitors.2. Perform a protein quantification assay (e.g., BCA) to ensure equal loading.3. Use a validated phospho-specific AKT antibody and optimize the antibody dilution.4. Verify transfer efficiency using Ponceau S staining.
Unexpected resistance in a known sensitive cell line	1. Acquired resistance through prolonged culture with low drug concentrations.2. Mycoplasma contamination affecting cell signaling.3. Incorrect cell line identity.	1. Start a new culture from a fresh, low-passage vial of the cell line.2. Regularly test cell cultures for mycoplasma contamination.3. Authenticate the cell line using STR profiling.
No apoptotic effect observed in Annexin V assay	1. Tanerasertib concentration is too low.2. Insufficient incubation time.3. The primary effect of the drug at the tested concentration is cytostatic, not cytotoxic.	1. Perform a dose-response curve to determine the optimal concentration for inducing apoptosis.2. Conduct a time-course experiment (e.g., 24, 48, 72 hours) to identify the optimal time point.3. Assess cell cycle arrest using flow cytometry (e.g., propidium (B1200493) iodide staining).

Data Presentation: Cell Line-Specific Responses

The following table provides illustrative IC50 values for Tanerasertib in a panel of cancer cell lines. This data is representative and intended to highlight the differential sensitivity based on AKT1 mutation status. Actual values may vary based on experimental conditions.

Cell Line	Cancer Type	AKT1 Status	Tanerasertib IC50 (nM)
MCF-7	Breast Cancer	E17K Mutant	15
MDA-MB-231	Breast Cancer	Wild-Type	>1000
BT-474	Breast Cancer	Wild-Type	>1000
AN3 CA	Endometrial Cancer	E17K Mutant	25
HEC-1-A	Endometrial Cancer	Wild-Type	>1000
LNCaP	Prostate Cancer	Wild-Type	>1000
PC-3	Prostate Cancer	Wild-Type	>1000

Experimental Protocols

Cell Viability Assessment: Sulforhodamine B (SRB) Assay

This protocol is adapted for determining cell viability after treatment with Tanerasertib.

Materials:

• 96-well cell culture plates

• Tanerasertib stock solution (e.g., in DMSO)

• Cell culture medium

• Trichloroacetic acid (TCA), 10% (w/v)

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid

• Acetic acid, 1% (v/v)

• Tris base solution, 10 mM (pH 10.5)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours.

• Treat the cells with a serial dilution of Tanerasertib and a vehicle control (e.g., DMSO). Incubate for the desired treatment duration (e.g., 72 hours).

• Gently add 50 µL of cold 10% TCA to each well without removing the medium and incubate at 4°C for 1 hour to fix the cells.

• Wash the plate five times with deionized water and allow it to air dry completely.

• Add 100 µL of 0.4% SRB solution to each well and incubate at room temperature for 30 minutes.

• Quickly wash the plate four times with 1% acetic acid to remove unbound dye.

• Allow the plate to air dry completely.

• Add 200 µL of 10 mM Tris base solution to each well to solubilize the protein-bound dye.

• Shake the plate on an orbital shaker for 10 minutes.

• Measure the absorbance at 510 nm using a microplate reader.[7]

Western Blot Analysis of Phospho-AKT (Ser473)

This protocol details the detection of phosphorylated AKT at Serine 473.

Materials:

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies: anti-phospho-AKT (Ser473) and anti-total AKT

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat cells with Tanerasertib for the desired time.

• Wash cells with ice-cold PBS and lyse with supplemented lysis buffer on ice for 30 minutes.

• Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C and collect the supernatant.

• Determine the protein concentration of each lysate using a BCA assay.

• Denature equal amounts of protein (e.g., 20-30 µg) by boiling in SDS-PAGE sample buffer for 5 minutes.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary anti-phospho-AKT antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.[8][9]

• Wash the membrane three times for 10 minutes each with TBST.

• Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times for 10 minutes each with TBST.

• Apply the chemiluminescent substrate and capture the signal using an imaging system.

• Strip the membrane and re-probe for total AKT as a loading control.

Apoptosis Detection: Annexin V/Propidium Iodide (PI) Staining

This protocol is for quantifying apoptosis using flow cytometry.

Materials:

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Seed cells and treat with Tanerasertib for the desired duration. Include both negative (vehicle) and positive (e.g., staurosporine) controls.

• Harvest both adherent and floating cells. Centrifuge and wash the cell pellet twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[10]

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.[11]

Visualizations

Caption: Tanerasertib's mechanism in the AKT pathway.

Caption: Workflow for IC50 determination using SRB assay.

Caption: Troubleshooting unexpected Tanerasertib resistance.

References

• 1. Tanerasertib (ALTA-2618) | AKT1 E17K inhibitor | Probechem Biochemicals [probechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Crystal Structure of Human AKT1 with an Allosteric Inhibitor Reveals a New Mode of Kinase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Resistance to Targeted Inhibitors of the PI3K/AKT/mTOR Pathway in Advanced Oestrogen-Receptor-Positive Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. AKT-mTORC1 reactivation is the dominant resistance driver for PI3Kβ/AKT inhibitors in PTEN-null breast cancer and can be overcome by combining with Mcl-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sulforhodamine B (SRB) Assay in Cell Culture to Investigate Cell Proliferation [en.bio-protocol.org]
• 8. benchchem.com [benchchem.com]
• 9. ccrod.cancer.gov [ccrod.cancer.gov]
• 10. kumc.edu [kumc.edu]
• 11. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Allosteric AKT Inhibitors: Tanerasertib vs. Competitors

For Researchers, Scientists, and Drug Development Professionals

The serine/threonine kinase AKT is a pivotal node in cell signaling pathways that govern cell growth, proliferation, and survival. Its frequent dysregulation in various cancers has made it a prime target for therapeutic intervention. Allosteric inhibitors of AKT, which bind to a site distinct from the ATP-binding pocket, offer a promising strategy for achieving high selectivity and mitigating off-target effects. This guide provides a detailed comparison of Tanerasertib (ALTA-2618) with other notable allosteric AKT inhibitors: Miransertib (ARQ-092), MK-2206, and Borussertib (BAY 1125976), supported by experimental data.

Quantitative Performance Comparison

The following table summarizes the in vitro potency of Tanerasertib and other selected allosteric AKT inhibitors against the three AKT isoforms.

Inhibitor	Target(s)	IC50 AKT1 (nM)	IC50 AKT2 (nM)	IC50 AKT3 (nM)	Key Features
Tanerasertib (ALTA-2618)	AKT1 E17K	<15 (EC50 = 7)	~154 (estimated)	-	Potent and highly selective for the AKT1 E17K mutant; demonstrates covalent attachment to the mutant protein.[1]
Miransertib (ARQ-092)	Pan-AKT	2.7 - 5.0	4.5 - 14	8.1 - 16	Potent inhibitor of all three AKT isoforms and the AKT1-E17K mutant.[2][3]
MK-2206	Pan-AKT (AKT1/2 selective)	5 - 8	12	65	Highly potent and selective inhibitor of AKT1 and AKT2.[4]
Borussertib (BAY 1125976)	AKT1/2	5.2	18	427	Selective allosteric inhibitor of AKT1 and AKT2.[5]

Note: The IC50 value for Tanerasertib against wild-type AKT1 is estimated based on its 22-fold selectivity for the E17K mutant over wild-type AKT1, as reported in preclinical data.[1] The EC50 value is provided for the mutant, which represents the concentration required to elicit a half-maximal response in a cell-based assay.

Signaling Pathway and Mechanism of Action

Allosteric AKT inhibitors function by binding to a pocket formed by the pleckstrin homology (PH) and kinase domains of AKT. This binding stabilizes the enzyme in an inactive conformation, preventing its translocation to the cell membrane and subsequent activation by upstream kinases like PDK1. The diagram below illustrates this mechanism and the downstream consequences of AKT inhibition.

Caption: Allosteric AKT inhibitor mechanism of action.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of allosteric AKT inhibitors.

In Vitro AKT Kinase Assay

This assay is used to determine the direct inhibitory effect of a compound on the enzymatic activity of purified AKT isoforms.

• Reagents and Materials:

  • Purified, recombinant human AKT1, AKT2, and AKT3 enzymes.

  • Kinase buffer (e.g., 40mM Tris, pH 7.5, 20mM MgCl2, 0.1mg/ml BSA, 50µM DTT).

  • ATP solution.

  • Substrate peptide (e.g., a GSK-3 derived peptide).

  • Test compounds (Tanerasertib and others) dissolved in DMSO.

  • ADP-Glo™ Kinase Assay kit (Promega) or similar detection system.

  • 384-well plates.

• Procedure:

  • Prepare serial dilutions of the test compounds in kinase buffer.

  • In a 384-well plate, add the diluted test compounds. Include a DMSO-only control.

  • Add the AKT enzyme to each well.

  • Add a mixture of the substrate and ATP to initiate the kinase reaction.

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

  • Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ assay system, which involves a luminescence readout.

  • Calculate the IC50 values by plotting the percent inhibition of kinase activity against the logarithm of the inhibitor concentration.

Cell Viability Assay (MTT Assay)

This assay measures the effect of the inhibitors on the metabolic activity of cancer cell lines, which is an indicator of cell viability and proliferation.

• Reagents and Materials:

  • Cancer cell lines with known AKT pathway status (e.g., with PIK3CA mutations or PTEN loss).

  • Cell culture medium and supplements.

  • Test compounds dissolved in DMSO.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

  • Solubilization solution (e.g., 10% SDS in 0.01 M HCl).

  • 96-well plates.

  • Plate reader.

• Procedure:

  • Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with serial dilutions of the test compounds. Include a vehicle control (DMSO).

  • Incubate the cells for a specified period (e.g., 72 hours).

  • Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

  • Add the solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a plate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the GI50 (concentration for 50% of maximal inhibition of cell proliferation).

Western Blot Analysis for AKT Pathway Inhibition

This technique is used to assess the effect of the inhibitors on the phosphorylation status of AKT and its downstream targets in cells.

• Reagents and Materials:

  • Cancer cell lines.

  • Test compounds.

  • Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

  • BCA protein assay kit.

  • SDS-PAGE gels and running buffer.

  • Transfer buffer and PVDF or nitrocellulose membranes.

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Primary antibodies (e.g., anti-phospho-AKT (Ser473), anti-total AKT, anti-phospho-PRAS40).

  • HRP-conjugated secondary antibodies.

  • Chemiluminescent substrate.

  • Imaging system.

• Procedure:

  • Treat cultured cancer cells with various concentrations of the test compounds for a specified time.

  • Lyse the cells and quantify the protein concentration.

  • Separate the protein lysates by SDS-PAGE and transfer them to a membrane.

  • Block the membrane and then incubate with the primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

  • Analyze the band intensities to determine the relative levels of phosphorylated and total proteins.

Experimental Workflow

The following diagram outlines a typical workflow for the preclinical evaluation of an allosteric AKT inhibitor.

Caption: Preclinical evaluation workflow for AKT inhibitors.

References

• 1. alterome.com [alterome.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Prexasertib, a checkpoint kinase inhibitor: from preclinical data to clinical development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. promega.com [promega.com]

A Comparative Guide to Kinase Inhibitor Selectivity: Tanerasertib in Focus

For Researchers, Scientists, and Drug Development Professionals

The landscape of kinase inhibitor development is continuously evolving, with a growing emphasis on achieving high selectivity to maximize therapeutic efficacy while minimizing off-target effects. This guide provides a comparative analysis of the selectivity profile of Tanerasertib, a novel allosteric inhibitor, with other kinase inhibitors, supported by experimental data and detailed methodologies.

Introduction to Tanerasertib

Tanerasertib (Compound 456) is an allosteric inhibitor of AKT1 with high potency and selectivity for the E17K mutant, a common activating mutation in various cancers.[1] Unlike ATP-competitive inhibitors that target the highly conserved ATP-binding pocket of kinases, allosteric inhibitors bind to less conserved sites, often leading to a more specific inhibitory profile.[1][2][3] This fundamental difference in the mechanism of action is a key determinant of a kinase inhibitor's overall selectivity.

Comparative Selectivity Profile of Kinase Inhibitors

The selectivity of a kinase inhibitor is a critical attribute that influences its therapeutic window. A highly selective inhibitor targets the intended kinase with minimal interaction with other kinases, thereby reducing the potential for off-target toxicities. Kinome scanning technologies, such as KINOMEscan, are widely used to assess the selectivity of inhibitors against a broad panel of kinases.

While a comprehensive, publicly available kinome scan of Tanerasertib against a large panel of kinases is not currently available, its high selectivity for the AKT1 E17K mutant over the wild-type (WT) enzyme and other AKT isoforms is a defining characteristic. This contrasts with many ATP-competitive pan-AKT inhibitors, which often exhibit activity against all three AKT isoforms (AKT1, AKT2, and AKT3) and may have additional off-target activities due to the conserved nature of the ATP-binding site across the kinome.[1][4]

Below is a comparative summary of the selectivity profiles of Tanerasertib and other representative kinase inhibitors.

Table 1: Comparative Selectivity of Tanerasertib and Other Kinase Inhibitors

Inhibitor	Class	Primary Target(s)	Selectivity Profile Highlights
Tanerasertib	Allosteric AKT inhibitor	AKT1 E17K	High selectivity for the E17K mutant over wild-type AKT1 and other AKT isoforms.[1] The broader kinome selectivity is not extensively published.
Ipatasertib (GDC-0068)	ATP-competitive pan-AKT inhibitor	AKT1, AKT2, AKT3	High selectivity for AKT isoforms with limited off-target effects. A screen against 230 kinases showed inhibition of only PRKG1α, PRKG1β, and p70S6K at 1 µM.
Capivasertib (AZD5363)	ATP-competitive pan-AKT inhibitor	AKT1, AKT2, AKT3	A potent and selective pan-AKT inhibitor.
MK-2206	Allosteric pan-AKT inhibitor	AKT1, AKT2	Generally spares AKT3.[1]

Experimental Protocols

The determination of a kinase inhibitor's selectivity profile relies on robust and standardized in vitro assays. Below are detailed methodologies for key experiments commonly cited in kinase inhibitor profiling.

In Vitro Kinase Inhibition Assay (IC50 Determination) using ADP-Glo™

This assay quantifies kinase activity by measuring the amount of ADP produced during the enzymatic reaction. The luminescence-based ADP-Glo™ Kinase Assay is a common method for determining the half-maximal inhibitory concentration (IC50) of a compound.

Materials:

• Purified recombinant kinase (e.g., AKT1 E17K, WT AKT1)

• Kinase-specific substrate

• Tanerasertib or other kinase inhibitors

• ADP-Glo™ Kinase Assay Kit (Promega), which includes ADP-Glo™ Reagent and Kinase Detection Reagent

• ATP

• Kinase buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• White, opaque 96- or 384-well plates

• Plate-reading luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of the kinase inhibitor in DMSO. Further dilute the compounds in kinase buffer to the desired final concentrations. The final DMSO concentration in the assay should be kept below 1%.

• Kinase Reaction Setup:

  • Add the diluted inhibitor or vehicle control (DMSO) to the wells of the assay plate.

  • Add the purified kinase and substrate mixture to each well.

  • Initiate the kinase reaction by adding ATP. The final ATP concentration should be at or near the Km value for the specific kinase.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a predetermined time (e.g., 60 minutes).

• Reaction Termination and ATP Depletion: Add ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion and Signal Generation: Add Kinase Detection Reagent to each well. This reagent converts the ADP generated in the kinase reaction to ATP and provides luciferase and luciferin (B1168401) to produce a luminescent signal proportional to the ADP concentration. Incubate at room temperature for 30-60 minutes.

• Data Acquisition: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: The IC50 value is determined by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

KINOMEscan™ Selectivity Profiling

The KINOMEscan™ platform (DiscoverX) is a competition-based binding assay used to quantitatively measure the interactions of a compound with a large panel of kinases.

Principle: The assay measures the ability of a test compound to compete with an immobilized, active-site-directed ligand for binding to a DNA-tagged kinase. The amount of kinase bound to the solid support is quantified using quantitative PCR (qPCR) of the DNA tag. A lower amount of bound kinase indicates a stronger interaction between the test compound and the kinase.

Generalized Procedure:

• Reaction Setup: A mixture of a specific DNA-tagged kinase, the immobilized ligand, and the test compound (e.g., Tanerasertib) is prepared in a multi-well plate.

• Competition: The test compound competes with the immobilized ligand for binding to the kinase.

• Capture and Washing: The kinase-ligand complexes are captured on a solid support, and unbound components are washed away.

• Elution and Quantification: The bound kinase is eluted, and the associated DNA tag is quantified by qPCR.

• Data Analysis: The results are typically expressed as a percentage of the control (vehicle-treated) binding. A lower percentage indicates a higher affinity of the compound for the kinase. Dissociation constants (Kd) can be determined by running the assay with a range of compound concentrations.

Signaling Pathway Context: The PI3K/AKT/mTOR Pathway

Tanerasertib targets a key node in the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in cancer and plays a central role in cell growth, proliferation, survival, and metabolism.[5][6][7][8][9][10][11][12] Understanding the position of AKT within this pathway is crucial for interpreting the biological consequences of its inhibition.

References

• 1. Inhibitors in AKTion: ATP-competitive vs allosteric - PMC [pmc.ncbi.nlm.nih.gov]
• 2. promega.com [promega.com]
• 3. Identification and development of a subtype-selective allosteric AKT inhibitor suitable for clinical development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Covalent‐Allosteric Inhibitors to Achieve Akt Isoform‐Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. promega.com [promega.com]
• 9. ulab360.com [ulab360.com]
• 10. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]
• 11. cusabio.com [cusabio.com]
• 12. PI3K/AKT/MAPK Signaling Resources | Cell Signaling Technology [cellsignal.com]

Validating Tanerasertib's Cellular Target Engagement: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Tanerasertib's performance in engaging its cellular target, the constitutively active AKT1 E17K mutant, against other well-characterized AKT inhibitors. The information presented is supported by experimental data to aid in the selection and design of robust target validation studies.

The PI3K/AKT/mTOR Signaling Pathway

The PI3K/AKT/mTOR pathway is a critical intracellular signaling cascade that regulates a wide array of cellular functions, including cell growth, proliferation, survival, and metabolism. Dysregulation of this pathway is a common driver in various cancers. Tanerasertib is an allosteric inhibitor specifically targeting the E17K mutation in AKT1, a key node in this pathway.

PI3K/AKT/mTOR signaling pathway with Tanerasertib's point of intervention.

Comparative Analysis of AKT Inhibitors

The validation of target engagement is a critical step in drug development. This section compares the cellular potency and selectivity of Tanerasertib with other notable allosteric and ATP-competitive AKT inhibitors. The presented data is compiled from various sources and should be interpreted with consideration of the different experimental conditions.

Inhibitor	Class	Target(s)	Cellular Potency (AKT1 E17K)	Cellular Potency (Wild-Type AKT)	Selectivity Highlights
Tanerasertib	Allosteric	AKT1 E17K	EC50: 7 nM [1]	WT AKT1: ~154 nM (22-fold selective)[1]WT AKT2: ~980 nM (140-fold selective)[1]	Highly selective for the AKT1 E17K mutant over wild-type AKT1 and AKT2.[1]
MK-2206	Allosteric	AKT1/2	IC50: Not specifically reported for E17K, but generally less effective against this mutant.	IC50: ~0.5-5 µM in various cancer cell lines.[2][3]	Pan-AKT inhibitor with reduced potency against AKT3.[4][5] Resistance can emerge via AKT3 upregulation.
Capivasertib (B1684468) (AZD5363)	ATP-Competitive	Pan-AKT	Demonstrates clinical activity in patients with AKT1 E17K mutations.	Biochemical IC50: AKT1 (3 nM), AKT2 (7 nM), AKT3 (7 nM).[6][7] Cellular inhibition of p-AKT substrates at ~0.3-0.8 µM.[8]	Potent pan-AKT inhibitor.[6][7][8][9]
Ipatasertib (GDC-0068)	ATP-Competitive	Pan-AKT	Demonstrates clinical activity in patients with AKT1 E17K mutations.[10]	Biochemical IC50: AKT1 (5 nM), AKT2 (18 nM), AKT3 (8 nM).[11] Cellular inhibition of p-PRAS40 with IC50 of ~150-210 nM.[11][12]	Selective pan-AKT inhibitor with high selectivity over other kinases.[11][13]

Experimental Protocols for Target Engagement Validation

Several robust methods are available to validate the engagement of a small molecule inhibitor with its intracellular target. Below are detailed protocols for three commonly used assays to assess AKT target engagement.

NanoBRET™ Target Engagement Assay

This assay quantifies compound binding to a target protein in live cells using Bioluminescence Resonance Energy Transfer (BRET).

References

• 1. Tanerasertib (ALTA-2618) | AKT1 E17K inhibitor | Probechem Biochemicals [probechem.com]
• 2. Effects of an oral allosteric AKT inhibitor (MK-2206) on human nasopharyngeal cancer in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Testing of the Akt/PKB Inhibitor MK-2206 by the Pediatric Preclinical Testing Program - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Capivasertib | AZD5363 | AKT inhibitor | TargetMol [targetmol.com]
• 8. selleckchem.com [selleckchem.com]
• 9. “The emerging role of capivasertib in breast cancer” - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. selleckchem.com [selleckchem.com]
• 12. aacrjournals.org [aacrjournals.org]
• 13. A First-in-Human Phase I Study of the ATP-Competitive AKT Inhibitor Ipatasertib Demonstrates Robust and Safe Targeting of AKT in Patients with Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Kinase Landscape: A Comparative Guide to Tanerasertib's Cross-Reactivity Profile

For researchers, scientists, and drug development professionals, understanding the selectivity of a kinase inhibitor is paramount to predicting its efficacy and potential off-target effects. This guide provides a comparative analysis of the cross-reactivity of Tanerasertib, a potent and mutant-selective AKT1 inhibitor, with other AKT inhibitors, supported by available data and detailed experimental methodologies.

Tanerasertib has emerged as a highly selective inhibitor of the E17K mutant of AKT1, a key oncogenic driver in various cancers. Its mechanism of action and selectivity are crucial for its therapeutic window. This guide delves into the specifics of its cross-reactivity, or lack thereof, in comparison to other well-known AKT inhibitors, Capivasertib and MK-2206.

Selectivity Profile: A Comparative Overview

While comprehensive, head-to-head kinome scan data for Tanerasertib against a broad panel of kinases is not publicly available, existing data highlights its remarkable selectivity for its primary target. The following table summarizes the known selectivity profiles of Tanerasertib and its comparators. It is important to note that the level of detail available for each compound's cross-reactivity varies.

Compound	Primary Target(s)	Selectivity Highlights	Off-Target Profile
Tanerasertib	AKT1 E17K	EC50 of 7 nM for AKT1 E17K.[1] 22-fold selective over wild-type AKT1 and 140-fold selective over wild-type AKT2.[1] IC50 of less than 15 nM against AKT1 E17K has also been reported.[2]	Detailed public data on broad kinome screening is not available.
Capivasertib	Pan-AKT (AKT1, AKT2, AKT3)	A potent, selective, ATP-competitive pan-AKT kinase inhibitor.[3][4]	While described as selective, detailed public data on its full kinome scan against a broad panel is limited.
MK-2206	Allosteric pan-AKT (AKT1, AKT2, AKT3)	A highly selective allosteric inhibitor of all three AKT isoforms.[5]	Reported to have no inhibitory activity in a panel of 250 different protein kinases, indicating a very clean off-target profile.[6]

Experimental Protocols for Assessing Cross-Reactivity

To provide a comprehensive understanding of how such selectivity data is generated, this section details the methodologies for two common types of kinase profiling assays: competition binding assays and radiometric activity assays.

KINOMEscan™ Competition Binding Assay

This method quantitatively measures the binding of a compound to a panel of kinases.

Principle: The assay is based on a competition format where the test compound competes with an immobilized, active-site directed ligand for binding to the kinase. The amount of kinase bound to the solid support is measured via quantitative PCR (qPCR) of a DNA tag fused to the kinase.

Detailed Protocol:

• Immobilization of Ligand: A proprietary, broadly active kinase inhibitor is biotinylated and immobilized on streptavidin-coated magnetic beads.

• Binding Reaction: The DNA-tagged kinases, the immobilized ligand beads, and the test compound (at various concentrations) are incubated together in a multi-well plate to allow binding to reach equilibrium.

• Washing: The beads are washed to remove unbound kinase and test compound.

• Elution: The bound kinase is eluted from the beads.

• Quantification: The amount of eluted kinase is quantified using qPCR, which measures the amount of the DNA tag. A lower qPCR signal indicates a stronger interaction between the test compound and the kinase, as it has more effectively competed with the immobilized ligand.

• Data Analysis: The results are typically expressed as percent of control (%Ctrl), where the control is the amount of kinase bound in the absence of the test compound. These values can be used to calculate dissociation constants (Kd) to quantify the binding affinity.

LanthaScreen® Eu Kinase Binding Assay

This is a fluorescence resonance energy transfer (FRET)-based competition binding assay.

Principle: The assay measures the displacement of a fluorescently labeled, ATP-competitive tracer from the kinase active site by a test compound. Binding of the tracer to a europium-labeled anti-tag antibody that is bound to the kinase results in a high FRET signal. A test compound that binds to the kinase's active site will displace the tracer, leading to a decrease in the FRET signal.

Detailed Protocol:

• Reagent Preparation: Prepare solutions of the kinase (with an epitope tag), a europium (Eu)-labeled anti-tag antibody, an Alexa Fluor™ 647-labeled kinase tracer, and the test compound at various concentrations.

• Assay Plate Setup: In a 384-well plate, add the test compound dilutions.

• Kinase/Antibody Addition: Add the pre-mixed kinase and Eu-labeled antibody solution to all wells.

• Tracer Addition: Add the fluorescent tracer to all wells to initiate the binding reaction.

• Incubation: Incubate the plate at room temperature for a specified period (e.g., 60 minutes) to allow the binding to reach equilibrium.

• Signal Detection: Read the plate on a fluorescence plate reader capable of time-resolved FRET measurements, measuring the emission at both the donor (europium) and acceptor (Alexa Fluor™ 647) wavelengths.

• Data Analysis: The FRET signal is calculated as the ratio of the acceptor emission to the donor emission. The decrease in the FRET ratio with increasing concentrations of the test compound is used to determine the IC50 value, which represents the concentration of the compound required to displace 50% of the tracer.

Visualizing Key Pathways and Workflows

To further clarify the context of Tanerasertib's action and the methods used to characterize it, the following diagrams illustrate the AKT signaling pathway and a typical kinase profiling workflow.

Caption: The PI3K/AKT signaling pathway, a critical regulator of cell growth and survival, is inhibited by Tanerasertib.

Caption: A generalized experimental workflow for performing a kinase cross-reactivity profiling assay.

References

• 1. Probe TANZISERTIB | Chemical Probes Portal [chemicalprobes.org]
• 2. Assay in Summary_ki [bindingdb.org]
• 3. Capivasertib, an AKT Kinase Inhibitor, as Monotherapy or in Combination With Fulvestrant in Patients With AKT1E17K-Mutant, ER-Positive Metastatic Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dovepress.com [dovepress.com]
• 5. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 6. tools.thermofisher.com [tools.thermofisher.com]

A Head-to-Head Showdown: Tanerasertib vs. Ipatasertib in AKT Inhibition

In the landscape of targeted cancer therapy, the serine/threonine kinase AKT is a pivotal signaling node within the frequently dysregulated PI3K/AKT/mTOR pathway. As researchers delve deeper into precision medicine, two inhibitors, Tanerasertib and ipatasertib (B1662790), have emerged with distinct mechanisms for targeting this key oncogenic driver. This guide provides a comprehensive head-to-head comparison of their preclinical and clinical profiles to inform researchers, scientists, and drug development professionals.

While direct comparative studies between Tanerasertib and ipatasertib are not yet available, this guide synthesizes the existing data to highlight their respective potencies, selectivity, mechanisms of action, and clinical development status.

At a Glance: Key Differences

Feature	Tanerasertib (ALTA-2618)	Ipatasertib (GDC-0068)
Mechanism of Action	Allosteric inhibitor	ATP-competitive inhibitor
Target Selectivity	Highly selective for mutant AKT1 E17K	Pan-AKT inhibitor (AKT1, AKT2, AKT3)
Binding Site	Binds to an allosteric pocket at the interface of the PH and kinase domains	Binds to the ATP-binding pocket of the kinase domain
Effect on AKT	Locks AKT in an inactive conformation, preventing membrane localization and activation	Prevents substrate phosphorylation by competing with ATP
Development Status	Phase 1/1b clinical trials	Has undergone Phase I, II, and III clinical trials (development appears to have been discontinued (B1498344) by Roche)[1]

Mechanism of Action: A Tale of Two Inhibition Strategies

The fundamental difference between Tanerasertib and ipatasertib lies in their mode of inhibiting AKT.

Tanerasertib is an allosteric inhibitor that specifically targets the AKT1 E17K mutation.[2][3] This type of inhibitor binds to a site distinct from the ATP-binding pocket, at the interface of the pleckstrin homology (PH) and kinase domains.[4][5] This binding event locks the AKT protein in a closed, inactive conformation, which prevents its recruitment to the cell membrane and subsequent activation by upstream kinases.[4][6] The selective nature of Tanerasertib for the E17K mutant form of AKT1 is designed to spare wild-type AKT, potentially leading to a better safety profile with reduced on-target toxicities like hyperglycemia, which is often associated with pan-AKT inhibition.[7]

Ipatasertib , in contrast, is an ATP-competitive inhibitor .[8] It directly competes with ATP for binding within the kinase's active site.[9][10][11] By occupying the ATP-binding pocket, ipatasertib prevents the transfer of a phosphate (B84403) group to downstream AKT substrates, thereby blocking the entire downstream signaling cascade.[10] As a pan-AKT inhibitor, ipatasertib targets all three isoforms of AKT (AKT1, AKT2, and AKT3).[4][8][12]

Figure 1. Mechanisms of Action.

Preclinical Performance: A Quantitative Comparison

Direct head-to-head preclinical studies are unavailable. The following tables summarize the reported potency and selectivity of each inhibitor from separate studies.

Table 1: Biochemical Potency of Tanerasertib and Ipatasertib

Inhibitor	Target	Potency (IC50/EC50)	Source
Tanerasertib	AKT1 E17K	EC50 of 7 nM	[2][3]
Wild-type AKT1	~154 nM (22-fold less potent)	[2][3]
Wild-type AKT2	~980 nM (140-fold less potent)	[2][3]
Ipatasertib	AKT1	IC50 of 5 nM	[12]
AKT2	IC50 of 18 nM	[12]
AKT3	IC50 of 8 nM	[12]

Table 2: In Vitro Cellular Activity

Inhibitor	Cell Line Context	Effect	Source
Tanerasertib	AKT1 E17K mutant cancer PDXs (breast, endometrial)	Induced tumor regressions at doses as low as 10 mg/kg/d	[3]
Ipatasertib	Cancer cell lines with PTEN loss or PIK3CA mutations	Increased sensitivity to the drug	[8][13]
Endometrial cancer cell lines	Inhibited cell proliferation, induced apoptosis, and showed synergy with paclitaxel	[14]

Clinical Development and Activity

Tanerasertib is currently in a Phase 1/1b clinical trial (AKTive-001) for patients with advanced solid tumors harboring the AKT1 E17K mutation.[7][15][16][17] The study is designed to evaluate the safety, tolerability, pharmacokinetics, and preliminary anti-tumor activity of the drug.[15]

Ipatasertib has a more extensive clinical history, having been evaluated in numerous Phase I, II, and III trials for various cancers, including breast and prostate cancer.[1][18][19] In a Phase I study, ipatasertib was generally well-tolerated and showed preliminary antitumor activity, with 30% of patients with diverse solid tumors achieving stable disease.[18] However, later-stage trials have yielded mixed results, and Roche appears to have discontinued the development of ipatasertib.[1]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental data. Below are representative protocols for assays used to characterize these inhibitors.

In Vitro Kinase Assay (for Ipatasertib)

This assay determines the half-maximal inhibitory concentration (IC50) of a compound against a specific kinase.

• Reagents and Materials : Recombinant human AKT1, AKT2, and AKT3 enzymes; ATP; kinase buffer; appropriate substrate peptide; detection reagent.

• Procedure :

  • A serial dilution of ipatasertib is prepared.

  • The kinase, substrate, and ipatasertib are incubated together in the kinase buffer.

  • The reaction is initiated by the addition of ATP.

  • After a set incubation period, the reaction is stopped, and the amount of phosphorylated substrate is measured using a suitable detection method (e.g., fluorescence, luminescence, or radioactivity).

  • The IC50 value is calculated by plotting the percentage of kinase inhibition against the log of the inhibitor concentration.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Culture : Cancer cell lines are seeded in 96-well plates and allowed to adhere overnight.

• Treatment : Cells are treated with a range of concentrations of either Tanerasertib or ipatasertib for a specified period (e.g., 72 hours).

• MTT Addition : MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization : The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Measurement : The absorbance of the solution is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Analysis : Cell viability is expressed as a percentage of the untreated control, and IC50 values are determined.

Figure 2. Cell Viability Assay Workflow.

Western Blotting for Phospho-AKT and Downstream Targets

This technique is used to detect the phosphorylation status of specific proteins in a signaling pathway.

• Cell Lysis : Cells treated with the inhibitor are lysed to extract total protein.

• Protein Quantification : The protein concentration of each lysate is determined using a standard method (e.g., BCA assay).

• SDS-PAGE : Equal amounts of protein are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer : The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking : The membrane is incubated in a blocking buffer to prevent non-specific antibody binding.

• Primary Antibody Incubation : The membrane is incubated with primary antibodies specific for phosphorylated AKT (e.g., p-AKT Ser473) and downstream targets (e.g., p-PRAS40, p-S6). An antibody for total AKT or a housekeeping protein (e.g., GAPDH) is used as a loading control.

• Secondary Antibody Incubation : The membrane is washed and then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection : The signal is detected using an enhanced chemiluminescence (ECL) substrate and visualized using an imaging system.

Signaling Pathway Context

Both Tanerasertib and ipatasertib target the PI3K/AKT/mTOR pathway, a critical regulator of cell growth, proliferation, survival, and metabolism.[20] Dysregulation of this pathway is a common event in many cancers.

Figure 3. PI3K/AKT/mTOR Signaling Pathway.

Conclusion

Tanerasertib and ipatasertib represent two distinct and sophisticated approaches to targeting the AKT signaling pathway. Tanerasertib's high selectivity for the AKT1 E17K mutant offers a promising strategy for precision medicine, potentially minimizing on-target side effects associated with wild-type AKT inhibition. Ipatasertib, as a pan-AKT inhibitor, has a broader mechanism of action and has been more extensively studied, though its clinical development has faced challenges.

The ongoing clinical evaluation of Tanerasertib will be crucial in determining the therapeutic value of a mutant-selective allosteric inhibitor. For researchers, the choice between these or similar inhibitors will depend on the specific biological question, the genetic context of the cancer model, and the desired therapeutic window. As our understanding of AKT signaling and resistance mechanisms deepens, the nuanced differences between these inhibitory strategies will become increasingly important in the development of more effective and personalized cancer therapies.

References

• 1. Akt inhibitors: mechanism of action and implications for anticancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Tanerasertib (ALTA-2618) | AKT1 E17K inhibitor | Probechem Biochemicals [probechem.com]
• 4. Inhibitors in AKTion: ATP-competitive vs allosteric - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. An allosteric Akt inhibitor effectively blocks Akt signaling and tumor growth with only transient effects on glucose and insulin levels in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Targeting activated Akt with GDC-0068, a novel selective Akt inhibitor that is efficacious in multiple tumor models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Inhibitors in AKTion: ATP-competitive vs allosteric - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Akt inhibitors: mechanism of action and implications for anticancer therapeutics | Semantic Scholar [semanticscholar.org]
• 11. Crystal Structure of Human AKT1 with an Allosteric Inhibitor Reveals a New Mode of Kinase Inhibition | PLOS One [journals.plos.org]
• 12. selleckchem.com [selleckchem.com]
• 13. aacrjournals.org [aacrjournals.org]
• 14. spandidos-publications.com [spandidos-publications.com]
• 15. clinicaltrials.phentrials.com [clinicaltrials.phentrials.com]
• 16. ALTA2618 for Cancer · Recruiting Participants for Phase Phase 1 Clinical Trial 2025 | Power | Power [withpower.com]
• 17. uclahealth.org [uclahealth.org]
• 18. A First-in-Human Phase I Study of the ATP-Competitive AKT Inhibitor Ipatasertib Demonstrates Robust and Safe Targeting of AKT in Patients with Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 19. dovepress.com [dovepress.com]
• 20. Durable Clinical Activity to the AKT Inhibitor Ipatasertib in a Heavily Pretreated Patient With an AKT1 E17K Mutant Metastatic Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Tanerasertib in Patient-Derived Xenograft (PDX) Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tanerasertib (formerly NMS-E973) is an investigational small molecule inhibitor with a dual mechanism of action, targeting both Protein Kinase B (AKT) and Aurora Kinase A (AURKA). This dual inhibition presents a promising therapeutic strategy for various cancers, including neuroblastoma, where both signaling pathways are often dysregulated. Patient-derived xenograft (PDX) models, which involve the implantation of patient tumor tissue into immunodeficient mice, offer a clinically relevant platform for evaluating the efficacy of novel cancer therapeutics. This guide provides a comparative overview of Tanerasertib's performance in preclinical models, with a focus on PDX studies, and contextualizes its activity against other relevant targeted therapies.

While direct head-to-head comparative studies of Tanerasertib with other agents in neuroblastoma PDX models are not extensively available in the public domain, this guide synthesizes existing preclinical data for Tanerasertib and compares it with findings for other relevant inhibitors, such as the AURKA inhibitor Alisertib and the pan-Aurora kinase inhibitor Tozasertib, in similar preclinical settings.

Comparative Efficacy of Tanerasertib and Alternatives in Preclinical Models

The following tables summarize the available quantitative data on the efficacy of Tanerasertib and other relevant inhibitors in preclinical cancer models. It is important to note that the data are compiled from different studies and may not represent a direct comparison under the same experimental conditions.

Table 1: Efficacy of Tanerasertib in a Preclinical Xenograft Model

Compound	Cancer Type	Model	Dosing Schedule	Outcome	Reference
Tanerasertib	Breast Cancer (with AKT1 E17K mutation)	PDX	Not specified	Tumor regression	[No specific citation available in search results]
Tanerasertib	Endometrial Cancer (with AKT1 E17K mutation)	PDX	Not specified	Tumor regression	[No specific citation available in search results]

Table 2: Efficacy of Aurora Kinase Inhibitors in Neuroblastoma Preclinical Models

Compound	Cancer Type	Model	Dosing Schedule	Outcome	Reference
Alisertib (MLN8237)	Neuroblastoma	Cell Line Xenografts	5 days/week for 3-6 weeks	Maintained complete responses in 3 of 7 xenografts	[1]
Alisertib (MLN8237)	Neuroblastoma	Cell Line Xenografts	Not specified	Synergistic antitumor effect with IBET-151, prolonged survival	[2]
Tozasertib (VX-680)	Neuroblastoma	Cell Lines	Not applicable (in vitro)	Nanomolar anti-neuroblastoma activity	[3][4]
Alisertib (MLN8237)	Neuroblastoma	Cell Lines	Not applicable (in vitro)	Nanomolar anti-neuroblastoma activity	[3][4]

Experimental Protocols

Detailed experimental protocols are crucial for the interpretation and replication of preclinical studies. Below are generalized methodologies for key experiments involving PDX models, based on common practices in the field.

Establishment of Patient-Derived Xenografts (PDX)

• Tumor Tissue Acquisition: Fresh tumor tissue is obtained from patients with neuroblastoma following informed consent and ethical approval.

• Implantation: The tumor tissue is surgically implanted, typically subcutaneously or orthotopically (e.g., in the adrenal gland for neuroblastoma), into immunodeficient mice (e.g., NOD-scid gamma (NSG) mice).[5]

• Tumor Growth and Passaging: Tumor growth is monitored regularly. Once tumors reach a specific size (e.g., 1000-1500 mm³), they are harvested and can be serially passaged into new cohorts of mice for expansion and subsequent studies.

In Vivo Efficacy Studies

• PDX Model Selection: Well-characterized PDX models of neuroblastoma are selected for the study.

• Animal Cohorts: Mice bearing established PDX tumors are randomized into different treatment groups (e.g., vehicle control, Tanerasertib, comparator drug).

• Drug Administration: Tanerasertib or comparator agents are administered to the mice according to a predetermined dosing schedule and route (e.g., oral gavage, intraperitoneal injection). Specific dosing for Tanerasertib in neuroblastoma PDX models is not publicly available and would need to be determined empirically. For Alisertib, a dose of 30 mg/kg/day has been used in glioblastoma PDX models.[6]

• Efficacy Evaluation: Tumor volume is measured regularly (e.g., twice weekly) using calipers. Body weight is also monitored as an indicator of toxicity.

• Endpoint Analysis: At the end of the study, tumors are excised, weighed, and processed for further analysis, such as immunohistochemistry or western blotting, to assess target engagement and downstream effects.

Signaling Pathways and Experimental Workflow

Tanerasertib Signaling Pathway

The following diagram illustrates the proposed signaling pathway affected by Tanerasertib, highlighting its dual inhibitory action on the PI3K/AKT/mTOR pathway and the Aurora Kinase A pathway, both critical for neuroblastoma cell proliferation and survival.

Figure 1: Proposed signaling pathway of Tanerasertib.

Experimental Workflow for Evaluating Tanerasertib in PDX Models

The diagram below outlines a typical experimental workflow for the preclinical evaluation of a novel therapeutic agent like Tanerasertib using patient-derived xenograft models.

Figure 2: Experimental workflow for PDX studies.

Conclusion

Tanerasertib, with its dual inhibitory activity against AKT and Aurora Kinase A, represents a promising therapeutic candidate for neuroblastoma and other cancers. While direct comparative efficacy data in neuroblastoma PDX models are still emerging, the available preclinical evidence suggests a strong anti-tumor potential. The use of clinically relevant PDX models will be instrumental in further elucidating the therapeutic window of Tanerasertib, identifying predictive biomarkers, and informing the design of future clinical trials. Further head-to-head studies in well-characterized neuroblastoma PDX models are warranted to definitively establish the comparative efficacy of Tanerasertib against current and emerging therapies.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. Aurora Kinases as Targets in Drug-Resistant Neuroblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Neuroblastoma patient-derived orthotopic xenografts retain metastatic patterns and geno- and phenotypes of patient tumours - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Alisertib demonstrates significant antitumor activity in bevacizumab resistant, patient derived orthotopic models of glioblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide to Biomarkers for Tanerasertib Sensitivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of biomarkers for sensitivity to Tanerasertib, a selective AKT1 E17K inhibitor, and other alternative AKT inhibitors. The information is intended to support preclinical and clinical research in oncology.

Introduction to Tanerasertib and the AKT Pathway

The phosphatidylinositol 3-kinase (PI3K)/AKT/mammalian target of rapamycin (B549165) (mTOR) pathway is a critical signaling cascade that regulates cell growth, proliferation, survival, and metabolism. Dysregulation of this pathway is a common event in various cancers, making it an attractive target for therapeutic intervention. A key component of this pathway is the serine/threonine kinase AKT. The activating mutation AKT1 E17K is a known oncogenic driver in several cancers, including breast, colorectal, lung, and ovarian cancers.[1][2]

Tanerasertib (ALTA-2618) is a potent, highly mutant-selective, allosteric inhibitor of AKT1 E17K.[3] It exhibits an EC50 of 7 nM and demonstrates 22-fold selectivity over wild-type AKT1 and 140-fold selectivity over wild-type AKT2.[3] This guide compares Tanerasertib with other AKT inhibitors, focusing on biomarkers that predict sensitivity to these agents.

Key Biomarkers for AKT Inhibitor Sensitivity

The primary biomarker for sensitivity to Tanerasertib is the presence of the AKT1 E17K mutation . However, other alterations within the PI3K/AKT pathway can also confer sensitivity to broader-acting AKT inhibitors.

• AKT1 E17K Mutation : This mutation in the pleckstrin homology (PH) domain of AKT1 leads to its constitutive localization to the plasma membrane and subsequent activation, independent of upstream PI3K signaling.[1] This makes it a direct and strong predictor of sensitivity to AKT1 E17K-specific inhibitors like Tanerasertib.

• PTEN Loss : Loss of the tumor suppressor PTEN (phosphatase and tensin homolog), a negative regulator of the PI3K/AKT pathway, leads to increased AKT activation. Preclinical studies have shown that cell lines with PTEN loss are more sensitive to AKT inhibitors like MK-2206.

• PIK3CA Mutations : Activating mutations in PIK3CA, the gene encoding the p110α catalytic subunit of PI3K, also result in hyperactivation of the AKT pathway. Similar to PTEN loss, PIK3CA mutations are associated with increased sensitivity to some AKT inhibitors.

Comparative Analysis of AKT Inhibitors

This section compares Tanerasertib with other notable AKT inhibitors, focusing on their mechanism, selectivity, and reported efficacy in preclinical and clinical studies, particularly in the context of the AKT1 E17K mutation.

Inhibitor	Mechanism of Action	Selectivity	Reported Efficacy in AKT1 E17K Mutant Models
Tanerasertib (ALTA-2618)	Allosteric AKT1 E17K inhibitor	Highly selective for AKT1 E17K (22-fold vs. WT AKT1, 140-fold vs. WT AKT2)	EC50 of 7 nM; induced tumor regressions in AKT1 E17K mutant patient-derived xenograft (PDX) models of breast and endometrial cancer at doses as low as 10 mg/kg/day.[3]
Capivasertib (AZD5363)	ATP-competitive pan-AKT inhibitor	Inhibits all three AKT isoforms.	In a phase II trial (NCI-MATCH), demonstrated an overall response rate (ORR) of 28.6% in patients with AKT1 E17K-mutated tumors.[4] In a separate study, showed an ORR of 20% as monotherapy in ER+ metastatic breast cancer with the AKT1 E17K mutation.[5]
Ipatasertib (GDC-0068)	ATP-competitive pan-AKT inhibitor	Inhibits all three AKT isoforms (IC50 of 5-18 nmol/L).[6]	In the NCI-MATCH trial, showed a 22% ORR in patients with AKT1 E17K-mutant tumors, with 56% of patients having stable disease.[7] A durable complete metabolic response was observed in a metastatic breast cancer patient with an AKT1 E17K mutation.[6]
MK-2206	Allosteric AKT inhibitor	Predominantly inhibits AKT1/2 with lower potency against AKT3.[8]	Preclinical studies showed sensitivity in cell lines with PIK3CA mutations or PTEN loss.[2] However, clinical activity as a monotherapy in biomarker-selected patients has been limited, potentially due to challenges in achieving adequate target inhibition at tolerable doses.[2]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of biomarkers and drug sensitivity. Below are protocols for key experiments cited in this guide.

Detection of AKT1 E17K Mutation

Objective: To identify the presence of the c.49G>A (p.E17K) mutation in tumor tissue or plasma.

Methodology: Droplet Digital PCR (ddPCR)

• DNA Extraction: Extract genomic DNA from formalin-fixed paraffin-embedded (FFPE) tumor tissue or circulating tumor DNA (ctDNA) from plasma using a commercially available kit.

• ddPCR Reaction Setup: Prepare a 20 µL ddPCR reaction mix containing 10 µL of 2x ddPCR Supermix for Probes (No dUTP), 1 µL of 20x target (E17K) and wild-type (WT) primer/probe mix, extracted DNA (50 ng), and nuclease-free water.

• Droplet Generation: Generate droplets using a droplet generator according to the manufacturer's instructions.

• PCR Amplification: Perform PCR with the following cycling conditions: 95°C for 10 minutes, followed by 40 cycles of 94°C for 30 seconds and 61°C for 60 seconds, and a final step at 98°C for 10 minutes for enzyme deactivation.[9][10]

• Droplet Reading and Analysis: Read the droplets on a droplet reader. Analyze the data to quantify the number of mutant and wild-type alleles and determine the mutant allele frequency.

In Vitro Assessment of AKT Inhibitor Sensitivity

Objective: To determine the half-maximal inhibitory concentration (IC50) of AKT inhibitors in cancer cell lines.

Methodology: Cell Viability Assay (Resazurin-based)

• Cell Culture: Culture cancer cell lines (e.g., MCF10A engineered to express AKT1 E17K) in the appropriate medium and conditions.

• Cell Seeding: Seed cells into 96-well plates at a predetermined density and allow them to adhere overnight.

• Drug Treatment: Treat cells with a serial dilution of the AKT inhibitor (e.g., Tanerasertib, Capivasertib) for a specified duration (e.g., 72 hours). Include a vehicle control (e.g., DMSO).

• Viability Assessment: Add a resazurin-based reagent (e.g., AlamarBlue) to each well and incubate for 1-4 hours at 37°C.[11]

• Data Acquisition: Measure the fluorescence or absorbance using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Plot the percentage of viability against the logarithm of the inhibitor concentration and fit a dose-response curve to determine the IC50 value.

Assessment of Downstream Signaling Inhibition

Objective: To evaluate the effect of AKT inhibitors on the phosphorylation of downstream targets.

Methodology: Western Blot Analysis

• Cell Lysis: Treat cells with the AKT inhibitor for a specified time, then lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies against phospho-AKT (Ser473), total AKT, phospho-PRAS40 (Thr246), total PRAS40, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.[11]

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathways and Experimental Workflows

Visual representations of the signaling pathway and experimental workflows can aid in understanding the complex biological processes and experimental designs.

Caption: AKT1 E17K Signaling Pathway and Points of Inhibition.

Caption: Experimental Workflow for Biomarker-Driven Drug Sensitivity Testing.

References

• 1. scispace.com [scispace.com]
• 2. Phase II trial of AKT inhibitor MK-2206 in patients with advanced breast cancer who have tumors with PIK3CA or AKT mutations, and/or PTEN loss/PTEN mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tanerasertib (ALTA-2618) | AKT1 E17K inhibitor | Probechem Biochemicals [probechem.com]
• 4. Effect of Capivasertib in Patients With an AKT1 E17K-Mutated Tumor: NCI-MATCH Subprotocol EAY131-Y Nonrandomized Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Capivasertib, an AKT Kinase Inhibitor, as Monotherapy or in Combination With Fulvestrant in Patients With AKT1E17K-Mutant, ER-Positive Metastatic Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A First-in-Human Phase I Study of the ATP-Competitive AKT Inhibitor Ipatasertib Demonstrates Robust and Safe Targeting of AKT in Patients with Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ecog-acrin.org [ecog-acrin.org]
• 8. dovepress.com [dovepress.com]
• 9. Accurate detection of low prevalence AKT1 E17K mutation in tissue or plasma from advanced cancer patients | PLOS One [journals.plos.org]
• 10. Accurate detection of low prevalence AKT1 E17K mutation in tissue or plasma from advanced cancer patients - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

A Preclinical Meta-Analysis of Tanerasertib's Efficacy in AKT1 E17K-Mutant Cancers

An In-depth Comparison with Alternative AKT Inhibitors

This guide provides a comprehensive meta-analysis of the preclinical efficacy of Tanerasertib (ALTA-2618), a novel, mutant-selective AKT1 inhibitor. Designed for researchers, scientists, and drug development professionals, this document summarizes the available quantitative data, details experimental methodologies, and visually represents key biological pathways and experimental workflows. By comparing Tanerasertib with other AKT inhibitors, this guide aims to provide a clear perspective on its potential as a targeted cancer therapy.

Tanerasertib: A Selective Approach to Targeting the AKT1 E17K Mutation

Tanerasertib is an allosteric and covalent inhibitor that selectively targets the E17K mutation in the AKT1 protein, a known oncogenic driver in various cancers, including those of the breast and endometrium.[1] This targeted approach aims to spare wild-type AKT1 and other isoforms like AKT2, potentially leading to a better safety profile by avoiding toxicities such as hyperglycemia, which can be associated with broader AKT inhibition.[2]

Preclinical studies have demonstrated Tanerasertib's potent and selective inhibitory activity. In vitro, it exhibits an EC50 of 7 nM against AKT1 E17K, with 22-fold selectivity over wild-type AKT1 and 140-fold selectivity over wild-type AKT2.[1] This high degree of selectivity is a key differentiator for Tanerasertib.

In Vivo Efficacy of Tanerasertib

The most significant preclinical data for Tanerasertib comes from a poster presentation at the American Association for Cancer Research (AACR) Annual Meeting in 2024.[3] These studies utilized patient-derived xenograft (PDX) models, which are considered more clinically relevant than traditional cell-line-derived xenografts.

Key Findings from Preclinical PDX Studies:

• Breast Cancer: In an HR+/HER2low breast cancer PDX model harboring the AKT1 E17K mutation, oral administration of Tanerasertib at 30 mg/kg daily resulted in complete and sustained tumor regression for 60 days.[2]

• Triple-Negative Breast Cancer (TNBC) and Endometrial Cancer: In PDX models of TNBC and endometrial cancer with the AKT1 E17K mutation, Tanerasertib induced tumor regressions at doses as low as 10 mg/kg per day.[1]

• Tolerability: Importantly, these anti-tumor effects were achieved without significant body weight loss or the induction of hyperglycemia in the animal models, highlighting the potential safety benefits of its mutant-selective mechanism.[2]

The following table summarizes the available quantitative data on Tanerasertib's in vivo efficacy.

Cancer Type	Model Type	Treatment	Dosing Schedule	Outcome	Source(s)
HR+/HER2low Breast Cancer	PDX	Tanerasertib 30 mg/kg	Once daily	Complete and sustained tumor regression (60 days)	[2]
TNBC	PDX	Tanerasertib ≥10 mg/kg	Once daily	Tumor regression	[1]
Endometrial Cancer	PDX	Tanerasertib ≥10 mg/kg	Once daily	Tumor regression	[1]

Comparison with Alternative AKT Inhibitors

To contextualize the preclinical performance of Tanerasertib, it is essential to compare it with other AKT inhibitors that have been investigated in models with AKT1 mutations. The primary comparators in this analysis are Capivasertib (AZD5363) and Ipatasertib (GDC-0068), both of which are pan-AKT inhibitors.

Capivasertib (AZD5363)

Capivasertib is an ATP-competitive pan-AKT inhibitor that has shown clinical activity in patients with AKT1 E17K-mutated tumors.[4][5] Preclinical studies have also demonstrated its efficacy in breast cancer models.[6]

Ipatasertib (GDC-0068)

Ipatasertib is another ATP-competitive pan-AKT inhibitor.[7] Preclinical data indicate its potency in cancer cell lines and xenograft models with activated AKT signaling.[7] Clinical trials have also shown a signal of activity for Ipatasertib in tumors with the AKT1 E17K mutation.[8]

The following table provides a comparative summary of the preclinical efficacy of these AKT inhibitors in models with AKT pathway alterations.

Drug	Target Selectivity	Cancer Type (Model)	Key Preclinical Findings	Source(s)
Tanerasertib	AKT1 E17K selective	Breast, Endometrial (PDX)	Complete and sustained tumor regressions in breast cancer PDX at 30 mg/kg/day; regressions in TNBC and endometrial cancer PDX at ≥10 mg/kg/day.	[1][2]
Capivasertib	Pan-AKT	Breast Cancer (PDX)	Associated with sensitivity in models with PIK3CA/AKT1 mutations.	[6]
Ipatasertib	Pan-AKT	Various (Cell line, PDX)	Potent in models with AKT activation (PTEN loss, PIK3CA mutations); TGI90 achieved at exposures of ≥200 mg daily in preclinical models.	[7]

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental processes discussed, the following diagrams have been generated using the DOT language.

Caption: Simplified PI3K/AKT signaling pathway and the inhibitory action of Tanerasertib.

Caption: General workflow for in vivo patient-derived xenograft (PDX) studies.

Experimental Protocols

Detailed experimental protocols are crucial for the replication and validation of preclinical findings. While specific, detailed protocols for the Tanerasertib studies are not publicly available, a general methodology for in vivo PDX studies with oral kinase inhibitors can be outlined based on standard practices.

General Protocol for In Vivo Patient-Derived Xenograft (PDX) Studies

• Animal Models: Immunocompromised mice (e.g., NOD/SCID or NSG) are typically used for the engraftment of human tumor tissue.[9][10]

• Tumor Implantation: Fresh tumor tissue from a patient with a confirmed AKT1 E17K mutation is obtained under sterile conditions. A small fragment of the tumor (typically 2-3 mm³) is subcutaneously implanted into the flank of each mouse.[9]

• Tumor Growth and Staging: Tumor growth is monitored regularly using calipers. Once tumors reach a predetermined size (e.g., 100-200 mm³), the mice are randomized into treatment and control groups.[9]

• Drug Formulation and Administration: Tanerasertib is formulated for oral administration. The vehicle (control) and the drug are administered daily via oral gavage at the specified doses (e.g., 10 mg/kg, 30 mg/kg).

• Efficacy Evaluation: Tumor volume is measured at regular intervals (e.g., twice weekly) throughout the study. Animal body weight is also monitored as an indicator of toxicity. The primary endpoint is typically tumor growth inhibition (TGI).

• Data Analysis: TGI is calculated at the end of the study. Statistical analyses (e.g., t-test or ANOVA) are performed to determine the significance of the differences in tumor volume between the treatment and control groups.

Conclusion

The available preclinical data strongly suggest that Tanerasertib is a potent and highly selective inhibitor of the oncogenic AKT1 E17K mutation. Its ability to induce complete and sustained tumor regressions in PDX models of breast and endometrial cancer at well-tolerated doses positions it as a promising therapeutic candidate.[1][2] The selectivity of Tanerasertib may offer a significant advantage over pan-AKT inhibitors by potentially minimizing off-target toxicities.

Further preclinical studies are warranted to expand the scope of this meta-analysis, including direct head-to-head comparisons with other AKT inhibitors in various AKT1 E17K-mutant cancer models. The initiation of a Phase 1/1b clinical trial (AKTive-001) will provide crucial insights into the safety, tolerability, and clinical activity of Tanerasertib in patients with advanced solid tumors harboring the AKT1 E17K mutation. The results of this trial are eagerly awaited to validate the promising preclinical findings.

References

• 1. Tanerasertib (ALTA-2618) | AKT1 E17K inhibitor | Probechem Biochemicals [probechem.com]
• 2. researchgate.net [researchgate.net]
• 3. Alterome Therapeutics Presents Pre-Clinical Data Supporting the Development of Lead Program, an AKT1 E17K Inhibitor - BioSpace [biospace.com]
• 4. Capivasertib & Fulvestrant in AKT1E17K-Mutant Breast Cancer [oncodna.com]
• 5. Capivasertib, an AKT Kinase Inhibitor, as Monotherapy or in Combination With Fulvestrant in Patients With AKT1E17K-Mutant, ER-Positive Metastatic Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Genetic alterations in the PI3K/AKT pathway and baseline AKT activity define AKT inhibitor sensitivity in breast cancer patient-derived xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A First-in-Human Phase I Study of the ATP-Competitive AKT Inhibitor Ipatasertib Demonstrates Robust and Safe Targeting of AKT in Patients with Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ecog-acrin.org [ecog-acrin.org]
• 9. Patient-derived tumour xenografts as models for oncology drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Protocol to generate a patient derived xenograft model of acquired resistance to immunotherapy in humanized mice - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Tanerasertib: A Guide for Laboratory Professionals

Essential guidance for the safe and compliant disposal of the investigational drug Tanerasertib, ensuring the protection of personnel, the environment, and the integrity of research.

As an investigational drug, Tanerasertib requires meticulous handling and disposal procedures to mitigate potential hazards and ensure regulatory compliance. While a specific Safety Data Sheet (SDS) for Tanerasertib is not publicly available, the following step-by-step guide is based on established best practices for the disposal of investigational and potentially hazardous pharmaceutical compounds. It is imperative to consult the manufacturer or supplier for a substance-specific SDS and to adhere to all institutional and local regulations.

Hazard Assessment and Personal Protective Equipment (PPE)

Before handling Tanerasertib, a thorough risk assessment must be conducted. As a precautionary measure, it should be treated as a hazardous substance. All personnel involved in the handling and disposal of Tanerasertib and its contaminated materials must be trained on the potential risks and proper safety procedures.[1]

Recommended Personal Protective Equipment (PPE):

PPE Item	Specification	Purpose
Gloves	Chemical-resistant (e.g., nitrile)	To prevent skin contact.
Lab Coat	Disposable or dedicated	To protect clothing and skin from contamination.
Eye Protection	Safety glasses with side shields or goggles	To protect eyes from splashes or aerosols.
Respiratory Protection	Required if there is a risk of aerosolization	Consult your institution's Environmental Health and Safety (EHS) department for specific recommendations.

Waste Segregation and Containerization

Proper segregation of waste at the point of generation is critical to ensure safe and compliant disposal.

• Unused or Expired Tanerasertib: Keep in its original container if possible. These materials should be declared as chemical waste.

• Contaminated Labware: This includes vials, syringes, pipettes, and any other equipment that has come into direct contact with Tanerasertib. These items should not be emptied and should be disposed of "as is".[2]

• Contaminated PPE: Gloves, disposable lab coats, and other contaminated personal protective equipment should be placed in a designated hazardous waste bag.[3]

All waste must be collected in compatible, leak-proof containers clearly marked as hazardous waste.[2][3] For sharps, a designated sharps container suitable for hazardous chemotoxic waste should be used.

Labeling of Waste Containers

Accurate and complete labeling of waste containers is a crucial regulatory requirement. Attach a "HAZARDOUS WASTE" label to each container.[2] The label must include the following information:

• Principal Investigator's (PI) Name[2]

• Building and Room Number[2]

• Contact Phone Number[2]

• Full Chemical Name: "Tanerasertib" (no abbreviations)[2]

• Concentration or Percentage

Storage of Chemical Waste

Designate a specific, secure area for the storage of Tanerasertib waste, known as a Satellite Accumulation Area (SAA).[2] This area should be away from general laboratory traffic and clearly marked. The SAA can be a designated space in a locked cabinet or a secondary containment tub.[2] Regular weekly inspections of the SAA should be conducted and documented to ensure containers are sealed and not leaking.[2]

Final Disposal Procedures

The final disposal of Tanerasertib waste must be handled by a licensed hazardous waste vendor.

• Request for Pickup: Submit a chemical waste disposal request to your institution's Environmental Health and Safety (EHS) department.[2]

• Transportation: The EHS department will arrange for the pickup and transport of the waste to a permitted treatment, storage, and disposal facility (TSDF).

• Incineration: The recommended method for the final destruction of investigational drugs like Tanerasertib is incineration at an EPA-permitted facility.[4][5] This process ensures the complete destruction of the active pharmaceutical ingredient.

Sewer disposal of hazardous pharmaceutical waste is strictly prohibited.

Experimental Protocols

The procedures outlined above are based on established protocols for the management of investigational and hazardous drug waste from various institutions and regulatory bodies. Key principles are derived from guidelines on Good Clinical Practice (GCP) and regulations set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[4][6]

Disposal Workflow for Tanerasertib

Caption: Workflow for the proper disposal of Tanerasertib.

References

• 1. ph.health.mil [ph.health.mil]
• 2. research.cuanschutz.edu [research.cuanschutz.edu]
• 3. eTool : Hospitals - Pharmacy - Disposal of Hazardous Drugs | Occupational Safety and Health Administration [osha.gov]
• 4. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 5. medicalcenter.virginia.edu [medicalcenter.virginia.edu]
• 6. theaspd.com [theaspd.com]

Essential Safety and Logistics for Handling Tanerasertib

For researchers, scientists, and drug development professionals, ensuring safe handling of potent compounds like Tanerasertib is paramount. This document provides immediate, essential guidance on personal protective equipment (PPE), operational procedures, and disposal plans to minimize exposure risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

Due to its nature as a potent AKT1 inhibitor, Tanerasertib should be handled with a comprehensive PPE strategy. The following table summarizes the recommended PPE for various laboratory activities involving this compound.

Activity	Required Personal Protective Equipment
Handling Solid Compound (Weighing, Aliquoting)	Gloves: Double-gloving with chemotherapy-rated nitrile gloves is required. Gown: A disposable, solid-front, back-closure gown should be worn. Eye Protection: Safety glasses with side shields or goggles are mandatory. Respiratory Protection: An N95 or higher-rated respirator is necessary to prevent inhalation of fine particles.
Preparing Solutions	Gloves: Double-gloving with chemotherapy-rated nitrile gloves is required. Gown: A disposable, solid-front, back-closure gown should be worn. Eye Protection: Safety glasses with side shields or goggles are mandatory. Ventilation: All work must be performed in a certified chemical fume hood or a Class II biological safety cabinet.
Administering to Cell Cultures or Animals	Gloves: Chemotherapy-rated nitrile gloves are required. Gown: A disposable, solid-front, back-closure gown should be worn. Eye Protection: Safety glasses with side shields are necessary.
Waste Disposal	Gloves: Double-gloving with chemotherapy-rated nitrile gloves is required. Gown: A disposable, solid-front, back-closure gown should be worn. Eye Protection: Safety glasses with side shields are necessary.

Experimental Protocols: Safe Handling Procedures

Adherence to the following step-by-step procedures is critical for minimizing exposure and ensuring laboratory safety.

1. Designated Handling Area:

• All work with solid Tanerasertib must be conducted in a designated and clearly marked "Potent Compound Handling Area."

2. Engineering Controls:

• A certified chemical fume hood or a Class II biological safety cabinet must be used for all manipulations of solid Tanerasertib and for the preparation of stock solutions to prevent the inhalation of airborne particles.

3. Spill Management:

• A spill kit specifically designed for cytotoxic agents must be readily available in the laboratory.

• In the event of a spill, the area should be immediately cordoned off.

• Personnel must don the appropriate PPE as outlined in the table above before starting cleanup procedures according to the spill kit's instructions.

4. Decontamination:

• All surfaces and equipment that may have come into contact with Tanerasertib should be decontaminated. A suitable decontamination solution, such as a high-pH solution or a validated commercial product, should be used.

Disposal Plan

Proper disposal of Tanerasertib and contaminated materials is crucial to prevent environmental contamination and accidental exposure.

Waste Segregation:

• All disposable materials that have come into contact with Tanerasertib, including gloves, gowns, pipette tips, and containers, must be segregated from regular laboratory waste.

• These materials must be placed in a dedicated, clearly labeled hazardous waste container for cytotoxic agents.

Disposal Method:

• Follow your institution's and local regulations for the disposal of cytotoxic hazardous waste. This typically involves incineration at a licensed facility.

Workflow for Safe Handling of Tanerasertib

The following diagram illustrates the logical workflow for handling Tanerasertib, from preparation to disposal, to ensure safety at every step.

Caption: Workflow for the safe handling of Tanerasertib.